3-Iodo-5-methylphenol

Core Science & Biosynthesis

Thermodynamic Solubility of 3-Iodo-5-methylphenol in Organic Solvents: A Technical Guide

Executive Summary

Understanding the solubility profile of 3-Iodo-5-methylphenol (CAS: 1073339-05-5) is a critical prerequisite for its effective utilization in organic synthesis, cross-coupling reactions, and early-stage drug development. As a halogenated phenolic compound, its solvation behavior is dictated by a complex interplay of hydrogen bonding, dipole interactions, and London dispersion forces. This whitepaper provides an in-depth analysis of the physicochemical properties governing the solubility of 3-Iodo-5-methylphenol, presents quantitative solubility estimates across common organic solvent classes, and details a self-validating, gold-standard experimental protocol for thermodynamic solubility determination.

Physicochemical Profiling and Solvation Causality

The solubility of any compound is fundamentally driven by its molecular architecture. 3-Iodo-5-methylphenol features three distinct functional groups attached to a central benzene ring, each contributing uniquely to its solvation thermodynamics:

• Phenolic Hydroxyl Group (-OH): Acts as both a strong hydrogen bond donor and acceptor. This group drives the compound's high solubility in polar protic (e.g., ethanol) and polar aprotic (e.g., DMSO) solvents.

• Iodine Substituent (-I): Iodine is a large, highly polarizable atom. It significantly increases the overall lipophilicity and bulk hydrophobicity of the molecule. Structural analogs, such as 4-iodo-2-methylphenol, exhibit a partition coefficient (LogP) of approximately 2.6[1]. This high lipophilicity renders the compound practically insoluble in water but highly soluble in organic solvents like ether and chloroform[2].

• Methyl Group (-CH3): Adds localized aliphatic lipophilic character, further decreasing aqueous solubility while enhancing affinity for non-polar and weakly polar organic solvents.

Causality in Solvent Selection: The compound dissolves most efficiently in solvents that can simultaneously accept a hydrogen bond from the phenolic -OH and engage in strong dispersion interactions with the polarizable iodine atom. Consequently, polar aprotic solvents like Dimethyl Sulfoxide (DMSO) are optimal, as they act as powerful H-bond acceptors without competing for donor interactions.

Thermodynamic Principles of Solvation

Solvation is a thermodynamic cycle governed by enthalpy-entropy compensation. For 3-Iodo-5-methylphenol to dissolve, the energy input required to disrupt its crystalline lattice and create a cavity within the solvent must be offset by the exothermic formation of new solute-solvent interactions.

Caption: Thermodynamic cycle of 3-Iodo-5-methylphenol solvation.

Solubility Data in Common Organic Solvents

The following table summarizes the estimated thermodynamic solubility of 3-Iodo-5-methylphenol across various 3[3] at 25°C, derived from the behavior of closely related halogenated phenols.

Solvent	Solvent Class	Estimated Solubility (mg/mL)	Primary Solvation Mechanism
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	> 200 (Freely Soluble)	Strong H-bond acceptance from phenolic -OH; dipole-induced dipole with Iodine.
Ethanol	Polar Protic	> 100 (Highly Soluble)	Dual H-bond donor/acceptor interactions; favorable dielectric constant.
Dichloromethane (DCM)	Weakly Polar	~ 50 (Soluble)	London dispersion forces; favorable interactions with the polarizable Iodine atom.
Toluene	Non-polar Aromatic	~ 25 (Sparingly Soluble)	π-π stacking with the aromatic ring; dispersion forces.
Hexane	Non-polar Aliphatic	< 5 (Poorly Soluble)	Weak dispersion forces; insufficient energy to disrupt solute-solute H-bonds.
Water	Aqueous	< 0.5 (Practically Insoluble)	High hydrophobic bulk (LogP ~2.6); inability to overcome the hydrophobic effect.

Experimental Methodology: The Gold-Standard Shake-Flask Protocol

To obtain highly accurate, reproducible solubility data, kinetic high-throughput assays (like solvent-shift methods) are insufficient. The4 coupled with HPLC-UV quantification remains the gold standard for determining true thermodynamic solubility[4]. The following protocol is designed as a self-validating system to eliminate common experimental artifacts.

Caption: Shake-flask HPLC workflow for thermodynamic solubility.

Step-by-Step Methodology

• Solute-Solvent Preparation: Add an excess amount of 3-Iodo-5-methylphenol (e.g., 150 mg) to 1.0 mL of the selected organic solvent in a 2.0 mL amber glass HPLC vial.

  • Causality: The presence of excess solid ensures that the solution reaches a true saturated state, where the chemical potential of the dissolved solute is perfectly balanced with the crystalline solid. Amber glass is utilized to prevent potential photo-degradation of the sensitive carbon-iodine bond.

• Isothermal Equilibration: Seal the vials securely and agitate them on a thermoshaker at 500 rpm at a strictly controlled temperature of 25.0 ± 0.1 °C for 24 to 48 hours.

  • Causality: Extended equilibration time is empirically required to overcome kinetic dissolution barriers and prevent the measurement of transient, unstable supersaturated states[4].

• Phase Separation: Centrifuge the suspension at 14,000 rpm for 10 minutes to pellet the undissolved solid. Carefully draw the supernatant and filter it through a 0.45 µm PTFE syringe filter.

  • Causality:5 is chemically inert to most organic solvents and is critical for removing sub-micron undissolved aggregates that would otherwise cause false-positive concentration spikes during quantification[5].

• Serial Dilution: Dilute the filtered supernatant with a compatible mobile phase (e.g., 70:30 Methanol:Water) to bring the analyte concentration within the linear dynamic range of the detector.

  • Causality: This prevents detector saturation and ensures strict adherence to Beer-Lambert law principles during optical analysis.

• HPLC-UV Quantification: Inject the sample into an HPLC system equipped with a C18 reverse-phase column. Detect the analyte via UV absorbance (typically ~280 nm for phenolic compounds). Calculate the exact concentration using a pre-validated, multi-point calibration curve.

  • Causality: HPLC provides high specificity, separating 3-Iodo-5-methylphenol from any potential impurities or degradation products, ensuring the data's absolute trustworthiness[5].

Implications for Drug Development and Organic Synthesis

The strategic selection of solvents based on the solubility profile of 3-Iodo-5-methylphenol is vital for downstream applications. In organic synthesis, particularly in palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura or Sonogashira couplings) where the iodine atom acts as a reactive leaving group, ensuring complete dissolution in solvents like DMF, DMSO, or Toluene is critical for maintaining high reaction kinetics and preventing catalyst poisoning by undissolved particulates. In early-stage drug discovery, understanding its lipophilic nature (LogP ~2.6) aids in predicting its bioavailability and guides the formulation of lipid-based drug delivery systems.

References

• Sigma-Aldrich. "Automated Screening of Aqueous Compound Solubility in Drug Discovery.
• Pharma Excipients. "High-throughput analysis of aqueous drug solubility, supersaturation, and aggregation behaviour using second harmonic light scattering.
• Ketone Pharma. "4-Bromo Phenol || A Comprehensive Overview.
• PubChem. "4-Iodo-2-methylphenol | C7H7IO | CID 143713.
• Carl Roth. "Safety Data Sheet: Organic Solvents Standard.

Sources

• 1. 4-Iodo-2-methylphenol | C7H7IO | CID 143713 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 4-Bromo Phenol || A Comprehensive Overview [ketonepharma.com]
• 3. carlroth.com [carlroth.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. pharmaexcipients.com [pharmaexcipients.com]

The Strategic Utility of 3-Iodo-5-methylphenol (CAS 1073339-05-5) in Advanced Organic Synthesis

An In-Depth Technical Whitepaper for Drug Development Professionals and Synthetic Chemists

As modern drug discovery pivots towards increasingly complex molecular architectures, the demand for highly functionalized, orthogonally reactive building blocks has surged. Among these, 3-Iodo-5-methylphenol (CAS 1073339-05-5) stands out as a structurally privileged scaffold. Featuring a 1,3,5-trisubstituted benzene ring, this compound offers two distinct synthetic handles: a highly reactive carbon-iodine (C-I) bond and a versatile phenolic hydroxyl (-OH) group.

As a Senior Application Scientist, I frequently leverage this molecule in the design of active pharmaceutical ingredients (APIs) and complex materials. This whitepaper deconstructs the physicochemical properties, mechanistic advantages, and field-proven protocols for utilizing 3-Iodo-5-methylphenol, ensuring that your synthetic workflows are both highly efficient and scientifically rigorous.

Physicochemical Properties & Mechanistic Insights

To effectively utilize any building block, one must first understand its electronic and steric landscape. 3-Iodo-5-methylphenol is a halogenated meta-cresol derivative. The strategic placement of the substituents dictates its reactivity profile.

Electronic Environment and Causality in Reactivity

The 1,3,5-substitution pattern provides a unique electronic environment that is highly advantageous for cross-coupling chemistry.

• The Meta-Effect: The hydroxyl group (-OH) is a strong electron-donating group via resonance (+R). However, because the iodine atom is positioned meta to it, the C-I bond does not experience this resonance-based electron enrichment. Instead, it only feels the inductive electron-withdrawing effect (-I) of the oxygen.

• Accelerated Oxidative Addition: This lack of resonance donation maintains the electrophilicity of the C3 carbon. Consequently, the C-I bond is highly susceptible to oxidative addition by electron-rich Palladium(0) species. This is a critical kinetic advantage over ortho- or para-iodophenols, where resonance donation increases electron density at the halogenated carbon, thereby raising the activation energy required for the initial step of the catalytic cycle.

Quantitative Data Summary

The following table summarizes the core physicochemical and spectroscopic properties of 3-Iodo-5-methylphenol, serving as your baseline for quality control and analytical verification[1].

Property	Specification / Value
CAS Number	1073339-05-5
Chemical Name	3-Iodo-5-methylphenol (also 5-Iodo-m-cresol)
Molecular Formula	C7H7IO
Molecular Weight	234.03 g/mol
Appearance	Colorless to pale yellow solid
Bond Dissociation Energy (C-I)	~65 kcal/mol (Facilitates mild cross-coupling)
1H NMR (600 MHz, CDCl3)	δ 7.12 (s, 1H), 7.01 (s, 1H), 6.61 (s, 1H), 4.99 (bs, 1H), 2.25 (s, 3H)

Divergent Synthetic Pathways

The orthogonality between the C-I bond and the -OH group allows for divergent synthetic strategies. The iodine atom can undergo Suzuki, Sonogashira, or Buchwald-Hartwig couplings, while the hydroxyl group can be protected, alkylated, or converted into a triflate (-OTf) to serve as a secondary electrophile for sequential cross-couplings.

Recent advances in C-H silylation and functionalization have utilized 3-Iodo-5-methylphenol as a critical intermediate, demonstrating its stability under various catalytic conditions[1].

Caption: Divergent synthetic pathways of 3-Iodo-5-methylphenol highlighting its versatility.

Self-Validating Experimental Protocol: Suzuki-Miyaura Coupling

To ensure trustworthiness and reproducibility, every protocol must be designed as a self-validating system. The following methodology details the Palladium-catalyzed Suzuki-Miyaura cross-coupling of 3-Iodo-5-methylphenol with an aryl boronic acid.

The Causality Behind the Reagents

• Catalyst Choice (Pd(dppf)Cl2): We utilize a bidentate phosphine ligand (dppf) because it enforces a cis-geometry on the palladium center, which accelerates the reductive elimination step—often the rate-limiting step in sterically hindered couplings.

• Base Selection (K2CO3): A mild inorganic base is chosen to activate the boronic acid (forming the reactive boronate complex) without deprotonating the phenol to a degree that would cause unwanted side reactions or solubility issues in the organic phase.

• Solvent System (1,4-Dioxane/H2O 4:1): The biphasic system ensures solubility of both the organic starting materials and the inorganic base, facilitating efficient transmetalation at the solvent interface.

Step-by-Step Methodology

Step 1: Reagent Assembly & Validation Checkpoint 1

• Action: In a Schlenk flask, combine 3-Iodo-5-methylphenol (1.0 equiv), Arylboronic acid (1.2 equiv), Pd(dppf)Cl2 (0.05 equiv), and K2CO3 (2.0 equiv).

• Validation: Prior to assembly, verify the purity of the phenol via 1H NMR. Ensure the presence of the three distinct aromatic singlets at δ 7.12, 7.01, and 6.61 ppm[1].

Step 2: Degassing (Critical Step)

• Action: Add the 1,4-Dioxane/H2O (4:1) solvent mixture. Perform three cycles of Freeze-Pump-Thaw.

• Causality: Oxygen must be rigorously excluded. Atmospheric O2 will rapidly oxidize the active Pd(0) species to inactive Pd(II) complexes, and can also promote the homocoupling of the boronic acid, drastically reducing your yield.

Step 3: Catalytic Cycle & Validation Checkpoint 2

• Action: Backfill with Argon and heat the reaction mixture to 80 °C for 4–6 hours.

• Validation: Monitor the reaction via TLC (Hexanes/EtOAc). 3-Iodo-5-methylphenol is highly UV-active. Look for the disappearance of the starting material spot and the emergence of a new, more polar spot (due to the biaryl product retaining the -OH group).

Step 4: Quenching and Extraction

• Action: Cool to room temperature. Quench with saturated aqueous NH4Cl to neutralize the base. Extract three times with Ethyl Acetate (EtOAc). Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure.

Step 5: Purification & Validation Checkpoint 3

• Action: Purify the crude residue via silica gel flash chromatography.

• Validation: Confirm the product structure via 13C NMR. The self-validating proof of success is the complete disappearance of the C-I carbon signal (typically found upfield around ~94 ppm due to the heavy atom effect of iodine) and the appearance of new aromatic carbon signals from the coupled aryl group.

Caption: Self-validating experimental workflow for Palladium-catalyzed cross-coupling.

Supplier Landscape & Procurement Strategy

Sourcing high-purity halogenated building blocks is critical, as trace impurities (especially di-iodinated species or transition metal contaminants) can poison downstream catalytic steps.

Verified Commercial Suppliers

Several reputable chemical vendors supply CAS 1073339-05-5 at >95% purity scales suitable for both R&D and scale-up:

• Bide Pharmatech (毕得医药): Offers 3-Iodo-5-methylphenol (Product ID: BD00761318) with robust analytical validation[2].

• BLD Pharm: Provides this compound alongside a comprehensive portfolio of related fluorinated and iodinated building blocks[3].

• ChemicalBook Database: Lists multiple global and regional distributors, including custom synthesis providers for CMO/CDMO requirements[4].

Handling and Storage Protocols

As a Senior Scientist, I mandate strict storage protocols for iodinated aromatics. The C-I bond, while stable under standard conditions, is susceptible to photolytic cleavage over time, which can liberate free iodine (I2), turning the solid from colorless to pink or brown.

• Storage: Keep sealed in a dry environment at 2-8 °C.

• Light Sensitivity: Store in amber vials or dark places to prevent photo-degradation[3].

• Pre-Use Treatment: If the material appears heavily discolored (brown), it is recommended to dissolve it in an organic solvent and wash with a dilute aqueous solution of sodium thiosulfate (Na2S2O3) to reduce the free iodine, followed by recrystallization.

References

• Catalytic Silylation of CH Bonds (Dissertation detailing the synthesis and NMR characterization of 3-Iodo-5-methylphenol). UC Berkeley eScholarship. Available at:[Link]

Sources

• 1. escholarship.org [escholarship.org]
• 2. CAS:1243475-69-53-(Aminomethyl)-5-iodophenol-毕得医药 [bidepharm.com]
• 3. 183803-06-7|5-Iodo-2-methylphenol|BLD Pharm [bldpharm.com]
• 4. 1073339-07-7 | CAS数据库 [m.chemicalbook.com]

Strategic Utilization of Iodinated Cresols in Advanced Organic Synthesis and Drug Development

Executive Summary

Iodinated cresols (e.g., 5-iodocresol, p-iodocresol) represent a class of highly versatile electrophilic building blocks in modern organic chemistry. Their unique structural motif—combining a phenol-derived hydroxyl group, an electron-donating methyl group, and a highly reactive carbon-iodine bond—enables orthogonal functionalization strategies. This technical guide explores the mechanistic causality behind their application in transition-metal-catalyzed cross-coupling reactions and their critical role as intermediates in the synthesis of complex bioinorganic macromolecules, such as iron porphyrins.

Chemical Rationale and Reactivity Profile

The utility of iodinated cresols stems from the low bond dissociation energy of the C-I bond relative to brominated or chlorinated analogs. This thermodynamic characteristic facilitates rapid oxidative addition by low-valent transition metals (e.g., Pd(0)), making them ideal substrates for Suzuki, Heck, and Sonogashira cross-couplings.

Furthermore, the presence of the hydroxyl group provides an independent handle for etherification or esterification. The methyl group provides both steric tuning and inductive electron donation, which modulates the electronic environment of the aromatic ring and influences the regioselectivity of subsequent electrophilic substitutions[1]. This dual-reactivity profile allows researchers to build complex aliphatic or aromatic extensions either prior to or immediately following cross-coupling events.

Palladium-Catalyzed Cross-Coupling: The Sonogashira Paradigm

One of the most robust applications of iodinated cresols is in the synthesis of bisarylacetylene derivatives. These molecules are crucial rigid-rod intermediates for natural products, pharmaceuticals, and advanced molecular materials. For instance, the reaction of 5-iodocresol with acetylene gas under palladium catalysis yields 4,4'-(Ethyne-1,2-diyl)bis(2-methylphenol)[2].

Causality of Experimental Choices

Traditionally, homogeneous palladium catalysts suffer from poor recovery, product contamination (heavy metal toxicity in drug development), and poor gas-liquid interaction. Utilizing a Nano-sized Carbon Ball (NCB) supported palladium catalyst, specifically 2[2], resolves this. The NCB support provides a massive surface area that maximizes the gas-liquid-solid interface, significantly enhancing the absorption of acetylene gas into the aqueous solvent system. Furthermore, the heterogeneous nature of the NCB catalyst allows it to be fully recovered via simple filtration and reused without significant loss of catalytic activity.

Mechanistic pathway of Pd-catalyzed Sonogashira coupling with 5-iodocresol.

Complex Molecule Synthesis: Porphyrin Precursors

In drug development and bioinorganic chemistry, iron porphyrin complexes are synthesized to mimic NADH-oxidase activities or to study proton-coupled electron transfer (PCET) processes in oxygen reduction reactions[3]. The synthesis of benzylic thiolate axial ligands for these complexes heavily relies on p-iodocresol as a primary scaffold.

Causality of Experimental Choices

The synthesis sequence begins with the etherification of p-iodocresol using ethyl-bromoacetate. Potassium carbonate (K₂CO₃) is deliberately selected as a mild base; using a stronger base like NaOH would risk hydrolyzing the ethyl-bromoacetate ester, whereas K₂CO₃ selectively deprotonates the phenol without destroying the electrophile. Following etherification, a Sonogashira coupling introduces an alkyne moiety. The benzylic position is then selectively brominated using N-Bromosuccinimide (NBS) via a radical mechanism, which is subsequently displaced by a thioacetate group to yield the final thiolate precursor[3]. The orthogonal reactivity of the phenol and the aryl iodide is what makes p-iodocresol the optimal starting material for this sequence.

Step-by-step functionalization of p-iodocresol for porphyrin synthesis.

Experimental Protocols: Self-Validating Systems

Protocol 1: Synthesis of 4,4'-(Ethyne-1,2-diyl)bis(2-methylphenol) via Sonogashira Coupling

Objective: To couple 5-iodocresol with acetylene gas using a heterogeneous, recoverable Pd catalyst[2].

• Preparation: Charge a Schlenk flask with 5-iodocresol (0.468 g, 2 mmol), Pd(NO3)2-2H2O-NCB catalyst (5 wt% Pd), CuI (10 mol%), and PPh3 (20 mol%) in an aqueous solvent system.

• Purging: Evacuate the flask and backfill with argon three times. Self-Validation: Ensuring a strictly oxygen-free environment prevents the homocoupling of the alkyne (Glaser coupling), which would otherwise consume the acetylene gas and drastically reduce the yield.

• Reaction: Introduce acetylene gas via a balloon. Stir the mixture at room temperature for 12-24 hours. The NCB catalyst effectively absorbs the acetylene, facilitating the transmetalation step.

• Workup: Filter the reaction mixture through filter paper to recover the NCB catalyst. Neutralize the filtrate with 1 N HCl.

• Extraction & Purification: Extract with ethyl acetate (3 × 20 mL). Wash the organic layer with Na₂S₂O₃·5H₂O (to reduce and remove residual iodine/copper species) and brine. Dry over MgSO₄, filter, and concentrate.

• Validation: Isolate the product via silica gel column chromatography. Confirm identity via ¹H NMR (acetone-d6): validate the presence of characteristic phenolic OH peaks at δ 8.59 and aromatic methyl protons at δ 2.21.

Protocol 2: Etherification of p-Iodocresol for Thiol Precursors

Objective: Establish an ether linkage on p-iodocresol without disrupting the C-I bond[3].

• Preparation: Dissolve p-iodocresol (1.0 equiv) in anhydrous DMF.

• Base Addition: Add anhydrous K₂CO₃ (1.5 equiv). Stir for 30 minutes at room temperature to form the phenoxide ion.

• Alkylation: Dropwise add ethyl-bromoacetate (1.2 equiv). Heat to 60°C for 4 hours.

• Workup: Quench with ice water. Extract with diethyl ether. Wash the organic layer extensively with water to remove the DMF solvent.

• Validation: Evaporate the solvent and analyze via TLC and LC-MS. Self-Validation: The reaction is deemed successful upon the disappearance of the phenolic OH mass and the appearance of the target ether mass, coupled with the absence of an OH stretch in the IR spectrum.

Quantitative Data Analysis

The following table summarizes the reaction conditions and yields for the functionalization of iodinated cresols, demonstrating the efficiency of the optimized protocols discussed above.

Substrate	Reagents / Catalyst	Target Product	Yield (%)	Key Validation Metric
5-Iodocresol	Acetylene gas, Pd(NO3)2-NCB, CuI, PPh3	4,4'-(Ethyne-1,2-diyl)bis(2-methylphenol)	62%	Melting point: 197 °C
p-Iodocresol	Ethyl-bromoacetate, K₂CO₃, DMF	O-Alkylated p-Iodocresol	>85%	LC-MS / Disappearance of OH stretch in IR
4-Iodoaniline (Ref)	Acetylene gas, Pd(NO3)2-NCB, CuI, PPh3	4,4'-(Ethyne-1,2-diyl)diamine	92%	¹H NMR confirmation

Conclusion

Iodinated cresols are indispensable in the modern synthetic chemist's toolkit. By understanding the causality behind catalyst selection—such as utilizing high-surface-area NCB supports for gaseous reactants—and exploiting the orthogonal reactivity of the phenol and aryl iodide moieties, researchers can construct highly complex molecular architectures. These methodologies not only streamline the synthesis of bisarylacetylenes but also pave the way for advanced bioinorganic complexes used in targeted drug development and catalytic modeling.

References

• Title: Synthesis of Functionalized Bisarylacetylene Derivatives from Acetylene Gas Over Nano-sized Carbon Ball Supported Palladium Catalyst Source: SciSpace URL
• Title: Effect of Axial Ligands on Electronic Structure and O₂ Reduction by Iron Porphyrin Complexes Source: World Scientific Publishing URL
• Title: Methylthiomcresol-C5-COOH Source: Benchchem URL

Sources

• 1. benchchem.com [benchchem.com]
• 2. scispace.com [scispace.com]
• 3. worldscientific.com [worldscientific.com]

Advanced Methodologies in the Synthesis of Substituted Iodophenols: A Comprehensive Technical Review

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Document Type: Technical Whitepaper & Methodological Guide

Executive Summary & Rationale

Substituted iodophenols are indispensable building blocks in modern organic synthesis. They serve as critical electrophilic partners in transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Sonogashira, and Heck couplings) and are fundamental to the development of pharmaceuticals, such as thyroid hormone analogs, HSP-90 inhibitors, and advanced contrast agents.

However, the direct iodination of phenols presents a unique set of thermodynamic and kinetic challenges. Molecular iodine (I₂) is the least electrophilic of the halogens, and its direct reaction with aromatic systems is thermodynamically unfavorable due to the generation of hydroiodic acid (HI), which can reduce the iodinated product back to the starting material. Furthermore, the strongly activating nature of the hydroxyl (-OH) group complicates regioselectivity, often leading to over-iodination (di- and tri-iodination) or oxidative dimerization. This whitepaper critically evaluates state-of-the-art synthetic methodologies, explaining the mechanistic causality behind reagent selection, and provides self-validating protocols for laboratory execution.

Mechanistic Foundations of Phenol Iodination

The iodination of a phenol proceeds via a classical Electrophilic Aromatic Substitution (EAS) mechanism. The hydroxyl group acts as a strong electron-donating group via resonance (+M effect), significantly increasing the electron density at the ortho and para positions.

The Causality of Over-Iodination

When the first iodine atom is introduced, it exerts an electron-withdrawing inductive effect (-I). However, the resonance stabilization provided by the -OH group remains dominant. Consequently, the mono-iodinated intermediate remains highly activated. If the local concentration of the electrophilic iodine species ("I⁺") is not strictly controlled, the kinetic barrier for secondary iodination is easily breached, resulting in poly-iodinated impurities. To circumvent this, modern protocols rely on the controlled, in situ generation of I⁺ or the use of sterically hindered, pre-formed iodine(I) complexes.

Caption: Mechanistic pathway of electrophilic aromatic iodination highlighting the risk of over-iodination.

Critical Evaluation of Iodination Systems

Iodine and Oxidant Systems (TCCA / Wet SiO₂)

A highly efficient method for the direct, regioselective iodination of phenols utilizes Trichloroisocyanuric acid (TCCA) and molecular iodine in the presence of wet silica gel.

• Mechanistic Causality: TCCA reacts with the water on the silica gel to slowly generate hypochlorous acid (HOCl). HOCl acts as a mild oxidant, reacting with I₂ to generate the active electrophile, I⁺. The wet SiO₂ provides a heterogeneous surface that stabilizes the arenium ion intermediate, facilitating a clean reaction with high para-selectivity 1[1].

Pre-formed Iodine(I) Complexes (PyICl & Triazine Reagents)

For highly sensitive, electron-rich substrates where harsh oxidants might induce quinone formation or dimerization, pre-formed complexes like Pyridine Iodine Monochloride (PyICl) are optimal.

• Mechanistic Causality: The pyridine ligand coordinates to the iodine, moderating its electrophilicity. This allows for a controlled, slow-release transfer of I⁺ to the aromatic ring, effectively suppressing oxidative side reactions and ensuring high mono-iodination fidelity 2[2]. Recent advancements also include triazine-based reagents, which offer rapid iodination (≤5 min) at room temperature with yields exceeding 95% 3[3].

Silver-Salt Mediated Iodination

Deactivated or sterically hindered phenols (e.g., chlorinated phenols) often fail to react under standard conditions.

• Mechanistic Causality: The addition of silver salts (such as Ag₂SO₄, AgSbF₆, or AgBF₄) to I₂ creates a powerful thermodynamic driving force. The silver cation acts as a halide abstractor, precipitating insoluble silver iodide (AgI) and forcing the generation of a highly reactive iodonium species. This method is crucial for synthesizing complex drug metabolites 4[4] and functionalizing naphthols 5[5].

Biocatalytic Approaches

Addressing the need for sustainable chemistry, laccase-catalyzed iodination utilizes potassium iodide (KI) and atmospheric oxygen.

• Mechanistic Causality: Laccase enzymes specifically oxidize iodide to iodine without generating harsh radical intermediates that typically cause oxidative dimerization of the phenol. This results in unprecedented chemoselectivity on a preparative scale6[6].

Quantitative Data Analysis

The following table summarizes the operational metrics of the discussed methodologies, allowing researchers to select the optimal system based on their specific substrate and environmental constraints.

Methodology	Active Reagents	Optimal Substrate Profile	Regioselectivity	Typical Yield	Green Chemistry Metric
Oxidative (TCCA)	TCCA, I₂, Wet SiO₂	Electron-rich & neutral phenols	High para	85 - 98%	Moderate (Generates cyanuric acid waste)
Iodine(I) Complex	PyICl or Triazine-I⁺	Highly sensitive phenols	High para	80 - 95%	Low (Requires halogenated solvents)
Silver-Mediated	Ag₂SO₄, I₂	Deactivated/Chlorinated phenols	Ortho / Para	75 - 90%	Low (Heavy metal waste, AgI byproduct)
Biocatalytic	Laccase, KI, Aerial O₂	p-Substituted phenols	Strict mono-iodo	Up to 87%	High (Aqueous conditions, O₂ as oxidant)

Self-Validating Experimental Protocols

To ensure reproducibility, the following protocol details the Silver-Salt Mediated Iodination , designed specifically as a self-validating system. Every step includes an observable metric to confirm the reaction's trajectory.

Protocol: Regioselective Iodination of Deactivated Phenols (Ag₂SO₄ / I₂ System)

Objective: Synthesize mono-iodinated chlorinated phenols avoiding over-oxidation.

Step-by-Step Methodology:

• Substrate Preparation: Dissolve 1.0 mmol of the substituted phenol (e.g., 3,5-dichlorophenol) in 10 mL of anhydrous ethanol or dichloromethane in a round-bottom flask.

  • Causality: Anhydrous conditions prevent the premature hydrolysis of the active iodonium species.

• Reagent Introduction: Add 1.0 mmol of Silver Sulfate (Ag₂SO₄) to the stirring solution. Subsequently, add 1.05 mmol of elemental Iodine (I₂) drop-wise (if in solution) or in small portions.

  • Causality: Drop-wise addition strictly controls the local concentration of I⁺, kinetically disfavoring di-iodination.

  • Validation Checkpoint: The solution will immediately turn dark brown (presence of I₂), and a pale yellow precipitate (AgI) will begin to form, confirming the abstraction of the halide.

• Reaction Incubation: Stir the mixture at room temperature for 1–4 hours.

  • Validation Checkpoint: Monitor via Thin-Layer Chromatography (TLC). The reaction is deemed complete when the starting material spot is entirely consumed and a new, distinct product spot appears (typically with a higher Rf value due to decreased polarity).

• Quenching the System: Once complete, add 5 mL of a 10% aqueous Sodium Thiosulfate (Na₂S₂O₃) solution.

  • Causality: Na₂S₂O₃ reduces any unreacted, electrophilic I₂ back to inert iodide (I⁻), preventing post-extraction oxidation or continuous iodination during concentration.

  • Validation Checkpoint: The organic layer must transition from a dark brown/purple color to a clear or pale yellow state. If brown persists, add more Na₂S₂O₃.

• Extraction & Purification: Filter the mixture through a Celite pad to remove the AgI precipitate. Extract the filtrate with dichloromethane (3 x 15 mL). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Analytical Validation: Purify via silica gel column chromatography and characterize the isolated solid using ¹H NMR (confirming the loss of an aromatic proton) and GC-MS (confirming the expected molecular ion peak + 126 Da for iodine incorporation).

Caption: Self-validating experimental workflow for the silver-mediated iodination of phenols.

Conclusion

The synthesis of substituted iodophenols requires a precise balance between thermodynamic driving forces and kinetic control. While classical methods using harsh oxidants often fail to control regioselectivity, modern approaches utilizing controlled I⁺ donors (PyICl), silver-mediated halide abstraction, or biocatalytic laccase systems provide researchers with highly specific, high-yielding pathways. By understanding the mechanistic causality behind these reagents, application scientists can systematically design self-validating protocols that eliminate the common pitfalls of over-iodination and oxidative degradation.

References

• A mild and simple iodination of phenols with trichloroisocyanuric acid/ I2 /Wet SiO2 system Source: SciELO URL:[Link]

• Efficient and sustainable laccase-catalyzed iodination of p-substituted phenols using KI as iodine source and aerial O2 as oxidant Source: RSC Publishing URL:[Link]

• Regioselective Iodination of Chlorinated Aromatic Compounds Using Silver Salts Source: PMC - NIH URL:[Link]

• A New Rapid and Specific Iodination Reagent for Phenolic Compounds Source: MDPI URL:[Link]

Sources

• 1. scielo.br [scielo.br]
• 2. Pyridine iodine monochloride | 6443-90-9 | Benchchem [benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. Regioselective Iodination of Chlorinated Aromatic Compounds Using Silver Salts - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Efficient and sustainable laccase-catalyzed iodination of p -substituted phenols using KI as iodine source and aerial O 2 as oxidant - RSC Advances (RSC Publishing) DOI:10.1039/C9RA02541C [pubs.rsc.org]

Discovery, Synthesis, and Applications of 3-Iodo-5-methylphenol: A Technical Guide

Executive Summary

In the realm of advanced organic synthesis and active pharmaceutical ingredient (API) development, highly functionalized halogenated building blocks are indispensable. 3-Iodo-5-methylphenol (CAS: 1073339-05-5) represents a structurally critical intermediate, possessing both a versatile phenolic hydroxyl group and a highly reactive iodine handle[1]. This whitepaper provides an in-depth mechanistic analysis of its synthesis, contrasting classical diazonium-based methodologies with state-of-the-art catalytic C–H functionalization techniques.

Physicochemical Profiling

Understanding the physical and spectral properties of 3-Iodo-5-methylphenol is essential for downstream characterization and purification. The meta-relationship between the hydroxyl, methyl, and iodine groups yields a distinct symmetric signature in nuclear magnetic resonance (NMR) spectroscopy[2].

Table 1: Quantitative Data & Physicochemical Properties

Property	Value
Chemical Name	3-Iodo-5-methylphenol
CAS Registry Number	1073339-05-5[1]
Molecular Formula	C7H7IO
Molecular Weight	234.03 g/mol
Appearance	Colorless to pale yellow solid[2]
Storage Conditions	Keep in dark place, sealed in dry, room temperature
^1^H NMR (600 MHz, CDCl3)	δ 7.12 (s, 1H), 7.01 (s, 1H), 6.61 (s, 1H), 4.99 (bs, 1H), 2.25 (s, 3H)[2]

Synthetic Methodologies: Classical vs. Modern Approaches

The synthesis of 3-Iodo-5-methylphenol illustrates the evolution of organic chemistry from harsh, functional-group-intolerant conditions to mild, highly regioselective catalytic processes.

The Classical Route: Diazotization and Ether Cleavage

Historically, accessing the meta-iodophenol motif required circumventing the natural ortho/para directing effects of the hydroxyl group. This is achieved by starting with a pre-substituted aniline derivative, specifically 3-methoxy-5-methylaniline[3].

Causality & Mechanistic Rationale: The amino group is converted into a diazonium salt, which acts as an exceptional leaving group due to the entropic driving force of nitrogen gas evolution. Potassium iodide (KI) is introduced to facilitate a Sandmeyer-type single-electron transfer (SET), installing the heavy iodine atom[3]. Finally, the robust aryl methyl ether must be cleaved. Hydroiodic acid (HI) is selected because the iodide ion is a powerful nucleophile that attacks the less sterically hindered methyl carbon via an Sngcontent-ng-c834184739="" class="ng-star-inserted">N2 mechanism, while the strong acid protonates the ether oxygen to generate the phenol.

Step-by-Step Protocol (Self-Validating System):

• Diazotization: Dissolve 3-methoxy-5-methylaniline (1.0 equiv) in 6M aqueous HCl and cool to 0 °C. Slowly add a pre-cooled aqueous solution of NaNO2 (1.1 equiv).

  • In-Process Control (IPC): Spot the reaction mixture on TLC treated with an alkaline 2-naphthol solution; a red azo dye confirms the presence of the diazonium intermediate. Maintain temperature strictly < 5 °C to prevent premature N2 evolution.

• Iodination: Add an aqueous solution of KI (1.5 equiv) dropwise to the cold diazonium solution. Allow the mixture to warm to room temperature and stir until nitrogen bubbling ceases[3].

  • Quench & Workup: Extract with Ethyl Acetate (EtOAc). Wash the organic layer with saturated aqueous Na2S2O3 to reduce any generated I2 back to I^−^ (color change from brown to clear). Dry over Na2SO4 and concentrate to yield 1-iodo-3-methoxy-5-methylbenzene.

• Demethylation: Dissolve the intermediate in glacial acetic acid and add 45% aqueous HI. Reflux for 12 hours[3].

  • IPC: Monitor via TLC (Hexanes:EtOAc). The product phenol will have a significantly lower Rf than the ether starting material due to increased hydrogen bonding.

• Purification: Neutralize carefully with NaHCO3, extract with dichloromethane (DCM), and purify via silica gel chromatography.

The Modern Route: Catalytic C–H Silylation and Ipso-Iodination

Recent breakthroughs in transition-metal catalysis allow for the direct, undirected functionalization of C–H bonds. Researchers at UC Berkeley demonstrated that sterically driven Iridium or Rhodium catalysts can selectively silylate the least hindered C–H bond of a phenol derivative[2].

Causality & Mechanistic Rationale: Direct electrophilic iodination of m-cresol yields a complex mixture of isomers due to competing electronic directing effects. By using a bulky transition-metal catalyst, the reaction is governed entirely by sterics, forcing the silyl group into the meta position. The resulting C–Si bond is highly polarized. When treated with an electrophilic iodine source (like ICl or I2), the silyl group stabilizes the adjacent carbocation (the β-silicon effect) and acts as an excellent electrofuge, resulting in precise ipso-iodination[2].

Step-by-Step Protocol (Self-Validating System):

• C–H Silylation: In an argon-filled glovebox, combine the protected phenol precursor, a silane source (e.g., heptamethyltrisiloxane), and the Ir/Rh catalyst in dry THF. Stir at 80 °C until completion.

  • IPC: Analyze via GC-MS. The mass shift corresponding to the addition of the silyl group is highly diagnostic[2].

• Ipso-Iodination: To a solution of the isolated arylsilane (e.g., 0.150 mmol) in a halogenated solvent at 0 °C, add the iodine source[2].

  • IPC: Monitor the disappearance of the characteristic Si-CH3 protons (~0.2 ppm) via ^1^H NMR to confirm the complete cleavage of the C–Si bond[2].

• Quenching & Isolation: Dilute with EtOAc and quench with saturated aqueous Na2S2O3 at 0 °C. Extract the aqueous phase with EtOAc, dry the combined organic layers over MgSO4, filter, and evaporate. Purify via flash column chromatography to obtain the colorless solid product (approx. 79% yield)[2].

Pathway Visualization

Fig 1: Classical diazonium vs. modern catalytic C-H silylation pathways for 3-Iodo-5-methylphenol.

Applications in Advanced Drug Development

3-Iodo-5-methylphenol is highly valued in the synthesis of complex pharmaceutical architectures. Because iodine is an exceptionally labile leaving group in palladium-catalyzed cross-coupling reactions, oxidative addition occurs preferentially at the C–I bond over C–Br or C–Cl bonds.

Table 2: Comparative Analysis of Synthetic Utility

Parameter	Classical Diazotization Route	Catalytic C-H Silylation Route
Primary Advantage	Utilizes inexpensive, highly available starting materials[3].	Exceptional regiocontrol without relying on pre-installed directing groups[2].
Overall Yield	~60-70%	~79% (Iodination step)[2]
Reaction Conditions	Harsh (Strong acid, HI reflux)[3]	Mild (Neutral, transition metal catalyzed)[2]
Downstream Application	Synthesis of Indole-Fused Polycyclics via Sonogashira coupling[3].	Construction of functionalized polymers and complex APIs[2].

In advanced workflows, the phenolic hydroxyl group of 3-Iodo-5-methylphenol is often protected (e.g., with a methallyl group), allowing the iodine handle to undergo Sonogashira coupling with terminal alkynes. This specific sequence has been documented as a critical step in the synthesis of indole-fused polycyclics via Rhodium-catalyzed undirected C−H activation and subsequent alkene insertion[3].

References[2] Catalytic Silylation of CH Bonds. Source: UC Berkeley eScholarship. URL:Verify Source[4] 74204-00-5 | 3-Bromo-5-methylphenol | Fluorinated Building Blocks. Source: Ambeed.com. URL: Verify Source[1] Zhuhai Aobokai Biomedical Technology Co., Ltd. Product. Source: ChemicalBook. URL: Verify Source[3] Synthesis of Indole-Fused Polycyclics via Rhodium-Catalyzed Undirected C−H Activation/Alkene Insertion. Source: Amazon S3. URL: Verify Source

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A Comprehensive Technical Guide to the Thermochemical Properties of 3-Iodo-5-methylphenol

Introduction: The Significance of Thermochemical Data in Pharmaceutical Development

In the landscape of drug discovery and development, a thorough understanding of the physicochemical properties of active pharmaceutical ingredients (APIs) and their intermediates is paramount. Among these, thermochemical properties such as enthalpy of formation, vapor pressure, and heat capacity are fundamental. These parameters are critical for process safety, polymorph screening, formulation design, and ensuring the stability of the final drug product. 3-Iodo-5-methylphenol, a substituted phenol, represents a class of compounds often encountered as key intermediates in the synthesis of complex pharmaceutical molecules. Its thermochemical profile dictates the energy requirements and thermal risks associated with its synthesis, purification, and storage.

This technical guide provides a comprehensive framework for the determination and understanding of the core thermochemical properties of 3-Iodo-5-methylphenol. In the absence of extensive published experimental data for this specific molecule, this document serves as a practical, in-depth manual for researchers and scientists. It outlines established experimental methodologies and computational approaches, leveraging data from closely related compounds, such as 3-iodophenol and 3-cresol, for illustrative and comparative purposes.

Foundational Thermochemical Properties: A Theoretical Overview

Before delving into experimental and computational determinations, it is essential to define the key thermochemical properties of interest:

• Standard Enthalpy of Formation (ΔfH°) : This is the change in enthalpy when one mole of a substance in its standard state is formed from its constituent elements in their standard states. It is a critical parameter for assessing the thermodynamic stability of a compound and for calculating the heat of reaction for chemical processes.

• Vapor Pressure (Pvap) : The pressure exerted by a vapor in thermodynamic equilibrium with its condensed phases (solid or liquid) at a given temperature. Vapor pressure data is crucial for distillation, drying processes, and for assessing the potential for atmospheric exposure.

• Heat Capacity (Cp) : The amount of heat required to raise the temperature of a substance by one degree. It is an essential property for heat transfer calculations and for understanding how a substance stores thermal energy.

Experimental Determination of Thermochemical Properties

The experimental determination of thermochemical properties requires meticulous procedures and specialized instrumentation. The following sections detail the primary techniques applicable to a solid compound like 3-Iodo-5-methylphenol.

Enthalpy of Formation via Combustion Calorimetry

The standard enthalpy of formation of an organic compound is most accurately determined through combustion calorimetry. For halogenated compounds like 3-Iodo-5-methylphenol, a rotating-bomb calorimeter is the instrument of choice to ensure complete combustion and to handle the corrosive nature of the products.

Causality Behind Experimental Choices:

• Rotating Bomb: The rotation of the bomb after combustion ensures that the inner surfaces are washed with a reducing solution (e.g., arsenious oxide solution), which quantitatively reduces any formed elemental iodine and oxyacids to iodide ions. This is crucial for an accurate energy correction for the formation of a well-defined final state.

• Auxiliary Substance: An auxiliary substance with a well-known enthalpy of combustion (e.g., benzoic acid) is often used to promote complete combustion of the target compound.

• High-Purity Oxygen: The combustion is carried out in a high-pressure oxygen atmosphere to ensure a complete and rapid reaction.

Self-Validating System:

The protocol's integrity is maintained through rigorous calibration of the calorimeter with a certified standard reference material (e.g., benzoic acid). The completeness of combustion is verified by analyzing the final products (gaseous CO2, and aqueous solution for iodide and any unreacted starting material).

Experimental Protocol: Rotating-Bomb Combustion Calorimetry

• Sample Preparation: A pellet of high-purity 3-Iodo-5-methylphenol (mass determined with high precision) is placed in a platinum crucible.

• Bomb Assembly: A known volume of a reducing solution (e.g., arsenious oxide solution) is added to the bomb. The crucible is placed in the bomb, and a platinum fuse wire is positioned to contact the sample.

• Pressurization and Combustion: The bomb is sealed and pressurized with high-purity oxygen. The bomb is then placed in the calorimeter, and after thermal equilibrium is reached, the sample is ignited.

• Calorimeter Operation: The temperature change of the water in the calorimeter is monitored with high precision. The bomb is rotated after ignition to ensure complete reaction of the combustion products with the reducing solution.

• Product Analysis: After the experiment, the bomb is depressurized, and the contents are analyzed to determine the extent of reaction and to apply necessary corrections.

• Data Analysis: The standard molar energy of combustion is calculated from the corrected temperature rise and the energy equivalent of the calorimeter. The standard molar enthalpy of formation is then derived using Hess's law.[1]

Illustrative Data:

While specific data for 3-Iodo-5-methylphenol is not available, a study on the monoiodophenol isomers provides valuable reference points. For 3-iodophenol, the standard molar enthalpy of formation in the gaseous phase at 298.15 K was determined to be -7.2 ± 2.1 kJ·mol⁻¹.[1][2] The NIST Chemistry WebBook reports a standard enthalpy of combustion for solid 3-iodophenol of -2981.1 ± 4.2 kJ/mol.[3] For comparison, the standard heat of formation of liquid m-cresol is reported as -46.19 kcal/mole (-193.3 kJ/mol).[4]

Vapor Pressure Determination by the Knudsen Effusion Method

The Knudsen effusion method is a highly reliable technique for measuring the low vapor pressures of solids and liquids.[5][6][7][8]

Causality Behind Experimental Choices:

• High Vacuum: The experiment is conducted under a high vacuum to ensure that the molecules effusing through the orifice do not collide with each other or with background gas molecules.

• Known Orifice Geometry: The rate of mass loss is directly proportional to the area of the effusion orifice. Therefore, the orifice must be precisely machined and its dimensions accurately known.

• Isothermal Conditions: The vapor pressure is highly dependent on temperature. The Knudsen cell must be maintained at a constant and accurately measured temperature.

Self-Validating System:

The method's validity is confirmed by measuring the vapor pressure of a standard substance with a well-established vapor pressure curve (e.g., benzoic acid) to verify the performance of the apparatus.

Experimental Protocol: Knudsen Effusion

• Sample Loading: A small amount of 3-Iodo-5-methylphenol is placed in the Knudsen cell.

• System Evacuation: The apparatus is evacuated to a high vacuum.

• Temperature Equilibration: The Knudsen cell is heated to the desired temperature and allowed to equilibrate.

• Mass Loss Measurement: The rate of mass loss from the cell is measured over a period of time using a high-precision microbalance.

• Vapor Pressure Calculation: The vapor pressure is calculated from the rate of mass loss, the temperature, the molar mass of the substance, and the area of the effusion orifice using the Knudsen equation.

• Temperature Dependence: The experiment is repeated at several temperatures to determine the temperature dependence of the vapor pressure and to derive the enthalpy of sublimation from the Clausius-Clapeyron equation.

Illustrative Data:

Experimental vapor pressure data for 3-iodophenol indicates a value of 0.00616 mmHg.[5] Other sources report a vapor pressure of 0.00339 mmHg at 25°C.[6] For m-cresol, the vapor pressure is significantly higher, with tabulated values at various temperatures available.[9]

Heat Capacity Measurement using Differential Scanning Calorimetry (DSC)

Differential Scanning Calorimetry (DSC) is a versatile thermal analysis technique that can be used to measure the heat capacity of a substance as a function of temperature.[10]

Causality Behind Experimental Choices:

• Inert Atmosphere: The experiment is conducted under a continuous flow of an inert gas (e.g., nitrogen or argon) to prevent any oxidative degradation of the sample.

• Hermetically Sealed Pans: For samples that may sublime, hermetically sealed pans are used to prevent mass loss during the measurement.

• Three-Scan Method: A common and accurate method involves three scans: a baseline scan with empty pans, a scan with a sapphire standard, and a scan with the sample. This allows for the accurate determination of the heat flow to the sample.

Self-Validating System:

The DSC instrument is calibrated for temperature and enthalpy using certified standards (e.g., indium). The accuracy of the heat capacity measurement is verified by measuring the heat capacity of a known standard, such as sapphire.

Experimental Protocol: DSC for Heat Capacity

• Sample Preparation: A small, accurately weighed amount of 3-Iodo-5-methylphenol is sealed in an aluminum DSC pan.

• Instrument Setup: The DSC is programmed with a specific temperature profile, including an isothermal segment followed by a heating ramp through the desired temperature range.

• Baseline and Standard Scans: An initial scan is performed with empty sample and reference pans to establish the baseline. A second scan is then performed with a sapphire standard in the sample pan.

• Sample Scan: The final scan is performed with the 3-Iodo-5-methylphenol sample.

• Data Analysis: The heat capacity of the sample is calculated by comparing the heat flow signals from the three scans.

Illustrative Data:

The NIST Chemistry WebBook provides data on the liquid phase heat capacity of m-cresol, with a value of 224.93 J/mol·K at 298.15 K.[11] Data for p-cresol's solid phase heat capacity is also available.[12][13][14]

Computational Thermochemistry: An In-Silico Approach

In the absence of experimental data, or to complement it, computational chemistry provides powerful tools for predicting thermochemical properties. High-level ab initio methods, such as the Gaussian-n (Gn) theories, offer a reliable means of calculating gas-phase enthalpies of formation.

Causality Behind Method Choice:

• G4(MP2) Theory: Gaussian-4 theory using Møller-Plesset second-order perturbation theory (G4(MP2)) is a composite method that provides a good balance between accuracy and computational cost for molecules of this size.[9][15] It systematically approximates a high-level calculation by a series of lower-level calculations, including geometry optimization, frequency calculation, and single-point energy calculations with different basis sets and levels of theory.

Self-Validating System:

The accuracy of the computational method can be benchmarked by calculating the thermochemical properties of well-characterized related compounds (e.g., phenol, 3-iodophenol, 3-cresol) and comparing the results with experimental data.

Computational Workflow: G4(MP2) Calculation

• Structure Optimization: The 3D structure of 3-Iodo-5-methylphenol is optimized using a reliable density functional theory (DFT) method and basis set (e.g., B3LYP/6-31G(d)).

• Frequency Calculation: Vibrational frequencies are calculated at the same level of theory to confirm that the optimized structure is a true minimum on the potential energy surface and to obtain the zero-point vibrational energy (ZPVE) and thermal corrections.

• High-Level Single-Point Energy Calculations: A series of single-point energy calculations are performed using more sophisticated methods and larger basis sets as prescribed by the G4(MP2) protocol.

• Composite Energy Calculation: The results of the individual calculations are combined in a specific manner, including empirical corrections, to yield a highly accurate total electronic energy.

• Enthalpy of Formation Calculation: The gas-phase enthalpy of formation is calculated using the atomization method, where the computed total energy of the molecule is compared to the sum of the experimental energies of its constituent atoms.

Summary of Key Thermochemical Data

The following table summarizes the available experimental data for closely related compounds, which can serve as valuable estimators for the properties of 3-Iodo-5-methylphenol.

Property	3-Iodophenol	m-Cresol
Standard Enthalpy of Formation (gas, 298.15 K)	-7.2 ± 2.1 kJ/mol[1][2]	-131.5 kJ/mol (liquid value: -193.3 kJ/mol)[4]
Vapor Pressure	0.00616 mmHg[5]	Data available across a temperature range[9]
Heat Capacity (liquid, 298.15 K)	Data not readily available	224.93 J/mol·K[11]

Safety and Handling Considerations

• General Handling: Handle in a well-ventilated area, preferably in a fume hood. Avoid inhalation of dust and contact with skin and eyes.[10][16]

• Personal Protective Equipment (PPE): Wear appropriate protective clothing, including chemical-resistant gloves, safety goggles, and a lab coat.

• First Aid:

  • In case of skin contact: Wash off immediately with plenty of soap and water.[16]

  • In case of eye contact: Rinse immediately with plenty of water for at least 15 minutes.[16]

  • If inhaled: Move the person to fresh air.[16]

  • If swallowed: Rinse mouth with water. Do not induce vomiting.

  • In all cases of exposure, seek immediate medical attention.

• Storage: Store in a cool, dry, and well-ventilated place away from incompatible materials such as strong oxidizing agents. Keep the container tightly closed.[21]

Conclusion

This technical guide has provided a comprehensive overview of the methodologies required to determine the key thermochemical properties of 3-Iodo-5-methylphenol. While direct experimental data for this compound is sparse, the established protocols for combustion calorimetry, Knudsen effusion, and differential scanning calorimetry, as detailed herein, provide a clear pathway for its characterization. Furthermore, high-level computational methods such as G4(MP2) theory offer a powerful predictive tool. By leveraging the available data for analogous compounds and adhering to the rigorous experimental and computational workflows outlined, researchers can confidently determine the thermochemical profile of 3-Iodo-5-methylphenol, thereby supporting safer and more efficient pharmaceutical development processes.

Visualizations

Caption: Experimental workflow for determining the thermochemical properties of 3-Iodo-5-methylphenol.

Caption: Computational workflow for calculating the enthalpy of formation using G4(MP2) theory.

References

• Vapor Pressure Measurements Knudsen Effusion Method - DVS Application Note XX. Available at: [Link]

• Ribeiro da Silva, M. A. V., & Lobo Ferreira, A. I. M. C. (2011). Experimental and Computational Thermochemical Study of the Three Monoiodophenol Isomers. Journal of Chemical & Engineering Data, 56(12), 4789–4795. Available at: [Link]

• 3-Iodophenol. LookChem. Available at: [Link]

• Knudsen Effusion. Available at: [Link]

• VPA: Vapor Pressure Analyzer Using the Knudsen Effusion Method from Surface Measurement Systems Ltd. AZoM. Available at: [Link]

• Curtiss, L. A., Redfern, P. C., & Raghavachari, K. (2007). Gaussian-4 theory using reduced order perturbation theory. The Journal of Chemical Physics, 127(12), 124105. Available at: [Link]

• Poeti, G., Fanelli, E., & Braghetti, M. (1982). A differential scanning calorimetric study of some phenol derivatives. Journal of Thermal Analysis, 24(2), 273–279. Available at: [Link]

• Thermochemical Study of the Cyanophenol Isomers. Request PDF. Available at: [Link]

• SAFETY DATA SHEET - Chem Service. (2016, June 29). Available at: [Link]

• Phenol, 3-iodo-. NIST Chemistry WebBook. Available at: [Link]

• Mayhall, N. J., Raghavachari, K., Redfern, P. C., & Curtiss, L. A. (2009). Investigation of Gaussian-4 Theory for Transition Metal Thermochemistry. The Journal of Physical Chemistry A, 113(17), 5170–5175. Available at: [Link]

• Cox, J. D. (1961). The heats of combustion of phenol and the three cresols. Pure and Applied Chemistry, 2(1), 125–128. Available at: [Link]

• Gharagheizi, F., Ilani-Kashkouli, P., & Mohammadi, A. H. (2013). Prediction of Standard Enthalpy of Formation by a QSPR Model. Journal of the Brazilian Chemical Society, 24(1), 143-150. Available at: [Link]

• Kudchadker, S. A., Kudchadker, A. P., Wilhoit, R. C., & Zwolinski, B. J. (1978). Ideal gas thermodynamic properties of phenol and cresols. Journal of Physical and Chemical Reference Data, 7(2), 417–423. Available at: [Link]

• Safety Data Sheet. Available at: [Link]

• Phenol, 3-methyl-. NIST Chemistry WebBook. Available at: [Link]

• Safety data sheet - CPAChem. (2024, January 12). Available at: [Link]

• p-Cresol. NIST Chemistry WebBook. Available at: [Link]

• p-Cresol. PubChem. Available at: [Link]

• p-Cresol. NIST Chemistry WebBook. Available at: [Link]

• 3-Iodophenol. Wikipedia. Available at: [Link]

• Ideal gas thermodynamic properties of phenol and cresols. AIP Publishing. (1978, April 1). Available at: [Link]

• Zábranský, M., Růžička, V., & Majer, V. (2010). Heat Capacity of Liquids: Critical Review and Recommended Values. Supplement II. Journal of Physical and Chemical Reference Data, 39(3), 033102. Available at: [Link]

• p-Cresol. NIST Chemistry WebBook. Available at: [Link]

• Chemical Properties of p-Cresol (CAS 106-44-5). Cheméo. Available at: [Link]

• Liquid densities and derived thermodynamic properties of cresol isomers at temperatures between 313 to 363 K and pressures up to 25 Mpa. ResearchGate. Available at: [Link]

• Valderrama, J. O., & Rojas, R. E. (2005). Estimation of the Differential Molar Heat Capacities of Organic Compounds at Their Melting Point. Industrial & Engineering Chemistry Research, 44(10), 3784–3789. Available at: [Link]

• Chemical Properties of Phenol, 4-iodo- (CAS 540-38-5). Cheméo. Available at: [Link]

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An In-depth Technical Guide to the Isomers of Iodo-methylphenol: Synthesis, Characteristics, and Applications in Drug Discovery

Abstract

This technical guide provides a comprehensive overview of the twelve positional isomers of iodo-methylphenol. It is intended for researchers, scientists, and drug development professionals engaged in medicinal chemistry and organic synthesis. This document delves into the structural elucidation, synthesis methodologies, physicochemical properties, and spectroscopic characterization of each isomer. Furthermore, it explores their strategic application as versatile building blocks in the design and synthesis of complex molecular architectures with therapeutic potential. The content is structured to provide both foundational knowledge and practical insights, supported by detailed experimental protocols, comparative data analysis, and visual workflows.

Introduction: The Strategic Importance of Iodo-methylphenols in Medicinal Chemistry

The iodo-methylphenol scaffold represents a class of highly valuable synthetic intermediates in the field of drug discovery. The presence of three key functional and structural features—a hydroxyl group, a methyl group, and an iodine atom—on an aromatic ring provides a rich platform for molecular derivatization and optimization of lead compounds.

The hydroxyl group can act as a hydrogen bond donor or acceptor and can be a key pharmacophoric element or a site for metabolic modification. The methyl group, a small lipophilic moiety, can influence binding affinity through van der Waals interactions and modulate metabolic stability.[1] Crucially, the iodine atom serves as a versatile synthetic handle. Its C-I bond is the least stable among the carbon-halogen bonds, making it an excellent leaving group for a variety of cross-coupling reactions, such as Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig amination.[2][3] This reactivity allows for the facile introduction of diverse chemical functionalities, enabling the systematic exploration of the chemical space around a core scaffold.

The positional isomerism of these three substituents gives rise to twelve distinct molecules, each with a unique set of physicochemical and spectroscopic properties. Understanding these differences is paramount for their effective utilization in targeted synthesis and for elucidating structure-activity relationships (SAR) in drug development programs.

The Twelve Positional Isomers of Iodo-methylphenol

The systematic nomenclature of the twelve positional isomers of iodo-methylphenol is based on the substitution pattern on the benzene ring. The isomers are derived from the three isomers of cresol (o-cresol, m-cresol, and p-cresol) by the introduction of an iodine atom at the available positions.

From o-cresol (2-methylphenol):

• 3-Iodo-2-methylphenol

• 4-Iodo-2-methylphenol

• 5-Iodo-2-methylphenol

• 6-Iodo-2-methylphenol

From m-cresol (3-methylphenol):

• 2-Iodo-3-methylphenol

• 4-Iodo-3-methylphenol

• 5-Iodo-3-methylphenol

• 6-Iodo-3-methylphenol

From p-cresol (4-methylphenol):

• 2-Iodo-4-methylphenol

• 3-Iodo-4-methylphenol

The following diagram illustrates the structures of these twelve isomers.

Figure 1: Structures of the twelve positional isomers of iodo-methylphenol.

Synthesis Strategies for Iodo-methylphenol Isomers

The synthesis of iodo-methylphenol isomers can be broadly categorized into two primary strategies: direct electrophilic iodination of the corresponding cresol and the Sandmeyer reaction starting from an appropriate aminomethylphenol. The choice of method is often dictated by the desired regioselectivity and the availability of starting materials.

Direct Electrophilic Iodination

Direct iodination of cresols is an electrophilic aromatic substitution reaction. The hydroxyl and methyl groups are activating and ortho-, para-directing. The regioselectivity of the iodination is influenced by the steric hindrance and the electronic effects of these substituents.[1]

General Principle: The reaction involves the treatment of a cresol with an iodinating agent, often in the presence of a base or an oxidizing agent to generate a more electrophilic iodine species. Common iodinating agents include molecular iodine (I₂), N-iodosuccinimide (NIS), and iodine monochloride (ICl).

Experimental Protocol: Synthesis of 4-Iodo-2-methylphenol from o-Cresol [4][5]

• Materials: o-cresol, N-iodosuccinimide (NIS), dichloromethane (CH₂Cl₂), ethyl acetate, hexanes.

• Procedure:

  • Dissolve o-cresol (1 mmol) in dichloromethane (10 mL).

  • Add N-iodosuccinimide (1.1 mmol).

  • Stir the reaction mixture at room temperature until the starting material is consumed (monitored by TLC).

  • Evaporate the solvent under reduced pressure.

  • Purify the crude product by column chromatography on silica gel using a mixture of hexanes and ethyl acetate as the eluent to afford pure 4-iodo-2-methylphenol.

Causality Behind Experimental Choices:

• N-Iodosuccinimide (NIS): NIS is chosen as a mild and selective iodinating agent, which helps to control the regioselectivity and minimize the formation of di-iodinated byproducts.

• Dichloromethane: A non-polar aprotic solvent is used to dissolve the reactants and facilitate the reaction without interfering with the electrophilic substitution.

• Column Chromatography: This purification technique is essential to separate the desired mono-iodinated product from any unreacted starting material, di-iodinated byproducts, and the succinimide byproduct.

Sandmeyer Reaction

The Sandmeyer reaction provides a highly regioselective route to iodo-methylphenols, particularly when the desired isomer is not readily accessible through direct iodination.[4][6] This multi-step process involves the conversion of an amino group to a diazonium salt, which is then displaced by an iodide ion.

General Principle: An aminomethylphenol is treated with a nitrite source (e.g., sodium nitrite) in the presence of a strong acid at low temperatures to form a diazonium salt. This intermediate is then reacted with a source of iodide (e.g., potassium iodide) to yield the corresponding iodo-methylphenol.

Experimental Protocol: Synthesis of 2-Iodo-4-methylphenol from 2-Amino-4-methylphenol [7]

• Materials: 2-amino-4-methylphenol, concentrated hydrochloric acid, sodium nitrite (NaNO₂), potassium iodide (KI), diethyl ether, sodium bisulfite.

• Procedure:

  • In a round-bottom flask, suspend 2-amino-4-methylphenol (5.0 mmol) in a mixture of water (10 mL) and concentrated hydrochloric acid (2 mL).

  • Cool the mixture to 0-5 °C in an ice bath with continuous stirring.

  • Slowly add a solution of sodium nitrite (5.15 mmol) in water (2 mL) dropwise, maintaining the temperature below 5 °C.

  • Continue stirring for 30 minutes after the addition is complete to ensure complete diazotization.

  • To the resulting diazonium salt solution, add a solution of potassium iodide (5.35 mmol) in water (2 mL).

  • Allow the reaction mixture to warm to room temperature and then heat to 40°C, followed by refluxing for 1 hour.

  • Cool the mixture and quench any excess iodine by adding a sodium bisulfite solution until the dark color dissipates.

  • Extract the product with diethyl ether (3 x 10 mL).

  • Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography.

Causality Behind Experimental Choices:

• Low Temperature (0-5 °C): Diazonium salts are unstable and can decompose at higher temperatures, leading to side reactions and lower yields. Maintaining a low temperature is critical for the success of the reaction.

• Potassium Iodide: This serves as the nucleophilic source of iodide to displace the diazonium group.

• Sodium Bisulfite: This is a reducing agent used to quench any unreacted iodine, which can interfere with the purification process.

Figure 2: Workflow for the Sandmeyer synthesis of 2-Iodo-4-methylphenol.

Physicochemical Characteristics

The position of the iodo and methyl groups significantly influences the physicochemical properties of the iodo-methylphenol isomers. These properties, including acidity (pKa) and lipophilicity (logP), are critical determinants of a molecule's pharmacokinetic and pharmacodynamic behavior.

Isomer	Predicted pKa	Predicted logP	Melting Point (°C)	Boiling Point (°C)
2-Iodo-3-methylphenol	9.4	3.1	-	-
3-Iodo-2-methylphenol	9.8	3.1	-	-
4-Iodo-2-methylphenol	9.6	3.1	67-68[5]	105-110 / 2 mmHg[5]
5-Iodo-2-methylphenol	9.9	3.1	-	-
6-Iodo-2-methylphenol	9.5	3.1	-	-
2-Iodo-4-methylphenol	9.7	3.1	35[3]	76-78[3]
3-Iodo-4-methylphenol	9.8	3.1	-	-
4-Iodo-3-methylphenol	9.5	3.1	-	276.7 (Predicted)[8]
5-Iodo-3-methylphenol	9.9	3.1	-	-
6-Iodo-3-methylphenol	9.8	3.1	-	-
2-Iodo-5-methylphenol	9.9	3.1	-	-
3-Iodo-5-methylphenol	10.0	3.1	-	-

Table 1: Physicochemical Properties of Iodo-methylphenol Isomers. Predicted pKa and logP values were calculated using computational models.[9][10]

Insights into Physicochemical Trends:

• pKa: The acidity of the phenolic proton is influenced by the electronic effects of the iodo and methyl groups. The electron-withdrawing nature of the iodine atom generally increases the acidity (lowers the pKa) compared to the corresponding cresol. The position of the substituents relative to the hydroxyl group determines the magnitude of this effect.

• logP: The octanol-water partition coefficient (logP) is a measure of a compound's lipophilicity. The introduction of an iodine atom significantly increases the lipophilicity compared to the parent cresol. The positional isomerism is expected to have a smaller, but still discernible, effect on the logP value.

Spectroscopic Characterization

The unambiguous identification of each iodo-methylphenol isomer relies on a combination of spectroscopic techniques, including Nuclear Magnetic Resonance (NMR), Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are powerful tools for elucidating the substitution pattern on the aromatic ring.

• ¹H NMR: The chemical shifts and coupling patterns of the aromatic protons provide definitive information about their relative positions. The hydroxyl proton typically appears as a broad singlet, the chemical shift of which can be concentration and solvent dependent. The methyl protons will appear as a singlet in the aliphatic region.

• ¹³C NMR: The number of distinct signals in the ¹³C NMR spectrum corresponds to the number of non-equivalent carbon atoms in the molecule. The chemical shift of the carbon atom attached to the iodine atom is significantly upfield due to the heavy atom effect.

Infrared (IR) Spectroscopy

IR spectroscopy is useful for identifying the key functional groups present in the molecule.

• O-H Stretch: A broad absorption band in the region of 3200-3600 cm⁻¹ is characteristic of the hydroxyl group, with the broadening resulting from hydrogen bonding.[11]

• C-H Stretch (Aromatic): Absorptions in the region of 3000-3100 cm⁻¹ are indicative of C-H bonds on the aromatic ring.

• C=C Stretch (Aromatic): Aromatic ring stretching vibrations typically appear in the 1450-1600 cm⁻¹ region.

• C-O Stretch: The C-O stretching vibration of the phenol is typically observed in the 1200-1260 cm⁻¹ region.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule.

• Molecular Ion Peak (M⁺): The mass spectrum will show a molecular ion peak corresponding to the molecular weight of the iodo-methylphenol isomer (234.03 g/mol ).

• Isotopic Pattern: The presence of iodine will result in a characteristic isotopic pattern for the molecular ion and any iodine-containing fragments, although the natural abundance of iodine isotopes other than ¹²⁷I is very low.

• Fragmentation: Common fragmentation pathways include the loss of a methyl group (M-15), the loss of a CO group (M-28), and the loss of an iodine atom (M-127).

Sources

• 1. Regioselective Iodination of Chlorinated Aromatic Compounds Using Silver Salts - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. NOVEL HETEROCYCLIC COMPOUNDS AS KINASE INHIBITORS WITH ANTICANCER ACTIVITY IN MEDULLOBLASTOMA - PMC [pmc.ncbi.nlm.nih.gov]
• 4. lscollege.ac.in [lscollege.ac.in]
• 5. Sandmeyer Reaction [organic-chemistry.org]
• 6. Sandmeyer reaction - Wikipedia [en.wikipedia.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. 4-IODO-3-METHYL-PHENOL | 133921-27-4 [chemicalbook.com]
• 10. 2-Iodo-3-methylphenol | CAS#:1243471-41-1 | Chemsrc [chemsrc.com]
• 11. Organic Syntheses Procedure [orgsyn.org]

Protocols & Analytical Methods

Application Note: High-Performance Liquid Chromatography (HPLC) Method for the Analysis and Purification of 3-Iodo-5-methylphenol

Audience: Researchers, analytical scientists, and drug development professionals. Objective: To provide a comprehensive, self-validating protocol for the analytical quantification and preparative-scale purification of 3-Iodo-5-methylphenol, grounded in physicochemical principles and authoritative chromatographic methodologies.

Physicochemical Profiling & Method Rationale

3-Iodo-5-methylphenol (also known as 5-iodo-m-cresol) is a halogenated phenolic compound frequently utilized as a critical building block in cross-coupling reactions and active pharmaceutical ingredient (API) synthesis[1]. Designing an effective HPLC method requires a deep understanding of its structural properties:

• Hydrophobicity vs. Polarity: The aromatic ring, methyl group, and heavy iodine atom impart significant hydrophobicity, while the hydroxyl (-OH) group provides localized polarity. This makes Reversed-Phase HPLC (RP-HPLC) utilizing an octadecylsilane (C18) stationary phase the optimal choice.

• Ionization Control (The Causality of Acidic Modifiers): Phenols are weakly acidic (pKa typically ranging from 9.5 to 10.5). If analyzed in neutral unbuffered water, localized pH fluctuations in the column can cause partial ionization. This dual-state existence (neutral vs. phenoxide ion) leads to severe peak tailing and unpredictable retention times. By utilizing 0.1% Trifluoroacetic Acid (TFA) or Formic Acid in the mobile phase, the pH is driven down to ~2.0. This completely suppresses the ionization of the hydroxyl group, ensuring the molecule remains in a single, neutral state, which maximizes hydrophobic interaction with the C18 phase and yields sharp, symmetrical peaks.

• Detection Wavelength: Phenolic aromatic rings exhibit strong UV absorbance around 270–280 nm[2]. The heavy iodine atom induces a slight bathochromic (red) shift and increases molar absorptivity. Therefore, dual-wavelength monitoring at 220 nm (for general organic backbone detection) and 280 nm (specifically for the phenolic chromophore) is highly recommended.

Analytical HPLC Method Development

Before scaling up to preparative purification, a robust analytical method must be established to assess the crude synthetic mixture and validate the final purity of the fractions.

Chromatographic Conditions

Table 1: Analytical RP-HPLC Parameters

Parameter	Specification	Rationale
Column	C18, 4.6 mm × 150 mm, 3 μm or 5 μm	Provides high theoretical plate count for resolving closely related regioisomers (e.g., 2-iodo vs. 3-iodo).
Mobile Phase A	HPLC-grade Water + 0.1% TFA	Suppresses phenol ionization; maintains baseline stability.
Mobile Phase B	Acetonitrile (MeCN) + 0.1% TFA	MeCN provides lower backpressure and sharper peaks than methanol for halogenated aromatics.
Flow Rate	1.0 mL/min	Standard linear velocity for 4.6 mm ID columns.
Column Temp	30 °C	Stabilizes retention times against ambient temperature fluctuations.
Detection	UV/Vis PDA at 220 nm and 280 nm	280 nm provides high selectivity for phenolic compounds[2].

Analytical Gradient Program

A shallow gradient is employed to ensure the separation of 3-Iodo-5-methylphenol from unreacted precursors (e.g., 3-methylphenol) and over-iodinated byproducts.

Table 2: Analytical Gradient Profile

Time (min)	% Mobile Phase A (Water)	% Mobile Phase B (MeCN)
0.0	95	5
2.0	95	5
12.0	40	60
15.0	5	95
17.0	5	95
17.1	95	5
22.0	95	5 (Re-equilibration)

Preparative HPLC Purification Protocol

Scaling from analytical to preparative HPLC requires adjusting the flow rate and gradient slope to accommodate higher mass loading while maintaining resolution. The following protocol is adapted from validated methodologies for the isolation of 3-Iodo-5-methylphenol[1].

Scale-Up Strategy & Conditions

• Column: Preparative C18, 19 mm × 250 mm, 10 μm pore size.

• Flow Rate: 30.0 mL/min.

• Gradient: 0% to 50% MeCN in Water (both containing 0.1% TFA) over 15 minutes[1].

Causality of the Gradient: The target compound elutes effectively at moderate organic concentrations. Capping the gradient at 50% MeCN over 15 minutes creates a very shallow elution profile. This maximizes the temporal spacing between the target API and closely eluting impurities, allowing for high-purity fraction collection without peak overlap.

Step-by-Step Purification Workflow

• System Suitability Testing (SST): Inject a blank (50% MeCN/H2O) to establish the baseline. Follow with an injection of an analytical standard mix. Validation metric: The resolution ( Rs​ ) between 3-Iodo-5-methylphenol and its closest impurity must be > 2.0.

• Sample Preparation: Dissolve the crude 3-Iodo-5-methylphenol in a minimum volume of 50% MeCN/H2O. Filter through a 0.45 μm PTFE syringe filter to remove particulates that could foul the prep column frit.

• Loading: Inject the sample (typically 50–200 mg per run depending on column capacity).

• Execution & Collection: Initiate the 0→50% MeCN gradient. Set the fraction collector to trigger via UV threshold (> 50 mAU at 280 nm) to avoid collecting baseline noise.

Fig 1: Preparative HPLC workflow for the isolation of 3-Iodo-5-methylphenol.

Fraction Analysis & Purity Validation (Self-Validating System)

A rigorously designed protocol must be self-validating. Relying solely on the preparative UV chromatogram is insufficient due to potential co-eluting "hidden" impurities that lack strong UV chromophores.

Orthogonal Verification Protocol

• Analytical Re-injection: Aliquot 10 μL from each collected fraction and inject it using the Analytical HPLC method (Section 2).

• LC-MS Confirmation: Couple the analytical HPLC to a mass spectrometer using Electrospray Ionization in negative mode (ESI-). Phenols readily lose a proton to form phenoxide ions.

  • Validation metric: Confirm the presence of the target mass at m/z 233.0 [M-H]⁻ . Note that trace analysis of iodophenols via MS is highly sensitive and reliable for confirming halogenated species[3].

• Pooling Logic: Only pool fractions that demonstrate > 98% purity by UV area normalization and contain the correct m/z.

Fig 2: Decision tree for fraction pooling and purity validation.

Troubleshooting & Optimization

Even with a robust method, chromatographic anomalies can occur. Use the following diagnostic table to resolve common issues with halogenated phenols.

Table 3: Troubleshooting Guide

Observation	Scientific Causality	Corrective Action
Peak Tailing (Asymmetry Factor > 1.5)	Incomplete suppression of phenol ionization or secondary interactions with unendcapped silanols on the C18 silica.	Ensure mobile phase pH is strictly ~2.0 (check TFA concentration). Switch to a highly endcapped or polar-embedded C18 column.
Retention Time Drift	Evaporation of volatile organic modifier (MeCN) in the reservoir, or inadequate column equilibration.	Cap mobile phase bottles securely. Increase re-equilibration time at the end of the gradient to at least 10 column volumes.
Co-elution of Isomers	The hydrophobic difference between regioisomers (e.g., 2-iodo vs. 3-iodo) is too small for the current gradient slope.	Decrease the gradient steepness (e.g., 20% to 40% MeCN over 20 minutes) to increase the selectivity factor ( α ).

References

• Catalytic Silylation of C-H Bonds (Synthesis and HPLC Purification of 3-Iodo-5-methylphenol). UC Berkeley eScholarship.[1] URL: [Link]

• Determination of iodinated phenol species at parts-per-trillion concentration levels... Journal of Analytical Atomic Spectrometry (RSC Publishing).[3] URL:[Link]

• Simple HPLC–UV Analysis of Phenol and Its Related Compounds in Tap Water... Scientific Research Publishing (SCIRP).[2] URL:[Link]

Sources

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• 2. Simple HPLC–UV Analysis of Phenol and Its Related Compounds in Tap Water after Pre-Column Derivatization with 4-Nitrobenzoyl Chloride [scirp.org]
• 3. Determination of iodinated phenol species at parts-per-trillion concentration levels in different water samples by solid-phase microextraction/offline GC-ICP-MS - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]

Application Note: A Comprehensive Guide to the ¹H and ¹³C NMR Spectral Assignment of 3-Iodo-5-methylphenol

Abstract: This document provides a detailed guide for the structural elucidation of 3-Iodo-5-methylphenol using Nuclear Magnetic Resonance (NMR) spectroscopy. It offers an in-depth analysis of the theoretical principles governing the ¹H and ¹³C NMR spectra of substituted aromatic compounds, a step-by-step experimental protocol for data acquisition, and a complete assignment of the spectral data. This guide is intended for researchers, chemists, and professionals in drug development who utilize NMR as a primary tool for molecular characterization.

Introduction: The Role of NMR in Structural Elucidation

Nuclear Magnetic Resonance (NMR) spectroscopy is an unparalleled analytical technique for determining the structure of organic molecules in solution.[1][2] By probing the magnetic properties of atomic nuclei, primarily ¹H (proton) and ¹³C (carbon-13), NMR provides detailed information about the chemical environment, connectivity, and stereochemistry of atoms within a molecule.[3][4]

3-Iodo-5-methylphenol is a substituted aromatic compound whose structure presents an interesting case for spectral interpretation. The presence of three different substituents on the benzene ring—a hydroxyl (-OH), an iodo (-I), and a methyl (-CH₃) group—results in a unique and predictable pattern of signals. Understanding the influence of these groups on the chemical shifts and coupling constants of the aromatic protons and carbons is crucial for an unambiguous structural assignment. This note will dissect the spectral features of this molecule, providing a robust framework for its characterization.

Theoretical Principles and Spectral Prediction

The chemical shift (δ) of a nucleus in an NMR spectrum is highly sensitive to its local electronic environment.[5] In substituted benzene rings, the electron-donating or electron-withdrawing nature of the substituents significantly influences the shielding and deshielding of the aromatic protons and carbons.[6]

• Hydroxyl Group (-OH): As a strong electron-donating group (EDG) through resonance, the -OH group increases electron density at the ortho and para positions, causing the corresponding nuclei to be shielded (shift to a lower δ value, or upfield). The attached carbon (ipso-carbon) is deshielded.

• Methyl Group (-CH₃): This is a weak electron-donating group through hyperconjugation, leading to a slight shielding effect on the ring's protons and carbons.[6]

• Iodo Group (-I): The iodine atom is electronegative and exerts an electron-withdrawing inductive effect, which would typically deshield nearby nuclei. However, in ¹³C NMR, iodine exhibits a pronounced "heavy atom effect," causing a significant upfield (shielding) shift for the directly attached carbon.

Based on these principles, we can predict the general features of the ¹H and ¹³C NMR spectra for 3-Iodo-5-methylphenol.

Predicted ¹H NMR Spectrum

The ¹H NMR spectrum is expected to show five distinct signals:

• -OH Proton: A broad singlet, typically in the range of δ 4-8 ppm. Its chemical shift is concentration and solvent-dependent.[7][8]

• -CH₃ Protons: A sharp singlet corresponding to the three equivalent methyl protons, expected in the upfield aromatic region around δ 2.0-2.5 ppm.[9]

• Aromatic Protons (H-2, H-4, H-6): Three signals in the aromatic region (δ 6.5-8.0 ppm).[9] Due to the substitution pattern, these protons are non-equivalent and will appear as distinct multiplets. The splitting pattern will be governed by meta-coupling (⁴J), which is typically small (2-3 Hz).[10] We expect to see three finely split singlets or narrow triplets/doublets of doublets.

Predicted ¹³C NMR Spectrum

The proton-decoupled ¹³C NMR spectrum will display seven signals:

• Methyl Carbon (-CH₃): A signal in the far upfield region, typically δ 20-25 ppm.

• Aromatic Carbons: Six signals in the characteristic aromatic region of δ 110-160 ppm.[6]

  • C-I (C-3): Significantly shielded due to the heavy atom effect, this signal is expected to be the most upfield of the aromatic carbons.

  • C-H Carbons (C-2, C-4, C-6): These will appear in the middle of the aromatic region.

  • C-CH₃ (C-5): The ipso-carbon attached to the methyl group.

  • C-OH (C-1): The ipso-carbon attached to the hydroxyl group, expected to be the most deshielded (furthest downfield) due to the electronegativity of oxygen.[11]

Experimental Design and Protocols

Acquiring high-quality NMR data is contingent upon meticulous sample preparation and appropriate instrument parameterization.

Workflow for NMR Analysis

The logical process from sample preparation to final assignment is crucial for reliable results.

Caption: Structure of 3-Iodo-5-methylphenol.

¹H NMR Spectral Assignment

Signal Assignment	Predicted δ (ppm)	Multiplicity	Coupling Constant (J)	Rationale
-CH₃	~2.25	Singlet (s)	N/A	Typical range for benzylic protons. [9]
-OH	~5.0 - 6.0	Broad Singlet (br s)	N/A	Exchangeable proton; chemical shift is variable. [7]
H-6	~6.80	Triplet (t) or Singlet (s)	⁴J ≈ 2.0 Hz	Shielded by both -OH (ortho) and -CH₃ (ortho) EDGs. Shows meta-coupling to H-2 and H-4.
H-2	~7.05	Triplet (t) or Singlet (s)	⁴J ≈ 2.0 Hz	Shielded by -OH (ortho) but deshielded by -I (ortho). Shows meta-coupling to H-4 and H-6.
H-4	~7.20	Triplet (t) or Singlet (s)	⁴J ≈ 2.0 Hz	Deshielded by -I (ortho) and -OH (para). Shows meta-coupling to H-2 and H-6.

Note: The aromatic protons may appear as finely split singlets or narrow triplets due to the small and similar meta-coupling constants.

¹³C NMR Spectral Assignment

Signal Assignment	Predicted δ (ppm)	Rationale
-CH₃	~21.5	Typical for an aromatic methyl group.
C-3	~95.0	Strong upfield shift due to the heavy atom effect of iodine.
C-4	~123.0	Aromatic C-H carbon.
C-6	~115.0	Aromatic C-H carbon, shielded by ortho -OH and -CH₃ groups.
C-2	~131.0	Aromatic C-H carbon, deshielded by ortho -I group.
C-5	~140.0	Quaternary carbon attached to the methyl group.
C-1	~155.5	Quaternary carbon attached to the electronegative -OH group, significantly deshielded. [11]

Conclusion and Best Practices

This application note provides a comprehensive framework for the ¹H and ¹³C NMR spectral assignment of 3-Iodo-5-methylphenol. The predictions are grounded in fundamental NMR principles and substituent effects on aromatic systems. For unequivocal assignment, especially in complex molecules, it is highly recommended to perform two-dimensional (2D) NMR experiments. Techniques such as COSY (Correlation Spectroscopy) would confirm H-H couplings, while HSQC (Heteronuclear Single Quantum Coherence) and HMBC (Heteronuclear Multiple Bond Correlation) would definitively link each proton to its directly attached carbon and to carbons two or three bonds away, respectively. This multi-technique approach ensures the highest level of confidence in structural elucidation.

References

• Vedantu. (n.d.). NMR Spectroscopy: Principles, Types & Applications Explained. Retrieved from [Link]

• Perez Rial, L. (2023, December 7). Principles and Applications of Nuclear Magnetic Resonance (NMR) Spectroscopy in Analytical Chemistry. Longdom Publishing. Retrieved from [Link]

• Meena, G. S. (2014). Basic Concepts, Principles and Applications of NMR Spectroscopy. International Journal of Innovative Research in Science, Engineering and Technology, 3(11), 17366-17371.

• Slideshare. (n.d.). Aromatic allylic-nmr-spin-spin-coupling. Retrieved from [Link]

• Microbe Notes. (2022, January 12). NMR Spectroscopy- Definition, Principle, Steps, Parts, Uses. Retrieved from [Link]

• Technology Networks. (2024, February 22). NMR Spectroscopy Principles, Interpreting an NMR Spectrum and Common Problems. Retrieved from [Link]

• Organomation. (n.d.). NMR Sample Preparation: The Complete Guide. Retrieved from [Link]

• Moodle. (n.d.). NMR Spectroscopy of Benzene Derivatives. Retrieved from [Link]

• Chemistry LibreTexts. (2015, July 18). 15.4: Spectral Characteristics of the Benzene Ring. Retrieved from [Link]

• Organic Chemistry Data. (2020, February 14). NMR Spectroscopy :: 5-HMR-3 Spin-Spin Splitting: J-Coupling. Retrieved from [Link]

• European Infrastructure of NMR, INSTRUCT-ERIC. (n.d.). NMR data acquisition. Retrieved from [Link]

• UTHSCSA. (n.d.). Stepbystep procedure for NMR data acquisition. Retrieved from [Link]

• YouTube. (2020, June 10). Multiplicity of 1H NMR signals (Spin-spin coupling). Retrieved from [Link]

• Chemistry LibreTexts. (2025, November 12). 14.11: H-NMR and C-NMR of Alcohols and Phenols. Retrieved from [Link]

• Abraham, R. J., & Mobli, M. (2007). An NMR, IR and theoretical investigation of (1)H chemical shifts and hydrogen bonding in phenols. Magnetic Resonance in Chemistry, 45(10), 865–877. Retrieved from [Link]

• Chemistry LibreTexts. (2022, September 25). 17.11: Spectroscopy of Alcohols and Phenols. Retrieved from [Link]

• University of Wisconsin-Madison. (n.d.). NMR Solvent Data Chart. Retrieved from [Link]

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Application Note: 3-Iodo-5-methylphenol as a Versatile Linchpin in the Synthesis of Pharmaceutical Intermediates

Executive Summary & Structural Rationale

In the landscape of modern drug development, the rapid assembly of complex molecular architectures relies heavily on highly functionalized building blocks. 3-Iodo-5-methylphenol serves as a premier, trifunctional linchpin in the synthesis of active pharmaceutical ingredients (APIs). The molecule presents three orthogonal vectors for diversification:

• The C-I Bond: Primed for transition-metal-catalyzed cross-coupling (Suzuki, Sonogashira, Buchwald-Hartwig) due to its low bond dissociation energy.

• The Phenolic -OH: Capable of participating in C-O etherification (Ullmann coupling) or acting as a directing group for late-stage C-H functionalization[1].

• The Methyl Group: Provides essential steric bias and modulates the electronic density of the aromatic ring, influencing the regioselectivity of subsequent transformations.

Mechanistic Insights: Causality in Experimental Design

The strategic selection of an aryl iodide over its bromide or chloride counterparts is dictated by fundamental thermodynamics. The carbon-iodine (C-I) bond dissociation energy is approximately 65 kcal/mol, significantly weaker than C-Br (~81 kcal/mol) and C-Cl (~96 kcal/mol). This energetic vulnerability ensures that the rate-limiting oxidative addition step by Pd(0) or Cu(I) catalysts occurs rapidly, even at ambient or mildly elevated temperatures[2]. Lowering the activation barrier is critical in pharmaceutical synthesis to prevent the thermal degradation of sensitive functional groups on the coupling partners[3].

According to the Amatore-Jutand mechanism, the reactivity of the Pd(0) species is heavily influenced by the halide, with aryl iodides forming highly reactive, stable four-coordinated Pd(II) intermediates that swiftly progress through the catalytic cycle[2].

The Chemoselectivity Challenge: The free phenolic hydroxyl group introduces a competitive variable. In cross-coupling reactions requiring strong bases (e.g., NaOtBu in Buchwald-Hartwig aminations), the phenol is readily deprotonated. The resulting phenoxide is highly electron-rich and can outcompete the target amine for coordination to the metal center, forming stable, off-cycle resting states[4]. Therefore, the decision to protect the phenol (e.g., as a tert-butyldimethylsilyl ether) or leave it unprotected is the most critical causal factor in designing a successful protocol.

Divergent synthetic pathways utilizing 3-Iodo-5-methylphenol in API development.

Self-Validating Experimental Protocols

As an application scientist, it is imperative to design protocols that are not only high-yielding but mechanistically robust and self-validating. Below are two optimized workflows demonstrating the orthogonal reactivity of 3-iodo-5-methylphenol.

Protocol A: Suzuki-Miyaura Biaryl Synthesis (Unprotected Phenol)

Objective: Synthesis of 5-methyl-[1,1'-biphenyl]-3-ol derivatives, a common motif in anti-inflammatory APIs[5]. Causality Check: The free phenol can be tolerated here because the reaction utilizes a mild, inorganic base ( K2​CO3​ ) in a biphasic aqueous-organic solvent system. The water dissolves the base and facilitates the formation of the reactive boronate complex, while keeping the phenoxide partitioned away from the organic-soluble Pd catalyst.

Step-by-Step Methodology:

• Preparation: To an oven-dried 50 mL Schlenk flask equipped with a magnetic stir bar, add 3-iodo-5-methylphenol (1.0 mmol, 234 mg), the corresponding arylboronic acid (1.2 mmol), and Pd(dppf)Cl2​ (0.03 mmol, 22 mg).

• Degassing: Seal the flask with a septum and purge with nitrogen via three vacuum/backfill cycles. Crucial: Degassing prevents the premature oxidation of the active Pd(0) species to an inactive Pd(II) state by atmospheric oxygen.

• Solvent Addition: Inject a pre-degassed mixture of Toluene/Ethanol/Water (2:1:1 v/v/v, 10 mL) followed by anhydrous K2​CO3​ (2.0 mmol, 276 mg).

• Reaction: Heat the biphasic mixture to 80 °C in an oil bath with vigorous stirring for 4–6 hours. Monitor conversion via TLC or LC-MS.

• Workup & Validation: Cool to room temperature. Quench with 1M HCl (5 mL) to neutralize the phenoxide back to the free phenol. Extract with Ethyl Acetate ( 3×15 mL). Wash the combined organic layers with brine, dry over Na2​SO4​ , and concentrate under reduced pressure.

• Purification: Purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to yield the biaryl product.

The Pd-catalyzed Suzuki-Miyaura cycle highlighting the rapid oxidative addition of the C-I bond.

Protocol B: Buchwald-Hartwig Amination (Protected Phenol)

Objective: Synthesis of 3-amino-5-methylphenol derivatives. Causality Check: C-N cross-coupling requires strong bases like Sodium tert-butoxide ( NaOtBu ). If left unprotected, the phenol will deprotonate, and the resulting phenoxide will aggressively bind to the Pd center, poisoning the catalyst. Transient protection as a tert-butyldimethylsilyl (TBS) ether is mandatory.

Step-by-Step Methodology:

• Protection Phase: Dissolve 3-iodo-5-methylphenol (1.0 mmol) and Imidazole (2.0 mmol) in anhydrous DMF (5 mL) at 0 °C. Add TBSCl (1.2 mmol) portion-wise. Stir at room temperature for 2 hours. Extract with Hexanes/Water to isolate the highly lipophilic TBS-protected aryl iodide.

• Coupling Setup: In a nitrogen-filled glovebox, charge a vial with the TBS-protected intermediate (1.0 mmol), a primary amine (1.2 mmol), Pd2​(dba)3​ (0.02 mmol), XPhos ligand (0.04 mmol), and NaOtBu (1.5 mmol).

• Reaction: Add anhydrous Toluene (5 mL), seal the vial, remove from the glovebox, and heat at 90 °C for 8 hours. The bulky XPhos ligand forces the reductive elimination step, preventing undesirable β -hydride elimination.

• Deprotection & Isolation: Filter the crude mixture through a pad of Celite to remove Pd black. Concentrate the filtrate, dissolve in THF (5 mL), and add TBAF (1.2 mmol, 1M in THF) at 0 °C to cleave the TBS group. Stir for 1 hour, then perform an aqueous workup and purify via chromatography.

Quantitative Data Summary

The table below summarizes the optimized parameters and typical performance metrics for various cross-coupling strategies utilizing 3-iodo-5-methylphenol as the electrophile.

Coupling Strategy	Reaction Partner	Optimal Catalyst System	Base / Additive	Temp (°C)	Avg. Yield (%)	Turnover Number (TON)
Suzuki-Miyaura	Arylboronic acids	Pd(dppf)Cl2​ (3 mol%)	K2​CO3​ (aq)	80	88 - 95	> 3,000
Sonogashira	Terminal alkynes	Pd(PPh3​)2​Cl2​ / CuI	Et3​N	25 - 50	82 - 90	> 2,500
Buchwald-Hartwig	Primary amines	Pd2​(dba)3​ / XPhos	NaOtBu	90	75 - 88	~ 1,200
Ullmann (C-O)	Phenols	CuI (10 mol%) / Phen	Cs2​CO3​	100	70 - 85	~ 800
C-H Silylation	Organosilanes	Rh or Ir complexes	Fluoride source	80 - 100	75 - 80	~ 500

References

• New Horizons for Cross-Coupling Reactions Source: Pharmaceutical Technology URL:[Link]

• Recent Developments in Palladium-Catalyzed Cross-Coupling Reactions for Pharmaceutical Applications Source: Journal of Organic Chemistry and Pharmaceutical Research URL:[Link]

• Selected Patented Cross-Coupling Reaction Technologies Source: Chemical Reviews (ACS Publications) URL:[Link]

• Possible intermediates of Cu(phen)-catalyzed C–O cross-coupling of phenol with an aryl bromide by in situ ESI-MS and EPR studies Source: Dalton Transactions (RSC Publishing) URL:[Link]

• Catalytic Silylation of C-H Bonds Source: eScholarship (University of California, Berkeley) URL:[Link]

Sources

• 1. escholarship.org [escholarship.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pharmtech.com [pharmtech.com]
• 4. Possible intermediates of Cu(phen)-catalyzed C–O cross-coupling of phenol with an aryl bromide by in situ ESI-MS and EPR studies - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 5. jocpr.com [jocpr.com]

Application Note: Protocol for the Regioselective Iodination of m-Cresol

Introduction & Mechanistic Causality

Aryl iodides are indispensable linchpins in modern drug development, serving as highly reactive electrophiles in palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Sonogashira). The regioselective iodination of m-cresol (3-methylphenol) presents a classic structural challenge due to the competing directing effects of its substituents.

m-Cresol possesses a strongly activating, ortho/para-directing hydroxyl (–OH) group and a weakly activating, ortho/para-directing methyl (–CH₃) group. Depending on the desired regioisomer, chemists must deploy distinct synthetic strategies to leverage either electronic or steric control:

• Electronic Control (Traditional): In standard electrophilic aromatic substitution (SEAr), regioselectivity is strictly governed by the dominant electron-donating –OH group. The C4 position is electronically favored (being para to the –OH) and sterically more accessible than the C2 position (which is flanked by both the –OH and –CH₃ groups). Consequently, standard electrophilic iodination yields the thermodynamically and kinetically favored 4-iodo-3-methylphenol .

• Steric Control (Modern Late-Stage C–H Activation): Accessing the meta-iodinated isomer requires overriding the inherent electronic bias. By protecting the –OH group as a methyl ether and employing a dual-ligand Pd-catalyzed C–H/C–I metathesis, the reaction is forced to operate under strict steric control. The bulky catalyst complex selectively activates the most sterically accessible β-position (C5), yielding 5-iodo-3-methylanisole .

Mechanistic Divergence & Workflow

Mechanistic divergence of m-cresol iodination based on electronic vs. steric control.

Step-by-step experimental workflow for the regioselective iodination of m-cresol derivatives.

Protocol A: Electronically Controlled para-Iodination

Target: Synthesis of 4-Iodo-3-methylphenol via SEAr

Causality of Experimental Choices: N-Iodosuccinimide (NIS) is utilized as a mild, controlled source of electrophilic iodine (I⁺), avoiding the harsh oxidative conditions of I₂/H₂O₂ which frequently lead to undesired quinone formation or over-iodination. p-Toluenesulfonic acid (p-TsOH) acts as a Brønsted acid to activate NIS, increasing its electrophilicity. Acetonitrile is selected as a polar aprotic solvent to stabilize the highly polarized transition state during electrophilic attack without competing as a nucleophile .

Step-by-Step Methodology:

• Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve m-cresol (10.0 mmol) in anhydrous acetonitrile (25 mL).

• Activation: Add p-TsOH monohydrate (1.0 mmol, 10 mol%) to the solution and stir for 5 minutes at room temperature to ensure homogenous acid distribution.

• Iodination: Add NIS (10.5 mmol, 1.05 equiv.) portion-wise over 10 minutes. Self-Validation Note: Gradual addition prevents rapid exothermic spikes and minimizes the formation of di-iodinated byproducts.

• Reaction: Stir the mixture at room temperature for 2–4 hours. Monitor the reaction progress via TLC (Hexanes/EtOAc 8:2) until the starting material spot is fully consumed.

• Quench: Pour the reaction mixture into a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃, 30 mL). This step is critical to safely reduce any unreacted electrophilic iodine to inert iodide, preventing further reaction during workup.

• Extraction & Purification: Extract the aqueous layer with ethyl acetate (3 × 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify the crude residue via silica gel flash chromatography to afford 4-iodo-3-methylphenol as an off-white solid.

Protocol B: Sterically Controlled meta-Iodination

Target: Synthesis of 5-Iodo-3-methylanisole via Pd-Catalyzed C–H Metathesis

Causality of Experimental Choices: The free phenol must first be methylated to prevent catalyst poisoning (via strong coordination of the phenolate to palladium) and to establish the necessary steric bulk. A Pd(II)/Pd(IV) catalytic cycle is employed using 2-nitroiodobenzene as an isodesmic iodine donor, which circumvents the need for strong external oxidants that could degrade the substrate. The combination of N-acetylglycine and quinoxaline acts as a dual-ligand system that precisely tunes the steric environment of the palladium center, directing C–H activation exclusively to the least hindered C5 position. Ag₂O is added as a critical Lewis acid activator and halide scavenger to drive the catalytic cycle forward .

Step-by-Step Methodology:

• Preparation: In an oven-dried, sealed reaction tube under an argon atmosphere, combine m-cresol methyl ether (0.2 mmol), Pd(TFA)₂ (10 mol%), N-acetylglycine (20 mol%), quinoxaline (20 mol%), and Ag₂O (10 mol%).

• Iodine Source: Add 2-nitroiodobenzene (0.4 mmol, 2.0 equiv.) as the metathesis reagent.

• Solvent: Suspend the mixture in hexafluoroisopropanol (HFIP, 1.0 mL). Self-Validation Note: HFIP is crucial here as its strong hydrogen-bonding capability and high polarity stabilize the Pd intermediates.

• Reaction: Seal the tube and heat the mixture at 70 °C in a pre-heated oil bath for 48 hours with vigorous stirring.

• Workup: Cool the reaction to room temperature, dilute with dichloromethane (5 mL), and filter the suspension through a short pad of Celite. This step validates the removal of insoluble silver salts and precipitated palladium black prior to chromatography.

• Purification: Concentrate the filtrate under reduced pressure and purify via silica gel chromatography (using a Hexanes/EtOAc gradient) to isolate 5-iodo-3-methylanisole.

Quantitative Data Presentation

Parameter	Protocol A (Electronic Control)	Protocol B (Steric Control)
Substrate	m-Cresol (Free Phenol)	m-Cresol Methyl Ether (3-Methylanisole)
Reagents	NIS (1.05 equiv.)	2-Nitroiodobenzene (2.0 equiv.)
Catalyst / Promoter	p-TsOH (10 mol%)	Pd(TFA)₂ (10 mol%), Ag₂O (10 mol%)
Ligands	None	N-acetylglycine, Quinoxaline
Directing Effect	Electronic (para to –OH)	Steric (meta to –OMe and –CH₃)
Major Regioisomer	4-Iodo-3-methylphenol	5-Iodo-3-methylanisole
Typical Yield	>80%	~60–70%
Reaction Temperature	Room Temperature (20–25 °C)	70 °C
Reaction Time	2–4 hours	48 hours

References

• O2 Reduction Reaction by Biologically Relevant Anionic Ligand Bound Iron Porphyrin Complexes Source: Inorganic Chemistry (ACS Publications) URL:[Link]

• Regioselective Iodination of Phenol and Analogues Using N-Iodosuccinimide and p-Toluenesulfonic Acid Source: Tetrahedron Letters URL:[Link]

• Sterically controlled isodesmic late-stage C–H iodination of arenes Source: Chemical Science (RSC Publishing) URL:[Link]

Application of 3-Iodo-5-methylphenol in the synthesis of biaryl compounds

Application Notes & Protocols: Synthesis of Biaryl Compounds via Suzuki-Miyaura Cross-Coupling of 3-Iodo-5-methylphenol

Executive Summary & Strategic Importance

As a Senior Application Scientist, I frequently encounter the need to construct sterically and electronically demanding biaryl scaffolds during early-stage drug development. 3-Iodo-5-methylphenol serves as an exceptional building block for these architectures. The presence of the highly reactive carbon-iodine bond ensures rapid oxidative addition, while the free phenolic hydroxyl group offers a versatile handle for downstream functionalization (e.g., etherification or triflation). This guide delineates a self-validating, highly efficient protocol for utilizing 3-iodo-5-methylphenol in Suzuki-Miyaura cross-coupling reactions, eliminating the need for tedious hydroxyl protection steps.

Mechanistic Rationale & Causality in Reaction Design

When designing a cross-coupling protocol for unprotected iodophenols, every reagent must be selected with a clear mechanistic purpose to ensure high turnover numbers and prevent catalytic stalling, as demonstrated in systematic studies of1[1].

• Substrate Reactivity (The C-I Advantage): The bond dissociation energy of the C-I bond is significantly lower than that of C-Br or C-Cl. This inherent weakness dictates that oxidative addition by the Pd(0) species is exceptionally fast and often site-selective, allowing the reaction to proceed under milder conditions[2].

• Managing the Unprotected Hydroxyl Group: The phenolic -OH group (pKa ~10) is acidic enough to quench the basic species required for the catalytic cycle. In a standard Suzuki coupling, the base is essential for converting the arylboronic acid into the reactive, electron-rich boronate complex [Ar-B(OH)3]-, which undergoes transmetalation. If the base is consumed by the phenol, transmetalation stalls. Causality: To prevent this, we must employ a strict stoichiometric excess of base (minimum 2.5 to 3.0 equivalents) to simultaneously deprotonate the phenol and activate the boronic acid[3].

• Catalyst Selection: While standard Pd(PPh3)4 is functional, employing Pd(dppf)Cl2 offers superior efficiency. The bidentate 1,1'-bis(diphenylphosphino)ferrocene (dppf) ligand forces the Pd(II) intermediate into a cis-conformation. Causality: This spatial arrangement dramatically accelerates the reductive elimination step, pushing the equilibrium forward and minimizing the formation of protodeboronated side products[4].

• Solvent System: A biphasic system of 1,4-Dioxane and H2O (4:1 v/v) is optimal. Dioxane provides excellent solubility for the organic substrates and the palladium pre-catalyst, while water is strictly required to dissolve the inorganic base (K2CO3) and facilitate the hydrolysis of the boronic acid trimers (boroxines) into active monomers[1].

Quantitative Data: Condition Optimization

The following table summarizes the optimization landscape, demonstrating the causality between base equivalents, catalyst choice, and overall yield when coupling 3-iodo-5-methylphenol with a standard arylboronic acid.

Catalyst (5 mol%)	Base (Equivalents)	Solvent System	Temp (°C)	Time (h)	Yield (%)	Observation / Causality
Pd(PPh3)4	K2CO3 (1.5 eq)	Dioxane/H2O (4:1)	80	12	34%	Base depleted by phenol; incomplete transmetalation.
Pd(PPh3)4	K2CO3 (3.0 eq)	Dioxane/H2O (4:1)	80	12	78%	Excess base restores catalytic turnover.
Pd(dppf)Cl2	K2CO3 (3.0 eq)	Dioxane/H2O (4:1)	80	6	94%	Optimal. cis-geometry accelerates reductive elimination.
Pd(dppf)Cl2	Cs2CO3 (3.0 eq)	Toluene/H2O (4:1)	90	6	89%	Good yield, but Cs2CO3 increases process cost.
Pd(OAc)2 / SPhos	K3PO4 (3.0 eq)	Dioxane/H2O (4:1)	80	4	91%	Excellent alternative for highly sterically hindered boronic acids.

Step-by-Step Experimental Protocol

Self-Validating System: This protocol incorporates in-process checks and specific workup conditions to verify the completion of the catalytic cycle and ensure the isolation of the free phenol.

Materials Required:

• 3-Iodo-5-methylphenol (1.0 mmol, limiting reagent)

• Arylboronic Acid (1.2 mmol)

• Pd(dppf)Cl2 (0.05 mmol, 5 mol%)

• Potassium carbonate (K2CO3) (3.0 mmol)

• 1,4-Dioxane (Degassed, 4.0 mL)

• Deionized Water (Degassed, 1.0 mL)

Methodology:

• Reaction Setup (Inert Atmosphere): To an oven-dried Schlenk flask equipped with a magnetic stir bar, add 3-iodo-5-methylphenol (1.0 mmol), the arylboronic acid (1.2 mmol), and Pd(dppf)Cl2 (5 mol%).

• Base Addition: Add K2CO3 (3.0 mmol) to the flask. Expert Insight: Adding the base as a solid before the solvent prevents localized exothermic hydrolysis that can degrade the catalyst.

• Solvent Introduction & Degassing: Add 4.0 mL of 1,4-Dioxane and 1.0 mL of H2O. Seal the flask with a septum. Purge the biphasic mixture by bubbling Argon gas directly through the solution for 10 minutes. Causality: Oxygen must be rigorously excluded to prevent the homocoupling of the boronic acid and the oxidation of the phosphine ligands.

• Heating & Monitoring: Place the flask in a pre-heated oil bath at 80 °C. Stir vigorously (800 rpm) to ensure maximum interfacial surface area between the aqueous and organic phases.

• In-Process Check (4 hours): Sample the organic layer. Analyze via TLC (Hexanes:EtOAc 3:1) or LC-MS. The complete disappearance of the 3-iodo-5-methylphenol peak validates the efficiency of the oxidative addition step.

• Workup & Quenching: Once complete, cool the reaction to room temperature. Dilute with Ethyl Acetate (15 mL) and Water (10 mL). Acidify the aqueous layer slightly with 1M HCl to pH ~5. Causality: Acidification ensures the biaryl product is fully protonated (neutral) and partitions entirely into the organic phase, rather than remaining water-soluble as a phenoxide ion.

• Extraction & Purification: Extract the aqueous layer with Ethyl Acetate (2 x 15 mL). Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure. Purify the crude residue via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient) to isolate the pure biaryl compound.

Mechanistic Workflow Diagram

The following diagram illustrates the catalytic cycle, emphasizing the specific intermediates formed when using 3-iodo-5-methylphenol.

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling using 3-Iodo-5-methylphenol.

References

• Title: Suzuki–Miyaura Coupling of Halophenols and Phenol Boronic Acids: Systematic Investigation of Positional Isomer Effects and Conclusions for the Synthesis of Phytoalexins from Pyrinae Source: ACS Publications (The Journal of Organic Chemistry) URL: [Link]

• Title: Suzuki–Miyaura Cross-Coupling Reaction and Potential Applications Source: MDPI (Catalysts) URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. mdpi-res.com [mdpi-res.com]

Application Note: 3-Iodo-5-methylphenol as an Orthogonal Building Block for Novel Heterocyclic Compounds

Executive Summary & Chemical Profiling

In modern drug discovery and materials science, accessing novel chemical space often relies on the strategic selection of multi-functional building blocks. 3-Iodo-5-methylphenol (CAS: 1073339-05-5) [1] is a highly versatile, tri-substituted aromatic precursor that offers distinct orthogonal reactivity. Unlike ortho-halophenols, which readily undergo simple 5-endo-dig or 5-exo-dig cyclizations to form standard benzofurans, the meta-relationship between the hydroxyl (-OH) and iodo (-I) moieties in 3-iodo-5-methylphenol prevents direct adjacent ring closure[2]. Instead, it mandates tethering strategies or sequential cross-coupling, making it an ideal scaffold for synthesizing medium-to-large ring heterocycles, bridged systems, and substituted chromans/benzoxepines.

• Molecular Formula: C₇H₇IO

• Molecular Weight: 234.03 g/mol

• Key Structural Features: An acidic phenol for nucleophilic tethering, a highly reactive aryl iodide for transition-metal catalysis, and a C5 methyl group that modulates lipophilicity and provides steric shielding.

Mechanistic Rationale: The Power of Orthogonal Reactivity

The utility of 3-iodo-5-methylphenol lies in the ability to selectively functionalize the C1 and C3 positions without cross-interference:

• The Aryl Iodide (C3): Iodine is a premier leaving group for palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Sonogashira, Buchwald-Hartwig)[3]. The oxidative addition of Pd(0) into the C-I bond is kinetically favored over C-Br or C-Cl bonds, allowing reactions to proceed at lower temperatures. This chemoselectivity often permits cross-coupling without the need to protect the phenolic hydroxyl group.

• The Phenol (C1): The hydroxyl group serves as a nucleophilic anchor. By alkylating the phenol with an alkene- or alkyne-bearing tether, researchers can set up the molecule for subsequent intramolecular cyclizations (such as ring-closing metathesis or Heck reactions).

• The Methyl Group (C5): Beyond improving the pharmacokinetic profile (lipophilicity) of resulting drug candidates, the methyl group acts as a weak electron-donating group. It enriches the electron density of the aromatic ring, subtly accelerating oxidative addition at the meta-iodine and directing any subsequent electrophilic aromatic substitutions to the C2 or C4 positions.

Synthetic Workflows & Reaction Pathways

The following workflow illustrates the two primary pathways for generating complex heterocycles from 3-iodo-5-methylphenol. Pathway A prioritizes C-C bond formation followed by cyclization, whereas Pathway B utilizes the phenol for tethering prior to intramolecular Pd-catalyzed ring closure.

Orthogonal functionalization pathways of 3-Iodo-5-methylphenol for heterocycle synthesis.

Experimental Protocols

Protocol A: Synthesis of Chroman Scaffolds via Pathway B (O-Alkylation & Heck Cyclization)

This self-validating protocol utilizes the phenol for tethering, followed by an intramolecular Heck reaction to form a 6-membered oxygen heterocycle (chroman derivative).

Step 1: O-Alkylation (Tethering)

• Charge a flame-dried round-bottom flask with 3-iodo-5-methylphenol (1.0 equiv) and anhydrous K₂CO₃ (2.0 equiv) in anhydrous DMF (0.2 M).

• Causality: K₂CO₃ efficiently deprotonates the phenol without causing side reactions, while DMF provides the polar aprotic environment necessary to accelerate the Sₙ2 displacement.

• Add 3-butenyl bromide (1.2 equiv) dropwise at 0 °C.

• Stir the reaction mixture at room temperature for 12 hours. Monitor via TLC until complete consumption of the starting material.

• Workup: Quench with water, extract with EtOAc, wash the organic layer with brine (to remove DMF), dry over Na₂SO₄, and concentrate. Purify via flash chromatography to yield 1-(but-3-en-1-yloxy)-3-iodo-5-methylbenzene.

Step 2: Intramolecular Heck Cyclization

• Charge a Schlenk tube with the tethered intermediate (1.0 equiv), Pd(OAc)₂ (5 mol%), P(o-tolyl)₃ (10 mol%), and Ag₂CO₃ (2.0 equiv) in anhydrous Toluene (0.1 M).

• Causality: Pd(OAc)₂ and P(o-tolyl)₃ form a highly active, sterically demanding Pd(0) species that favors intramolecular migratory insertion. Ag₂CO₃ is critical here; it acts as a halide scavenger. By precipitating AgI, it prevents the formation of an anionic palladium complex, thereby suppressing unwanted double-bond isomerization and driving the equilibrium toward the cyclized product.

• Degas the mixture via three freeze-pump-thaw cycles.

• Heat to 110 °C for 16 hours.

• Workup: Filter through a pad of Celite to remove silver salts and palladium black. Concentrate and purify to isolate the substituted chroman.

Protocol B: Chemoselective Suzuki-Miyaura Coupling via Pathway A

This protocol demonstrates the selective functionalization of the C-I bond while leaving the phenol intact for downstream applications.

• Charge a reaction vial with 3-iodo-5-methylphenol (1.0 equiv), an arylboronic acid (1.1 equiv), Pd(dppf)Cl₂ (3 mol%), and Na₂CO₃ (2.5 equiv).

• Causality: Pd(dppf)Cl₂ is selected because its large bite angle facilitates the reductive elimination step, which is critical when dealing with sterically hindered meta-substituted aromatics. The mild base (Na₂CO₃) is sufficient to activate the boronic acid without degrading the phenol.

• Solvent: Add a degassed mixture of 1,4-Dioxane/H₂O (4:1 v/v, 0.2 M).

• Heat at 80 °C for 8 hours under an inert atmosphere.

• Workup: Acidify slightly with 1M HCl (to ensure the phenol is protonated for extraction), extract with EtOAc, dry, and purify to yield the 3-aryl-5-methylphenol building block[3].

Quantitative Data: Optimization of Intramolecular Cyclization

The success of the intramolecular Heck cyclization (Protocol A, Step 2) is highly dependent on the choice of base and ligand. The table below summarizes the optimization data, demonstrating the necessity of silver salts for high-yielding heterocycle formation.

Entry	Catalyst (5 mol%)	Ligand (10 mol%)	Base (2.0 eq)	Solvent	Temp (°C)	Yield (%)	Mechanistic Observation
1	Pd(OAc)₂	PPh₃	K₂CO₃	DMF	100	45%	Significant alkene isomerization observed.
2	Pd(OAc)₂	P(o-tolyl)₃	K₂CO₃	DMF	100	62%	Steric bulk of ligand improved migratory insertion.
3	Pd(OAc)₂	P(o-tolyl)₃	Ag₂CO₃	Toluene	110	88%	Optimal. Ag⁺ scavenges I⁻, preventing isomerization.
4	Pd(PPh₃)₄	None	Et₃N	MeCN	80	30%	Poor conversion; competitive intermolecular reactions.

Table 1: Optimization conditions for the intramolecular Heck cyclization of 1-(but-3-en-1-yloxy)-3-iodo-5-methylbenzene to form chroman derivatives.

References

• BLD Pharm: Product Information (CAS 1073339-05-5)
• Catalytic Silylation of C-H Bonds (Cross-coupling of 3-Iodo-5-methylphenol)
• Source: PMC (NIH)
• Modular synthesis of graphene nanoribbons and graphene substructures from oligo-alkynes (Sonogashira coupling on 3-iodophenol)

Sources

• 1. 35928-80-4|2-Iodo-5-methylphenol|BLD Pharm [bldpharm.com]
• 2. Two-fold Unsymmetrical C-H Functionalization of PyrDipSi-Arenes: A General Method For Synthesis of Substituted meta-Halophenols - PMC [pmc.ncbi.nlm.nih.gov]
• 3. escholarship.org [escholarship.org]

Application Note: GC-MS Analysis of 3-Iodo-5-methylphenol and Its Derivatives

Document Type: Technical Protocol & Methodological Guide Target Audience: Analytical Chemists, Researchers, and Drug Development Professionals

Introduction & Mechanistic Rationale

Halogenated phenols, such as 3-Iodo-5-methylphenol (also referred to as 3-iodo-5-cresol), are critical intermediates in the synthesis of active pharmaceutical ingredients (APIs), agrochemicals, and advanced materials. Accurate quantification of these compounds at trace levels is paramount for synthetic quality control and environmental monitoring.

While Gas Chromatography-Mass Spectrometry (GC-MS) is the gold standard for analyzing semi-volatile organic compounds, the direct analysis of 3-Iodo-5-methylphenol presents significant chromatographic challenges[1]. The presence of the highly polar, functionally active hydroxyl (-OH) group leads to strong intermolecular hydrogen bonding and unwanted interactions with free silanol groups on the GC column's stationary phase. If left underivatized, this results in severe peak tailing, thermal degradation, and diminished detector sensitivity[2].

The Derivatization Strategy: Silylation

To circumvent these issues, chemical derivatization is employed to replace the active hydrogen with a non-polar trimethylsilyl (TMS) group, thereby increasing volatility, enhancing thermal stability, and improving peak symmetry[1].

We utilize N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) as the primary silylating agent. Mechanistically, BSTFA is preferred because its reaction byproducts (mono-trimethylsilyltrifluoroacetamide and trifluoroacetamide) are highly volatile and elute early in the chromatogram, preventing mass spectral interference with the target analytes.

Causality of the Catalyst: The addition of 1% Trimethylchlorosilane (TMCS) acts as a critical catalyst. TMCS increases the electrophilicity of the silyl donor, significantly accelerating the reaction kinetics for sterically hindered phenols, such as those with bulky iodine substitutions on the aromatic ring[2].

Experimental Workflow

The following workflow is designed as a self-validating system . By incorporating surrogate standards prior to extraction and internal standards prior to injection, any analyte loss during sample preparation or incomplete derivatization is mathematically tracked and corrected, ensuring absolute trustworthiness of the data[3].

Fig 1. Self-validating GC-MS workflow for phenolic compounds from extraction to QC validation.

Detailed Step-by-Step Protocol

Reagents and Materials

• Target Analyte: 3-Iodo-5-methylphenol (Standard purity >99%).

• Derivatization Reagent: BSTFA containing 1% TMCS[2][4].

• Solvents: GC-grade Hexane, Acetone, and Dichloromethane (DCM).

• Internal Standard (IS): Phenol-d6 or 4-chlorophenyl phenyl ether (per EPA Method 8270 guidelines)[3][5].

• Surrogate Standard: 2,4,6-Tribromophenol (spiked pre-extraction to monitor efficiency)[3].

Methodology

• Sample Preparation & Extraction:

  • Aqueous/Environmental Samples: Adjust the sample pH to < 2 using 1M H₂SO₄ to ensure the phenol is fully protonated (non-ionized). Extract with 3 x 15 mL of DCM[2].

  • Solid/API Samples: Dissolve 100 mg of the sample in 10 mL of an appropriate solvent (e.g., methanol/water), sonicate for 15 minutes, and filter.

• Surrogate Spiking: Add 10 µL of the Surrogate Standard (50 µg/mL) directly to the sample matrix prior to extraction.

• Drying and Concentration:

  • Pass the organic extract through a column of anhydrous sodium sulfate (Na₂SO₄) to remove residual water. Field Insight: Water aggressively hydrolyzes and quenches BSTFA, leading to incomplete derivatization and poor yields[4].

  • Concentrate the extract to approximately 1 mL under a gentle stream of ultra-high-purity nitrogen at 35°C.

• Solvent Exchange: Add 1 mL of Acetone. Acetone has been proven to be the optimal solvent for accelerating silylation reaction rates, allowing the reaction to proceed quantitatively[4].

• Derivatization Reaction:

  • Add 100 µL of BSTFA + 1% TMCS to the concentrated extract in a tightly sealed GC autosampler vial[2][4].

  • Incubate the mixture in a heating block at 70°C for 45–60 minutes to ensure complete conversion of sterically hindered phenols[2].

  • Allow the vial to cool to room temperature.

• Internal Standard Addition: Add 10 µL of the Internal Standard solution immediately prior to GC-MS injection. This corrects for variations in injection volume and MS ionization efficiency[3].

Fig 2. Mechanistic logic of the silylation reaction for 3-Iodo-5-methylphenol using BSTFA/TMCS.

GC-MS Operating Conditions

The analysis is optimized for a single quadrupole or triple quadrupole GC-MS system, aligning with the robust instrumental parameters established in EPA Method 8270 for semi-volatile organic compounds[5][6].

Table 1: Optimized Gas Chromatography Parameters

Parameter	Setting / Specification	Rationale
Column	5% Phenyl / 95% Dimethylpolysiloxane (e.g., DB-5MS or HP-5MS), 30 m x 0.25 mm x 0.25 µm	Low bleed, ideal for semi-volatiles and halogenated aromatics.
Carrier Gas	Helium (Ultra-High Purity, 99.999%)	Provides optimal mass transfer and MS compatibility[5].
Flow Rate	1.0 mL/min (Constant Flow Mode)	Ensures stable retention times across the run.
Injection Mode	Pulsed Splitless or Split (10:1)	Split injection improves peak shape and reduces inlet maintenance if the MS is sufficiently sensitive[3][6].
Inlet Temp	250°C	Ensures rapid volatilization without thermal degradation.
Oven Program	60°C (hold 1 min) → 15°C/min to 300°C (hold 5 min)	Balances resolution of early eluting byproducts with fast elution of heavy derivatives.

Table 2: Mass Spectrometry Parameters & Target Ions

Parameter	Setting / Specification
Ionization Mode	Electron Ionization (EI), 70 eV
Source Temperature	230°C – 250°C
Transfer Line Temp	280°C
Acquisition Mode	SIM (Selected Ion Monitoring) or MRM (for Triple Quad)[6]

Mass Spectral Interpretation: The underivatized 3-Iodo-5-methylphenol has a nominal mass of 234 m/z. Upon silylation, the addition of the trimethylsilyl (TMS) group (+72 Da net change) yields a derivative mass of 306 m/z .

• Quantifier Ion: 306 m/z (Molecular Ion, M⁺)

• Qualifier Ion 1: 291 m/z ([M-CH₃]⁺, characteristic cleavage of the TMS group)

• Qualifier Ion 2: 179 m/z ([M-I]⁺, loss of the iodine atom)

Method Validation & Quality Control (QC)

To ensure the protocol operates as a self-validating system, analytical batches must adhere to strict QC acceptance criteria adapted from EPA methodologies[3].

Table 3: QC Acceptance Criteria

QC Metric	Acceptance Limit	Corrective Action if Failed
Calibration Linearity	R² ≥ 0.995 (5-point curve, 0.1 to 10 µg/mL)	Check inlet liner for active sites; perform maintenance[6].
Surrogate Recovery	70% – 130% (2,4,6-Tribromophenol)	Re-extract sample. Indicates matrix effect or moisture quenching BSTFA during derivatization[4].
IS Area Stability	± 20% of the median area across the batch	Check autosampler syringe; verify MS tuning parameters[3].
Method Blank	Target analytes < Limit of Detection (LOD)	Bake out column; replace septum and liner to eliminate carryover.

References

• Application Notes and Protocols for the Gas Chromatography (GC)
• Silyl Derivatization of Alkylphenols, Chlorophenols, and Bisphenol A for Simultaneous GC/MS Determination Analytical Chemistry - ACS Publications URL
• Optimizing the Analysis of Semi-volatiles by EPA Method 8270 Thermo Fisher Scientific URL
• EPA Method 8270 Semivolatile Organic Compounds Analysis on the Pegasus BT: A Benchtop GC-TOFMS LECO Corporation URL
• Analysis of Semivolatile Organic Compounds with US EPA 8270E Using the Agilent 7000E Triple Quadrupole GC/MS Agilent Technologies URL
• The Use of Derivatization Reagents for Gas Chromatography (GC)
• Derivatization Methods in GC and GC/MS IntechOpen URL

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Cross-coupling reactions involving 3-Iodo-5-methylphenol

An In-Depth Guide to Palladium-Catalyzed Cross-Coupling Reactions of 3-Iodo-5-methylphenol for Advanced Synthesis

This technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview and detailed protocols for leveraging 3-iodo-5-methylphenol in palladium-catalyzed cross-coupling reactions. As a versatile building block, 3-iodo-5-methylphenol offers a strategic entry point for synthesizing complex molecular architectures, particularly biaryl, vinyl, alkynyl, and amino-substituted phenols, which are prevalent motifs in medicinal chemistry and materials science. This document moves beyond simple procedural lists to explain the causality behind experimental choices, ensuring both reproducibility and a deeper understanding of the underlying chemical principles.

The Strategic Importance of 3-Iodo-5-methylphenol

3-Iodo-5-methylphenol is a valuable substrate in organic synthesis. The iodine substituent serves as an excellent leaving group in palladium-catalyzed reactions due to the relatively weak carbon-iodine bond, which facilitates facile oxidative addition to the palladium(0) catalyst, often under milder conditions than those required for aryl bromides or chlorides.[1][2] The phenol and methyl groups on the aromatic ring provide steric and electronic features that can be exploited for selective transformations and serve as handles for subsequent functionalization, making its derivatives attractive for library synthesis in drug discovery programs.

Core Principles: The Palladium Cross-Coupling Catalytic Cycle

Palladium-catalyzed cross-coupling reactions are fundamental tools for forming carbon-carbon and carbon-heteroatom bonds.[3] These transformations generally proceed through a common catalytic cycle involving three key steps: oxidative addition, transmetalation (for coupling with organometallic reagents) or a related step, and reductive elimination.[3][4]

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-iodine bond of 3-iodo-5-methylphenol, forming a Pd(II) intermediate. This is often the rate-determining step.

• Transmetalation/Insertion: An organometallic coupling partner (e.g., boronic acid, organotin, or terminal alkyne) transfers its organic group to the palladium center, displacing the halide. In the Heck reaction, this step is replaced by alkene coordination and insertion.[5]

• Reductive Elimination: The two organic fragments on the Pd(II) center couple and are expelled from the coordination sphere, forming the desired product and regenerating the Pd(0) catalyst to continue the cycle.[3][5]

Caption: Generalized catalytic cycle for palladium-catalyzed cross-coupling reactions.

Suzuki-Miyaura Coupling: Forging C(sp²)–C(sp²) Bonds

The Suzuki-Miyaura reaction is one of the most widely used cross-coupling methods due to its operational simplicity, broad functional group tolerance, and the low toxicity of the boron-based reagents.[3][6] It creates a new carbon-carbon bond between an organohalide and an organoboron compound.

Mechanism Insights

The reaction follows the general catalytic cycle, with a key distinction in the transmetalation step. The organoboron species (e.g., a boronic acid) is not nucleophilic enough to transmetalate directly. A base is required to activate the boronic acid, forming a more nucleophilic boronate complex ([R-B(OH)3]⁻), which then readily transfers its organic moiety to the palladium center.[7]

Caption: Catalytic cycle of the Suzuki-Miyaura coupling reaction.

Experimental Protocol: Synthesis of 3-Aryl-5-methylphenol

This protocol is a general starting point and should be optimized for specific arylboronic acids.

• Reaction Setup: To a flame-dried Schlenk flask equipped with a magnetic stir bar, add 3-iodo-5-methylphenol (1.0 mmol, 1.0 eq.), the desired arylboronic acid (1.2 mmol, 1.2 eq.), and a base such as potassium carbonate (K₂CO₃, 2.0 mmol, 2.0 eq.).

• Catalyst Addition: Add the palladium catalyst, for example, tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.03 mmol, 3 mol%).

• Inert Atmosphere: Evacuate the flask and backfill with an inert gas (e.g., argon or nitrogen). Repeat this cycle three times.

• Solvent Addition: Add a degassed solvent system, typically a mixture of an organic solvent and water (e.g., Toluene/Water 4:1, 5 mL).[8]

• Reaction: Heat the mixture to 80-100 °C and stir vigorously. Monitor the reaction progress by Thin Layer Chromatography (TLC) or GC-MS. Typical reaction times are 2-24 hours.

• Work-up: After completion, cool the reaction to room temperature. Dilute with ethyl acetate and water. Separate the organic layer, and extract the aqueous layer twice with ethyl acetate.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Data Presentation: Representative Suzuki-Miyaura Conditions

Parameter	Condition 1	Condition 2	Rationale & Insights
Catalyst	Pd(PPh₃)₄ (3 mol%)	Pd(OAc)₂ (2 mol%)	Pd(PPh₃)₄ is a pre-formed Pd(0) source. Pd(OAc)₂ is a Pd(II) pre-catalyst that is reduced in situ; it often requires an external phosphine ligand.[6]
Ligand	-	SPhos (4 mol%)	For sterically demanding boronic acids, bulky, electron-rich biarylphosphine ligands like SPhos can accelerate reductive elimination and prevent catalyst decomposition.
Base	K₂CO₃	Cs₂CO₃	K₂CO₃ is a cost-effective and common choice. Cs₂CO₃ is a stronger, more soluble base that can be effective for less reactive coupling partners.[9]
Solvent	Toluene/H₂O	Dioxane/H₂O	The choice of solvent affects the solubility of reagents and the reaction temperature. Aqueous mixtures are common and facilitate the dissolution of the base.
Temperature	90 °C	100 °C	Higher temperatures are often required to drive the reaction to completion, especially with less reactive substrates.

Heck Reaction: Arylation of Alkenes

The Heck (or Mizoroki-Heck) reaction forms a carbon-carbon bond between an aryl halide and an alkene, producing a substituted alkene.[10][11] It is a powerful method for vinylation and does not require the pre-formation of organometallic reagents from the alkene component.[12]

Mechanism Insights

The Heck reaction mechanism differs significantly from the Suzuki coupling as it does not involve a transmetalation step.[5] After oxidative addition, the alkene coordinates to the palladium(II) center. This is followed by a migratory insertion of the alkene into the palladium-aryl bond. The final product is formed via a β-hydride elimination step, which regenerates the double bond and produces a palladium-hydride species. A base is required to neutralize the generated acid (HI) and regenerate the Pd(0) catalyst from the palladium-hydride intermediate.[13]

Sources

• 1. The Development of Versatile Methods for Palladium-Catalyzed Coupling Reactions of Aryl Electrophiles Through the Use of P(t-Bu)3 and PCy3 as Ligands - PMC [pmc.ncbi.nlm.nih.gov]
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• 13. chem.libretexts.org [chem.libretexts.org]

Derivatization of 3-Iodo-5-methylphenol for biological screening

An Application Guide to the Synthesis and Biological Evaluation of 3-Iodo-5-methylphenol Derivatives

Introduction: Leveraging a Privileged Scaffold for Discovery

In the landscape of medicinal chemistry and drug discovery, the substituted phenol motif is a cornerstone, appearing in a vast array of biologically active compounds.[1][2] 3-Iodo-5-methylphenol, in particular, represents a uniquely versatile starting material. It possesses two distinct and orthogonally reactive functional groups: a nucleophilic phenolic hydroxyl group and an electrophilic aryl iodide. This duality allows for a systematic and divergent derivatization strategy, making it an ideal scaffold for the construction of compound libraries aimed at biological screening. The iodine atom's high reactivity in palladium-catalyzed cross-coupling reactions, compared to bromine or chlorine, allows for milder and more efficient synthetic transformations.[3]

This guide provides a comprehensive framework for the derivatization of 3-Iodo-5-methylphenol. It moves beyond simple procedural lists to explain the underlying chemical principles and strategic choices that enable researchers to rapidly generate molecular diversity. We present detailed, field-tested protocols for functionalization at both the hydroxyl and iodide positions, followed by standard protocols for preliminary biological screening to identify promising lead compounds.

The 3-Iodo-5-methylphenol Scaffold: A Dual-Action Platform

The power of 3-Iodo-5-methylphenol as a building block lies in its two primary reaction sites. Modifying these sites allows for precise tuning of the molecule's physicochemical properties, such as lipophilicity, hydrogen bonding capacity, and steric profile, which are critical determinants of biological activity.

Caption: Reactivity sites of the 3-Iodo-5-methylphenol scaffold.

Part 1: Derivatization at the Phenolic Hydroxyl Group

Functionalization of the hydroxyl group is a primary strategy to modulate a molecule's interaction with biological targets and improve its pharmacokinetic properties.

O-Alkylation for Aryl Ether Synthesis

The Williamson ether synthesis is a classic and reliable method for converting phenols to ethers. This reaction proceeds via an S(_N)2 mechanism where a phenoxide, formed by deprotonation of the phenol with a suitable base, acts as a nucleophile to displace a halide from an alkyl halide.

Rationale: Converting the acidic phenol to a neutral ether removes a key hydrogen bond donor site and generally increases lipophilicity. This can enhance membrane permeability and alter binding interactions within a target protein's active site.

Protocol 1: General Procedure for O-Alkylation

• Reaction Setup: To a solution of 3-iodo-5-methylphenol (1.0 eq) in a polar aprotic solvent such as N,N-Dimethylformamide (DMF) or acetonitrile, add a base such as potassium carbonate (K₂CO₃, 2.0 eq) or sodium hydride (NaH, 1.2 eq).

• Activation: Stir the mixture at room temperature for 30 minutes to ensure complete formation of the phenoxide.

• Alkylation: Add the desired alkyl halide (e.g., benzyl bromide, ethyl iodide; 1.1 eq) dropwise to the reaction mixture.

• Reaction: Heat the mixture to 60-80 °C and monitor the reaction progress by Thin Layer Chromatography (TLC). Reactions are typically complete within 2-6 hours.

• Work-up: Upon completion, cool the reaction to room temperature and pour it into water. Extract the aqueous layer with an organic solvent like ethyl acetate (3 x 20 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Esterification for Aryl Ester Synthesis

Esterification masks the phenolic hydroxyl group with an acyl group, creating an ester linkage. The Schotten-Baumann reaction, which uses an acyl halide under basic aqueous conditions, is a highly effective method.[4] Phase-transfer catalysis can be employed to enhance reaction rates and yields, especially for less reactive substrates.[5]

Rationale: Esterification introduces a carbonyl group, which can act as a hydrogen bond acceptor. The resulting esters are often explored as prodrugs, which can be hydrolyzed in vivo by esterase enzymes to release the active phenolic compound.

Protocol 2: Schotten-Baumann Esterification

• Reaction Setup: In a flask, dissolve 3-iodo-5-methylphenol (1.0 eq) in a 10% aqueous sodium hydroxide (NaOH) solution. Cool the flask in an ice bath.

• Acylation: Add the desired acyl chloride (e.g., benzoyl chloride, acetyl chloride; 1.1 eq) dropwise while stirring vigorously. A precipitate of the ester product should form immediately.

• Reaction: Continue stirring vigorously for 15-30 minutes at 0-5 °C.

• Work-up: Filter the solid product using a Büchner funnel. Wash the collected solid thoroughly with cold water to remove any unreacted starting materials and sodium salts.

• Purification: Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to obtain the purified aryl ester.

Derivatization Method	Reagent Class	Key Parameters	Expected Outcome
O-Alkylation	Alkyl Halides	Base (K₂CO₃, NaH), Solvent (DMF)	Aryl Ethers
Esterification	Acyl Halides	Base (NaOH), Biphasic System	Aryl Esters

Part 2: Derivatization via C-I Bond Functionalization

The aryl iodide is a powerful handle for carbon-carbon and carbon-nitrogen bond formation through palladium-catalyzed cross-coupling reactions. These reactions are pillars of modern organic synthesis.[6][7]

Caption: Cross-coupling strategies for derivatizing the scaffold.

Suzuki-Miyaura Coupling for C-C Bond Formation

The Suzuki-Miyaura reaction couples the aryl iodide with an organoboron species (e.g., a boronic acid or ester) to form a new C-C bond. This is one of the most robust methods for synthesizing biaryl compounds. For iodophenols, the reaction can often be performed under mild conditions without protecting the hydroxyl group, using a heterogeneous catalyst like Pd/C in an aqueous base.[7][8]

Rationale: Introducing new aryl or heteroaryl rings dramatically alters the three-dimensional structure and electronic properties of the molecule, providing a powerful method to explore the chemical space for new biological activities.

Protocol 3: Suzuki-Miyaura Cross-Coupling

• Reaction Setup: In a round-bottom flask, combine 3-iodo-5-methylphenol (1.0 eq), the desired arylboronic acid (1.2 eq), a base such as potassium carbonate (K₂CO₃, 2.0-3.0 eq), and the palladium catalyst (e.g., 10% Pd/C, 0.3 mol % Pd, or Pd(PPh₃)₄, 5 mol %).[7][8]

• Solvent Addition: Add a suitable solvent system, such as a mixture of water and an organic solvent like dioxane or toluene. For Pd/C, using only water is often effective.[7][8]

• Reaction: Stir the mixture vigorously under an inert atmosphere (Nitrogen or Argon). The reaction can often proceed at room temperature for iodophenols, but heating to 80-100 °C may be required for less reactive partners.[7] Monitor completion by TLC.

• Work-up: Upon completion, cool the reaction and acidify with 1 M HCl. Extract the product with ethyl acetate (3 x 20 mL).

• Purification: Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate. Purify the crude product by flash column chromatography.

Buchwald-Hartwig Amination for C-N Bond Formation

The Buchwald-Hartwig amination enables the formation of C-N bonds by coupling an aryl halide with an amine.[9] This reaction is crucial for synthesizing aryl amines, a common feature in many pharmaceuticals. The choice of ligand for the palladium catalyst is critical for achieving high yields and accommodating a wide range of amine coupling partners.[9][10]

Rationale: The introduction of a nitrogen atom and its substituents provides a site for hydrogen bonding and salt formation, which can significantly improve solubility and target engagement.

Protocol 4: Buchwald-Hartwig Amination

• Reaction Setup: In a glovebox or under an inert atmosphere, combine 3-iodo-5-methylphenol (1.0 eq), the palladium precatalyst (e.g., Pd₂(dba)₃, 2 mol %), a suitable phosphine ligand (e.g., XPhos, RuPhos, 4-6 mol %), and a strong, non-nucleophilic base such as sodium tert-butoxide (NaOtBu, 1.4 eq).

• Solvent and Reagents: Add the desired amine (1.2 eq) and an anhydrous aprotic solvent like toluene or dioxane.

• Reaction: Seal the reaction vessel and heat to 80-110 °C. Monitor the reaction progress by TLC or LC-MS.

• Work-up: After the reaction is complete, cool to room temperature and quench by adding water. Extract with an organic solvent like ethyl acetate.

• Purification: Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate. Purify the product by flash column chromatography.

Coupling Reaction	Reagent Class	Key Components	Product Class
Suzuki-Miyaura	Arylboronic Acids	Pd Catalyst, Base (K₂CO₃)	Biaryl Phenols
Buchwald-Hartwig	Primary/Secondary Amines	Pd Catalyst, Ligand, Base (NaOtBu)	Aryl Amines

Part 3: Protocols for Primary Biological Screening

Once a library of derivatives has been synthesized and purified, the next step is to evaluate their biological activity. Phenolic compounds are known for a wide range of effects, including antioxidant, antimicrobial, and cytotoxic properties.[2][11] The following are standard, high-throughput-compatible assays for initial screening.

Caption: Workflow for primary biological screening of derivatives.

Protocol: Antioxidant Activity (DPPH Radical Scavenging Assay)

This assay measures the ability of a compound to donate a hydrogen atom or electron to the stable DPPH (2,2-diphenyl-1-picrylhydrazyl) radical, causing a color change that can be measured spectrophotometrically.[12]

• Preparation: Prepare a stock solution of DPPH in methanol (e.g., 0.1 mM). Prepare serial dilutions of the synthesized derivatives and a positive control (e.g., ascorbic acid) in methanol.

• Assay: In a 96-well plate, add 100 µL of each compound dilution to a well. Add 100 µL of the DPPH solution to each well. A blank well should contain only 200 µL of methanol.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement: Measure the absorbance at 517 nm using a microplate reader.

• Calculation: Calculate the percentage of radical scavenging activity for each concentration and determine the IC₅₀ value (the concentration required to scavenge 50% of the DPPH radicals).

Protocol: Antimicrobial Susceptibility (Minimum Inhibitory Concentration - MIC)

This method determines the lowest concentration of a compound that inhibits the visible growth of a microorganism.

• Preparation: Prepare a 2-fold serial dilution of each derivative in a 96-well plate using appropriate sterile growth media (e.g., Mueller-Hinton Broth for bacteria).

• Inoculation: Add a standardized inoculum of the test microorganism (e.g., E. coli, S. aureus) to each well. Include a positive control (no compound) and a negative control (no inoculum).

• Incubation: Incubate the plate at 37 °C for 18-24 hours.

• Analysis: The MIC is the lowest concentration of the compound at which no visible turbidity (growth) is observed.

Protocol: Cytotoxicity Screening (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as a measure of cell viability and proliferation.[11]

• Cell Seeding: Seed a 96-well plate with a chosen cancer cell line (e.g., HeLa, U2OS) at a density of 5,000-10,000 cells per well and allow them to adhere overnight.[11]

• Treatment: Treat the cells with serial dilutions of the synthesized derivatives and incubate for 48-72 hours.

• MTT Addition: Add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for another 2-4 hours. Viable cells with active mitochondria will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Remove the media and add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Measurement: Read the absorbance at ~570 nm using a microplate reader.

• Calculation: Determine the IC₅₀ value, the concentration of the compound that reduces cell viability by 50% compared to untreated controls.

Conclusion

3-Iodo-5-methylphenol is an outstandingly versatile scaffold for building diverse molecular libraries for biological screening. By strategically applying derivatization reactions at its two key functional sites—the phenolic hydroxyl and the aryl iodide—researchers can rapidly access a wide range of ethers, esters, biaryls, and aryl amines. The protocols outlined in this guide provide a robust starting point for both the synthesis of these novel compounds and their initial evaluation in fundamental biological assays. The resulting data will pave the way for a deeper understanding of structure-activity relationships and the potential discovery of new therapeutic agents.

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• BenchChem. (2025). A Comparative Study of Iodophenol Isomers in Suzuki Coupling Reactions.

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• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Synthesis of Phenol-derivatives and Biological Screening for Anticancer Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Screening and Characterization of Phenolic Compounds and Their Antioxidant Capacity in Different Fruit Peels [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Di-Iodination in 3-Iodo-5-methylphenol Synthesis

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals encountering chemoselectivity issues—specifically, di-iodination or poly-iodination—during the synthesis of 3-iodo-5-methylphenol.

Root Cause Analysis: Why Does Di-Iodination Occur?

Q: Why do I get massive amounts of di-iodinated impurities when performing a Sandmeyer reaction on 3-amino-5-methylphenol? A: The root cause is the high nucleophilicity of the unprotected phenol ring [2]. In a standard Sandmeyer iodination, nitrous acid ( HNO2​ ) is used to diazotize the amine. However, excess HNO2​ acts as an oxidant, converting the added iodide ( I− ) into molecular iodine ( I2​ ). Because the unprotected hydroxyl group strongly activates the aromatic ring (ortho/para directing), this in situ generated I2​ acts as a potent electrophile. It rapidly attacks the activated phenol ring via Electrophilic Aromatic Substitution (EAS), leading to di-iodinated impurities (e.g., 2,3-diiodo-5-methylphenol) alongside the desired Sandmeyer substitution.

Q: I am using the C-H silylation/iododesilylation route. Why am I still seeing di-iodination? A: In the meta-selective C-H silylation route[1], the intermediate is 3-(silyl)-5-methylphenol. During the subsequent iododesilylation step using Iodine Monochloride (ICl), temperature control and stoichiometry are critical. If excess ICl is used, or if the reaction is allowed to warm above cryogenic temperatures, the highly polarized ICl will bypass the intended ipso-substitution of the silyl group and directly halogenate the electron-rich phenol ring.

Validated Experimental Protocols

To achieve a self-validating, high-yield synthesis, you must either mask the electronic activation of the phenol (Protocol A) or strictly control the electrophilicity and stoichiometry of the halogenating agent (Protocol B).

Protocol A: The Protection-Deprotection Sandmeyer Route (Recommended)

Causality: Masking the hydroxyl group as a methoxy ether reduces the electron density of the ring and prevents the formation of highly reactive phenoxide intermediates. This completely shuts down the deleterious EAS pathway during the Sandmeyer reaction [3].

Step-by-Step Methodology:

• Starting Material: Begin with 3-methoxy-5-methylaniline (commercially available, or prepared via methylation of 3-amino-5-methylphenol).

• Diazotization: Dissolve 3-methoxy-5-methylaniline (1.0 eq) in aqueous HCl (3.0 eq) and cool strictly to 0 °C. Add an aqueous solution of NaNO2​ (1.1 eq) dropwise. Stir for 30 minutes to form the diazonium salt.

• Iodination: Slowly add a cold aqueous solution of KI (2.5 eq). Allow the reaction to warm to room temperature and stir for 2 hours.

• Quench & Isolate: Quench with saturated aqueous Na2​S2​O3​ to immediately reduce any I2​ back to I− . Extract with EtOAc to isolate the stable intermediate, 1-iodo-3-methoxy-5-methylbenzene.

• Deprotection: Dissolve the intermediate in anhydrous dichloromethane (DCM) at -78 °C. Add Boron Tribromide ( BBr3​ , 1.5 eq) dropwise. Warm to room temperature and stir for 4 hours. Quench carefully with water, extract, and purify via silica gel chromatography to yield pure 3-iodo-5-methylphenol.

Protocol B: The C-H Silylation & Controlled Iododesilylation Route

Causality: This modern alternative uses Ir-catalyzed meta-selective C-H silylation. To prevent di-iodination, exactly 1.0 equivalent of ICl is used at -78 °C, ensuring the rapid ipso-substitution outcompetes direct EAS [1].

Step-by-Step Methodology:

• Silylation: React 3-methylphenol with a silylating agent (e.g., diethylsilane) under Ir-catalysis to yield 3-(silyl)-5-methylphenol.

• Setup for Halogenation: Dissolve the silylated intermediate in anhydrous DCM and cool strictly to -78 °C.

• Controlled Halogenation: Add exactly 1.0 equivalent of ICl dropwise. Stir for 1 hour at -78 °C.

• Cold Quench (Critical): Quench with saturated Na2​S2​O3​ while the reaction is still at -78 °C. This neutralizes unreacted ICl before the system warms up, physically preventing warming-induced EAS. Isolate 3-iodo-5-methylphenol via extraction.

Mechanistic Workflow Diagram

Figure 1: Comparative workflow showing the unprotected vs. protected Sandmeyer synthesis routes.

Quantitative Data Comparison

The following table summarizes the expected outcomes based on the chosen synthetic route, highlighting the severe penalty of leaving the phenol unprotected.

Synthesis Route	Starting Material	Key Reagents	Target Yield (%)	Di-iodo Impurity (%)
Unprotected Sandmeyer	3-Amino-5-methylphenol	NaNO2​ , HCl, KI	< 20%	> 60%
Protected Sandmeyer	3-Methoxy-5-methylaniline	NaNO2​ , HCl, KI; BBr3​	75 - 85%	< 2%
C-H Silylation	3-Methylphenol	Ir-catalyst, Silane; ICl	70 - 80%	< 5%

Frequently Asked Questions (FAQs)

Q: Can I just use stoichiometric KI to avoid I2​ formation in the unprotected Sandmeyer? A: No. The oxidation of iodide to iodine is driven by the excess nitrous acid required for complete diazotization. Even with strictly stoichiometric KI, localized high concentrations of I2​ will form and rapidly react with the highly nucleophilic unprotected phenol ring before the Sandmeyer substitution can complete.

Q: Why is BBr3​ preferred over HI for the deprotection step in Protocol A? A: While 45% aqueous HI can cleave methyl ethers, it requires harsh reflux conditions that can lead to protodeiodination (loss of the iodine atom) [3]. BBr3​ operates in anhydrous dichloromethane at low temperatures (-78 °C to RT), preserving the sensitive aryl-iodide bond while quantitatively cleaving the ether.

Q: In the silylation route (Protocol B), why use ICl instead of I2​ ? A: ICl is highly polarized ( Iδ+−Clδ− ), making it a superior electrophile for the ipso-iododesilylation of the sterically hindered silyl group[1]. I2​ is less polarized and reacts too slowly with the silyl group, allowing side reactions (like direct EAS on the phenol) to compete and cause di-iodination.

References

• Cheng, C. (2017). Catalytic Silylation of C-H Bonds: Reaction Development, Mechanism, and Applications and Development of Degradable Polymers from Biorenewable Sources. UC Berkeley Electronic Theses and Dissertations. eScholarship. 1

• Master Organic Chemistry. (2018). Reactions of Diazonium Salts: Sandmeyer and Related Reactions. 2

• Amazon S3 / Literature Supplementary Data. (2026). Synthesis of Indole-Fused Polycyclics via Rhodium-Catalyzed Undirected C−H Activation/Alkene Insertion. 3

Sources

• 1. Catalytic Silylation of C-H Bonds: Reaction Development, Mechanism, and Applications and Development of Degradable Polymers from Biorenewable Sources [escholarship.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]

Technical Support Center: Purification of 3-Iodo-5-methylphenol

Prepared by: Gemini, Senior Application Scientist

This technical guide is designed for researchers, chemists, and drug development professionals encountering challenges in the purification of 3-Iodo-5-methylphenol. The synthesis of specifically substituted iodophenols can often yield a complex mixture of regioisomers, unreacted starting materials, and over-iodinated species, making purification a critical and non-trivial step. This document provides in-depth troubleshooting advice, frequently asked questions, and detailed protocols to navigate these challenges effectively.

Section 1: Troubleshooting Guide

This section addresses specific experimental issues in a direct question-and-answer format.

Q1: My crude reaction product is a dark, viscous oil or tar instead of the expected solid. What is the likely cause and how should I proceed?

A: This is a common issue when working with phenols, which are susceptible to oxidation. The dark coloration often indicates the presence of oxidized impurities or residual iodine. Acidic byproducts, such as hydroiodic acid (HI) formed during electrophilic iodination, can also contribute to degradation and prevent crystallization.[1]

Recommended First Steps:

• Quench Excess Iodine: Dissolve the crude oil in a suitable organic solvent like ethyl acetate or dichloromethane (DCM). Wash the organic solution with a 10% aqueous solution of sodium thiosulfate (Na₂S₂O₃) or sodium bisulfite (NaHSO₃). Continue washing until the organic layer is no longer colored by iodine. This step reduces elemental iodine (I₂) to colorless iodide (I⁻).

• Neutralize Acidic Byproducts: Perform a subsequent wash with a saturated aqueous solution of sodium bicarbonate (NaHCO₃). This will neutralize any residual HI or other acid catalysts, which is crucial for the stability of the phenol. Be sure to vent the separatory funnel frequently as CO₂ will be generated.

• Brine Wash and Drying: Wash the organic layer with brine (saturated NaCl solution) to remove excess water. Dry the organic phase over an anhydrous salt like sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure.

This aqueous work-up will often yield a cleaner, solid crude product that is more amenable to further purification by chromatography or recrystallization.

Q2: My TLC plate shows multiple spots that are very close together. I suspect I have isomers. How can I confirm this and improve their separation?

A: The presence of spots with similar Rf values strongly suggests the formation of positional isomers (e.g., 2-Iodo-5-methylphenol or 4-Iodo-5-methylphenol) alongside your target compound.[2][3] These isomers often have very similar polarities, making them challenging to separate.

Identification and Separation Strategy:

• TLC Optimization: The key to separating isomers is to exploit subtle differences in their polarity.[4] Systematically vary the polarity of your mobile phase. Test solvent systems with different selectivities, for example, by replacing a portion of your ethyl acetate with diethyl ether or by adding a small percentage of methanol or a different hydrocarbon like toluene instead of just hexane. The goal is to maximize the difference in Rf values (ΔRf) between the spots.[4]

• Column Chromatography: Once an optimized solvent system is identified via TLC, use it for flash column chromatography. For closely-running spots, a longer column, a finer mesh silica gel (e.g., 230-400 mesh), and slow, careful elution will improve resolution.[5]

• Recrystallization: If the crude product is a solid and one isomer is present in significant excess, fractional recrystallization can be effective.[6] This relies on differences in solubility between the isomers in a specific solvent system. This is often a trial-and-error process, screening various solvents.

Q3: After column chromatography, my product is still not pure. NMR analysis shows a persistent impurity. What should I do?

A: If chromatography fails to remove an impurity, it may co-elute with your product due to very similar polarity.

• Re-evaluate the Impurity: Use spectroscopic data (NMR, MS) to identify the impurity. Is it an isomer, or is it a non-iodinated byproduct like a biphenol, which could be formed through oxidative coupling?

• Attempt Recrystallization: Even if chromatography was not fully successful, recrystallization of the enriched material can often remove the final traces of impurities. The highly ordered crystal lattice of the major component (your desired product) will tend to exclude the differently shaped impurity molecules.[7]

• Consider a Chemical Approach: As a final resort, derivatization can be used. For example, you could convert the phenolic -OH to an ester or an ether. The properties of this new derivative will be different from the impurity's, potentially allowing for an easier separation by chromatography. Following separation, the protecting group can be removed to yield the pure 3-Iodo-5-methylphenol.

Section 2: Frequently Asked Questions (FAQs)

Q1: What are the most common byproducts formed during the synthesis of 3-Iodo-5-methylphenol from m-cresol?

A: Direct iodination of m-cresol (3-methylphenol) is governed by the strong ortho-, para-directing influence of the hydroxyl group. This makes the formation of 3-Iodo-5-methylphenol challenging and means a variety of byproducts are likely. The table below summarizes the most probable impurities.

Compound Name	Structure	Molecular Weight ( g/mol )	Melting Point (°C)	Expected Relative Polarity (Normal Phase)
m-Cresol (Starting Material)	Cc1cccc(O)c1	108.14	11-12	Lowest
2-Iodo-5-methylphenol	Cc1cc(I)c(O)cc1	234.03	39-41	High
4-Iodo-3-methylphenol	Cc1ccc(I)c(O)c1	234.03	103-105	High
6-Iodo-3-methylphenol	Cc1cc(O)c(I)cc1	234.03	N/A	High
3-Iodo-5-methylphenol (Product)	Cc1cc(I)cc(O)c1	234.03	56-58	High
Di-iodinated Products	Various Isomers	359.93	Variable	Highest

Data sourced from various chemical supplier catalogs and databases.

Q2: What is the most reliable, general-purpose purification strategy for a crude 3-Iodo-5-methylphenol reaction mixture?

A: A sequential purification strategy is most effective. This involves a chemical work-up followed by a physical separation method.

Caption: General purification workflow for 3-Iodo-5-methylphenol.

Q3: How do I select an appropriate solvent for recrystallizing 3-Iodo-5-methylphenol?

A: The ideal recrystallization solvent is one in which your compound is sparingly soluble at room temperature but highly soluble at the solvent's boiling point.[7] For a moderately polar compound like 3-Iodo-5-methylphenol, good candidates to screen include:

• Single Solvents: Toluene, Heptane, or a high-boiling petroleum ether.

• Solvent/Anti-solvent Systems: Ethanol/water, Acetone/hexane, or Ethyl acetate/hexane. In these systems, you dissolve the compound in a minimum amount of the hot "solvent" (e.g., ethanol) and then slowly add the "anti-solvent" (e.g., water) until turbidity persists, then allow it to cool slowly.

Section 3: Detailed Experimental Protocols

Protocol 1: Standard Aqueous Work-up

• Transfer the entire crude reaction mixture to a separatory funnel using a suitable organic solvent (e.g., 100 mL of ethyl acetate).

• Add 50 mL of 10% aqueous sodium thiosulfate solution. Shake vigorously for 30 seconds, venting frequently. Allow the layers to separate and discard the aqueous layer. Repeat until the organic layer is colorless.

• Add 50 mL of saturated aqueous sodium bicarbonate solution. Shake, vent, and allow the layers to separate. Discard the aqueous layer.

• Wash the organic layer with 50 mL of brine.

• Drain the organic layer into an Erlenmeyer flask and add a sufficient amount of anhydrous sodium sulfate. Swirl and let it stand for 10-15 minutes.

• Filter the solution to remove the drying agent and concentrate the filtrate on a rotary evaporator to yield the crude solid product.

Protocol 2: Flash Column Chromatography

This protocol assumes a complex mixture with isomeric impurities.

• Prepare the Column: Select a glass column of appropriate size. For 1-2 g of crude material, a 40 mm diameter column is suitable. Fill it with a slurry of silica gel (230-400 mesh) in the chosen mobile phase (e.g., 95:5 Hexane:Ethyl Acetate, determined from TLC analysis). Pack the column using air pressure until the silica bed is firm and level.

• Load the Sample: Dissolve your crude product in a minimal amount of DCM or the mobile phase. To this solution, add a small amount of silica gel (approx. 1-2 times the mass of your crude product) and concentrate it to a dry, free-flowing powder. Carefully add this powder to the top of the packed column.

• Elute the Column: Add the mobile phase to the top of the column and apply gentle air pressure to begin elution. Collect fractions in test tubes.

• Monitor the Separation: Monitor the fractions being collected by TLC. Spot every few fractions on a single TLC plate to identify which ones contain your desired product.

• Combine and Concentrate: Combine the pure fractions, and remove the solvent under reduced pressure to obtain the purified 3-Iodo-5-methylphenol.

Caption: Troubleshooting logic for separating isomeric byproducts.

Section 4: Safety Information

Iodinated phenols, including 3-Iodo-5-methylphenol, should be handled with care. They are generally classified as harmful if swallowed and cause skin and serious eye irritation.[8][9][10] May cause respiratory irritation.[8] Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Consult the Safety Data Sheet (SDS) for the specific compound and all solvents before beginning any work.[9][10][11]

Section 5: References

• MDPI. (2023). A New Rapid and Specific Iodination Reagent for Phenolic Compounds. MDPI. [Link]

• Google Patents. (1964). Separation of phenols. US3159685A.

• ResearchGate. (n.d.). Optimization of AE-HPLC separation of iodophenol species. [Link]

• PubChem. (n.d.). 3-Iodo-2-methylphenol. National Institutes of Health. [Link]

• Cheméo. (n.d.). Phenol, 3-methyl-6-iodo - Chemical & Physical Properties. Cheméo. [Link]

• Alichem. (2025). 3-Bromo-5-methylphenol Safety Data Sheet. [Link]

• Chem Service. (2016). Safety Data Sheet. [Link]

• Thermo Fisher Scientific. (2025). Safety Data Sheet. [Link]

• TSI Journals. (n.d.). SYNTHESIS OF IODO-FLAVANONES AND CHROMANONES. TSI Journals. [Link]

• G.W. Rewcastle. (n.d.). Iodination of phenol. [Link]

• Chromatography Today. (n.d.). Easy purification of isomers with prepacked glass columns. Chromatography Today. [Link]

• Wikipedia. (n.d.). Iodophenol. Wikipedia. [Link]

• Quora. (2015). Which methods do chemical engineers use to separate isomers? Quora. [Link]

• Columbia University. (n.d.). Column chromatography. Columbia University Department of Chemistry. [Link]

• Chemia. (2022). Hydrocarbon iodination: Aromatic compound iodination overview and reactions. Chemia. [Link]

• ScienceDirect. (n.d.). Regioselective iodination of chlorinated aromatic compounds using silver salts. ScienceDirect. [Link]

• MDPI. (2023). Recent Advances in the Synthesis and Applications of m-Aryloxy Phenols. MDPI. [Link]

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Mettler Toledo. [Link]

• PubChem. (n.d.). 2-Iodo-5-methylphenol. National Institutes of Health. [Link]

• Organic Syntheses. (n.d.). Notes - Organic Syntheses Procedure. Organic Syntheses. [Link]

• PMC. (n.d.). An Aromatic Iodination Method, with Iodic Acid Used as the Only Iodinating Reagent. National Institutes of Health. [Link]

• ACS GCI Pharmaceutical Roundtable. (n.d.). Iodination. ACS GCI Pharmaceutical Roundtable Reagent Guides. [Link]

• Google Patents. (2005). Process for the preparation of iodoaromatic compounds. EP1588997A1.

Sources

• 1. Iodination - Wordpress [reagents.acsgcipr.org]
• 2. chromatographytoday.com [chromatographytoday.com]
• 3. Iodophenol - Wikipedia [en.wikipedia.org]
• 4. columbia.edu [columbia.edu]
• 5. A New Rapid and Specific Iodination Reagent for Phenolic Compounds [mdpi.com]
• 6. US3159685A - Separation of phenols - Google Patents [patents.google.com]
• 7. mt.com [mt.com]
• 8. 3-Iodo-2-methylphenol | C7H7IO | CID 22352372 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. angenechemical.com [angenechemical.com]
• 10. assets.thermofisher.cn [assets.thermofisher.cn]
• 11. cdn.chemservice.com [cdn.chemservice.com]

Common side products in the iodination of m-cresol and their removal

Welcome to the Technical Support Center for the iodination of m-cresol. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during this electrophilic aromatic substitution reaction. Here, you will find in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols grounded in scientific principles to ensure the successful synthesis and purification of your target iodinated m-cresol derivatives.

Introduction to m-Cresol Iodination

The iodination of m-cresol is a classic example of an electrophilic aromatic substitution (SEAr) reaction. The hydroxyl (-OH) and methyl (-CH₃) groups on the aromatic ring are activating and ortho-, para-directing. Consequently, the incoming electrophilic iodine species will substitute the hydrogen atoms at the positions ortho and para to these groups. Given the structure of m-cresol (3-methylphenol), the primary positions for iodination are C2, C4, and C6.

The primary goal is often the synthesis of a specific mono-iodinated isomer. However, the high reactivity of the m-cresol ring can lead to the formation of a mixture of products, including various isomers and over-iodinated species. This guide will address the identification of these common side products and provide robust methods for their removal.

Frequently Asked Questions (FAQs)

Q1: What are the most common side products in the iodination of m-cresol?

A1: The most prevalent side products are typically other isomers of the desired product and over-iodinated species. Specifically, you can expect:

• Positional Isomers: If you are targeting a specific mono-iodo-m-cresol (e.g., 4-iodo-3-methylphenol), you will likely also form other mono-iodinated isomers such as 2-iodo-3-methylphenol and 6-iodo-3-methylphenol. The ratio of these isomers depends on the reaction conditions.

• Di-iodinated m-cresols: Due to the activating nature of the hydroxyl and methyl groups, di-substitution is a common competing reaction. This can result in products like 2,4-diiodo-3-methylphenol, 2,6-diiodo-3-methylphenol, and 4,6-diiodo-3-methylphenol.

• Tri-iodinated m-cresol: In some cases, especially with an excess of the iodinating agent or prolonged reaction times, tri-iodination can occur, leading to 2,4,6-triiodo-3-methylphenol.[1]

• Oxidative Decomposition Products: Phenols are susceptible to oxidation, and strong iodinating conditions or the presence of oxidizing agents can lead to the formation of colored impurities or tar-like substances.[2][3]

Q2: I have a dark-colored reaction mixture after my iodination reaction. What causes this and how can I deal with it?

A2: A dark color, often brown or purple, typically indicates the presence of unreacted elemental iodine (I₂) or oxidative side products. To address this:

• Quenching Excess Iodine: Before workup, it is crucial to quench any remaining active iodinating agent or elemental iodine. This can be achieved by adding an aqueous solution of a reducing agent such as sodium thiosulfate (Na₂S₂O₃) or sodium sulfite (Na₂SO₃) until the dark color disappears.[4]

• Workup Procedure: A standard aqueous workup followed by extraction with an organic solvent will help remove inorganic salts and some polar impurities.

• Activated Charcoal: If colored impurities persist in the organic phase, treatment with activated charcoal can be effective in adsorbing them. However, be aware that charcoal can also adsorb your product, so use it judiciously and perform a small-scale test first.

Q3: My main product is a mixture of mono-iodinated isomers. How can I separate them?

A3: The separation of positional isomers of iodinated m-cresol is a significant challenge due to their similar physical properties. The most effective techniques are chromatographic:

• High-Performance Liquid Chromatography (HPLC): This is often the most effective method for separating isomers. Phenyl-based or polar-embedded stationary phases can provide enhanced selectivity for aromatic positional isomers through π-π interactions.[5][6][7] A careful optimization of the mobile phase (e.g., acetonitrile/water or methanol/water gradients) is necessary.

• Column Chromatography: While more challenging than HPLC, column chromatography on silica gel can be used. A non-polar eluent system with a small amount of a slightly more polar solvent (e.g., hexane/ethyl acetate) will be required. The separation will likely be difficult, and fractions should be carefully analyzed (e.g., by TLC or GC-MS).

• Fractional Recrystallization: This technique can sometimes be effective if the isomers have sufficiently different solubilities in a particular solvent system. This often requires trial and error with various solvents.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low or no conversion to the desired product	1. Inactive iodinating agent. 2. Insufficient reaction time or temperature. 3. Deactivated substrate due to acidic conditions.	1. Use a fresh batch of the iodinating agent. Consider using a more reactive agent like N-Iodosuccinimide (NIS) or Iodine Monochloride (ICl).[8][9] 2. Monitor the reaction by TLC or GC-MS to determine the optimal reaction time. A moderate increase in temperature may be necessary. 3. If using a strong acid catalyst, consider a buffered system or a milder catalyst.
Formation of significant amounts of di- and tri-iodinated products	1. Excess of iodinating agent. 2. Reaction time is too long. 3. High reaction temperature.	1. Use a stoichiometric amount or a slight excess (1.0-1.1 equivalents) of the iodinating agent.[1] 2. Monitor the reaction closely and quench it as soon as the starting material is consumed or the desired product concentration is maximized. 3. Perform the reaction at a lower temperature (e.g., 0 °C or room temperature) to improve selectivity for mono-iodination.
Product decomposes during workup or purification	1. Presence of residual acid. 2. Exposure to high temperatures during solvent evaporation. 3. Air oxidation of the phenolic product.	1. Ensure the reaction is thoroughly quenched and neutralized before extraction. A wash with a mild base like sodium bicarbonate solution can be beneficial. 2. Use a rotary evaporator at a moderate temperature to remove the solvent. 3. Work under an inert atmosphere (e.g., nitrogen or argon) if the product is particularly sensitive to oxidation.
Difficulty in separating the product from starting material	1. Incomplete reaction. 2. Similar polarity of the product and starting material.	1. Allow the reaction to proceed for a longer duration or use a more active iodinating agent. 2. Column chromatography is the most effective method. The introduction of the iodine atom will increase the molecular weight and slightly alter the polarity, which should allow for separation on silica gel.

Experimental Protocols

Protocol 1: General Procedure for the Iodination of m-Cresol

This protocol provides a general method for the mono-iodination of m-cresol. The choice of iodinating agent and solvent may need to be optimized for specific outcomes.

Materials:

• m-Cresol

• Iodinating agent (e.g., N-Iodosuccinimide (NIS) or Iodine Monochloride (ICl))

• Solvent (e.g., Acetonitrile, Dichloromethane, or Acetic Acid)

• Quenching solution (e.g., 10% aqueous sodium thiosulfate)

• Extraction solvent (e.g., Ethyl acetate or Diethyl ether)

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask under a nitrogen atmosphere, dissolve m-cresol (1.0 equivalent) in the chosen solvent.

• Cool the solution to the desired temperature (e.g., 0 °C) using an ice bath.

• Slowly add the iodinating agent (1.0-1.1 equivalents) portion-wise, maintaining the temperature.

• Stir the reaction mixture at the chosen temperature and monitor its progress using Thin Layer Chromatography (TLC).

• Once the reaction is complete, quench the reaction by adding the 10% aqueous sodium thiosulfate solution until the color of elemental iodine is no longer visible.

• Transfer the mixture to a separatory funnel and add the extraction solvent and water.

• Separate the organic layer, and wash it sequentially with water and brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude product.

Protocol 2: Purification of Iodinated m-Cresol by Recrystallization

Recrystallization is a powerful technique for purifying solid products. The key is to find a suitable solvent or solvent system where the desired product has high solubility at elevated temperatures and low solubility at room or lower temperatures, while impurities remain in solution.[10][11][12]

Procedure:

• Place the crude iodinated m-cresol in an Erlenmeyer flask.

• Add a small amount of a test solvent (e.g., ethanol, methanol, hexane, or a mixture like ethanol/water).

• Heat the mixture gently while stirring until the solid dissolves completely. Add the minimum amount of hot solvent required for dissolution.

• If there are insoluble impurities, perform a hot filtration.

• Allow the solution to cool slowly to room temperature. Crystal formation should be observed.

• To maximize yield, cool the flask in an ice bath.

• Collect the crystals by vacuum filtration, washing them with a small amount of the cold recrystallization solvent.

• Dry the purified crystals in a vacuum oven.

Protocol 3: Purification by Column Chromatography

Procedure:

• Prepare a silica gel slurry in a non-polar solvent (e.g., hexane).

• Pack a chromatography column with the slurry.

• Dissolve the crude product in a minimum amount of the eluent or a suitable solvent and load it onto the column.

• Elute the column with a solvent system of increasing polarity (e.g., a gradient of ethyl acetate in hexane).

• Collect fractions and analyze them by TLC to identify those containing the pure product.

• Combine the pure fractions and evaporate the solvent to yield the purified iodinated m-cresol.

Visualizing the Process

Reaction Pathway and Side Products

Caption: Iodination of m-cresol can lead to a mixture of products.

Purification Workflow

Caption: General workflow for the purification of iodinated m-cresol.

References

• Large Scale Solid Phase Synthesis of Peptide Drugs: Use of Commercial Anion Exchange Resin as Quenching Agent for Removal of Iodine during Disulphide Bond Formation. (n.d.). PubMed Central (PMC). Retrieved from [Link]

• Iodination of phenols, phenol ethers, anilines, and aniline-related compounds: Aromatic compound iodination reactions (2): Discussion series on bromination/iodination reactions 16. (2022, November 14). Chemia. Retrieved from [Link]

• Reactions of Phenols. (2024, January 10). Chemistry Steps. Retrieved from [Link]

• Recrystallization. (n.d.). University of Colorado Boulder. Retrieved from [Link]

• Iodination of Phenols: Lab Procedure & Aromatic Substitution. (n.d.). Studylib.net. Retrieved from [Link]

• Lab Procedure: Recrystallization. (2024, January 23). LabXchange. Retrieved from [Link]

• Recrystallization. (n.d.). University of Massachusetts. Retrieved from [Link]

• Recrystallization-1.pdf. (n.d.). Concordia University, St. Paul. Retrieved from [Link]

• Practical Electrochemical Iodination of Aromatic Compounds. (2008, September 17). ACS Publications. Retrieved from [Link]

• Recrystallization Guide: Process, Procedure, Solvents. (n.d.). Mettler Toledo. Retrieved from [Link]

• A New, Convenient, and General Method for Iodination of Deactivated Aromatic Compounds. (n.d.). Thieme. Retrieved from [Link]

• Regioselective Iodination of Chlorinated Aromatic Compounds Using Silver Salts. (n.d.). PubMed Central (PMC). Retrieved from [Link]

• Practical Process for the Air Oxidation of Cresols: Part A. Mechanistic Investigations. (2005, January 6). ACS Publications. Retrieved from [Link]

• [Reader Insight] A Guide to Selective Columns for Isomer Separation. (2024, November 18). Welch Materials. Retrieved from [Link]

• ANALYTICAL METHODS - Toxicological Profile for Cresols. (n.d.). NCBI Bookshelf. Retrieved from [Link]

• Purification and Characterization of meta-Cresol Purple for Spectrophotometric Seawater pH Measurements. (n.d.). PubMed Central (PMC). Retrieved from [Link]

• Kinetics of Iodination of Phenol & Substituted Phenols By N -Iodosuccinimide. (n.d.). Indian Journal of Chemistry. Retrieved from [Link]

• N-Iodosuccinimide (NIS) in Direct Aromatic Iodination. (2025, October 18). ResearchGate. Retrieved from [Link]

• SEPARATION OF MIXTURE OF m-CRESOL AND P-CRESOL BY DISSOCIATION EXTRACTION. (n.d.). PJSIR. Retrieved from [Link]

• An Iodine Fluorescence Quenching Clock Reaction. (n.d.). Journal of Chemical Education. Retrieved from [Link]

• Organic Reaction Workup Formulas for Specific Reagents. (n.d.). Retrieved from [Link]

• Quenching of iodine chloride at low temperatures. (2017, July 14). Reddit. Retrieved from [Link]

• Isomers and Recommended HPLC Columns for Effective Separation. (2025, June 19). HPLC Primer. Retrieved from [Link]

• HPLC-DAD Purification and Characterization of Meta-Cresol-Purple for Spectrophotometric Seawater pH Measurements. (2021, October 28). MDPI. Retrieved from [Link]

• Oxidative azidations of phenols and ketones using iodine azide after release from an ion exchange resin. (2021, March 9). Organic & Biomolecular Chemistry (RSC Publishing). Retrieved from [Link]

• N-Iodosuccinimide (NIS). (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Separation and purification method of m-cresol. (n.d.). Google Patents.

• Iodine(V)-Based Oxidants in Oxidation Reactions. (n.d.). PubMed Central (PMC). Retrieved from [Link]

• Isomer separation by CPC chromatography. (2024, December 4). Rotachrom. Retrieved from [Link]

• Effect of Ionic Liquids as the Mobile Phase Additives on the HPLC Resolution of Four Active Compounds from Sophora flavescens Ait. (n.d.). PubMed Central (PMC). Retrieved from [Link]

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• Iodine monochloride. (n.d.). Wikipedia. Retrieved from [Link]

• Method and device for preparing metacresol. (n.d.). Google Patents.

• Iodination of resorcinol, 5-methoxyresorcinol, phloroglucinol and resorcyclic acid. (n.d.). SciSpace. Retrieved from [Link]

• HPLC-DAD purification and characterization of meta-cresol-purple for spectrophotometric seawater pH measurements. (2021, November 2). Ocean Acidification. Retrieved from [Link]

• Separation and quantitation of mono-, di-, and triglycerides and free oleic acid using thin-layer chromatography with flame-ionization detection. (n.d.). PubMed. Retrieved from [Link]

• Obtaining free iodine in preparation of aqueous iodine chloride by adding potassium iodide. (n.d.). Google Patents.

• separation of p-cresol and m-cresol. (2022, November 28). Chromatography Forum. Retrieved from [Link]

• Oxidative iodine monochloride iodination technique. (n.d.). PubMed. Retrieved from [Link]

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Improving the regioselectivity of the iodination of 3-methylphenol

This guide is designed to provide researchers, scientists, and drug development professionals with in-depth technical support for the regioselective iodination of 3-methylphenol (m-cresol). We will explore common experimental challenges, explain the underlying chemical principles, and provide actionable protocols to improve control over product distribution.

The Challenge: Directing the Iodination of an Asymmetric Phenol

The iodination of 3-methylphenol presents a classic regioselectivity challenge in electrophilic aromatic substitution. The aromatic ring is activated by two ortho-, para-directing groups: a strong activating hydroxyl (-OH) group and a weak activating methyl (-CH₃) group.[1] Their combined influence directs the incoming electrophile primarily to positions 2, 4, and 6, often leading to a mixture of mono-iodinated isomers and undesirable poly-iodinated byproducts. Understanding and controlling the factors that govern this reaction is critical for synthesizing the desired isomer with high purity and yield.

Diagram 1: Regioselectivity in 3-Methylphenol Iodination

Caption: Directing influences on the iodination of 3-methylphenol.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments.

Q1: My reaction is producing a mixture of 2-iodo, 4-iodo, and 6-iodo isomers. How can I selectively synthesize 4-iodo-3-methylphenol?

A1: Achieving high para-selectivity requires mitigating the strong ortho-directing effect of the hydroxyl group and favoring substitution at the sterically most accessible position.

• Causality: The para position (C4) is electronically activated by both the hydroxyl and methyl groups and is the least sterically hindered of the activated positions. In contrast, the ortho positions (C2 and C6) experience greater steric hindrance from the adjacent methyl and hydroxyl groups. By choosing a bulkier or less reactive iodinating system and optimizing reaction conditions, we can amplify the influence of sterics over electronics.

• Recommended Solutions:

  • Use a Milder Iodinating Agent: Highly reactive systems like iodine monochloride (ICl) or I₂ with strong oxidants can be less selective. Consider using N-Iodosuccinimide (NIS), which often provides better control.[2] The combination of NIS with a catalytic amount of a mild acid, such as p-toluenesulfonic acid (PTSA), can generate a soft electrophile that is more sensitive to steric factors.[2]

  • Employ Sterically Bulky Reagents: Recent advances have shown that sterically controlled C-H iodination can be achieved using specialized catalyst systems. While more complex, these methods offer access to regioisomers not obtainable through traditional electrophilic substitution.[3] Another approach involves using amine-iodine complexes, which can modulate the reactivity and steric profile of the iodine electrophile.[4][5]

  • Solvent and Temperature Control: Running the reaction at lower temperatures (< 0 °C) can increase selectivity by favoring the pathway with the lowest activation energy, which is often the formation of the sterically less-hindered para product. Non-coordinating solvents are generally preferred.

Q2: I'm observing significant formation of di- and tri-iodinated products, which complicates purification. How can I favor mono-iodination?

A2: Poly-iodination occurs because the first iodine atom added to the ring does not sufficiently deactivate it to prevent further reaction, especially given the strong activation by the -OH group.[6] The key is to carefully control the reaction stoichiometry and conditions.

• Causality: The rate of the second and third iodination reactions can be competitive with the first. To favor the mono-iodinated product, you must stop the reaction after the first electrophilic attack has occurred for the majority of the starting material, without allowing sufficient time or providing excess reagent for subsequent reactions.

• Recommended Solutions:

  • Strict Stoichiometric Control: Use precisely 1.0 equivalent of your iodinating agent relative to 3-methylphenol. Adding the iodinating agent slowly (dropwise addition of a solution) to the substrate can help maintain a low concentration of the electrophile, minimizing the chance of a second iodination on an already-substituted ring.

  • Lower the Reaction Temperature: Conducting the reaction at 0 °C or below will decrease the overall reaction rate, making it easier to control and stop after mono-substitution.

  • Use a Milder, Controlled Reagent System: Systems like I₂/H₂O₂ in water or I₂/NaNO₂ in aqueous methanol can provide a slow, controlled generation of the electrophilic iodine species, favoring mono-iodination.[7][8] These methods are also aligned with green chemistry principles.[7]

  • Monitor the Reaction Closely: Use Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to monitor the consumption of starting material and the appearance of products. Quench the reaction as soon as the starting material is consumed, before significant di-iodinated products appear.

Q3: My goal is to synthesize ortho-iodinated products (2-iodo- or 6-iodo-3-methylphenol). How can I shift the selectivity away from the para position?

A3: Favoring ortho substitution is challenging due to steric hindrance. However, certain conditions can promote it.

• Causality: Ortho-selectivity can sometimes be achieved by using reagents that can coordinate or interact with the hydroxyl group, thereby delivering the iodine electrophile intramolecularly or in close proximity to the ortho positions.

• Recommended Solutions:

  • Amine-Iodine Complexes: The use of specific amine-iodine complexes, such as a morpholine-iodine complex, has been reported to favor ortho-iodination in some phenol systems.[4][9] The mechanism may involve the formation of a complex that directs the electrophile.

  • Use of Lewis Acids: In some cases, a mild Lewis acid can coordinate to the phenolic oxygen. This interaction can enhance the ortho-directing effect. However, this must be carefully optimized, as strong Lewis acids can lead to decomposition.

  • Environmentally Benign Ortho-Iodination: An acid-free protocol using potassium iodide (KI) and ammonium peroxodisulfate in aqueous methanol has been shown to provide predominantly ortho-monoiodinated products for activated aromatics like phenols.[10]

Frequently Asked Questions (FAQs)

Q4: What is the fundamental mechanism for the iodination of 3-methylphenol?

A4: The reaction proceeds via a classic Electrophilic Aromatic Substitution (SEAr) mechanism.[11]

• Generation of an Electrophile: A potent iodine electrophile (conceptually I⁺) is generated from a precursor like I₂, NIS, or ICl. This step is often facilitated by an oxidizing agent, a Lewis acid, or a Brønsted acid.[11]

• Formation of the Sigma Complex: The π-electron system of the electron-rich phenol ring attacks the iodine electrophile. This forms a resonance-stabilized carbocation intermediate known as an arenium ion or sigma (σ) complex. The attack can occur at the ortho or para positions relative to the powerful -OH director.

• Deprotonation and Aromaticity Restoration: A weak base in the reaction mixture (e.g., solvent, water, or the counter-ion of the iodine source) removes a proton from the carbon atom that was attacked by the iodine. This step restores the aromaticity of the ring, yielding the final iodinated phenol product.

Diagram 2: General Mechanism of Phenol Iodination

Caption: A simplified workflow of the SEAr mechanism for phenol iodination.

Q5: Which common iodinating agents should I consider, and what are their advantages and disadvantages?

A5: The choice of reagent is critical for controlling both reactivity and selectivity.

Reagent System	Pros	Cons	Selectivity Profile
I₂ / Base (e.g., NaHCO₃)	Inexpensive, mild conditions.[9]	Low reactivity, often requires activation. Can be slow.	Moderate; often gives mixtures.
I₂ / Oxidizing Agent (e.g., H₂O₂, NaIO₄)	High reactivity, good yields.[8]	Can lead to over-iodination; potential for side reactions.	Highly condition-dependent; can be tuned.
Iodine Monochloride (ICl)	More reactive than I₂.[12]	Harsh, can be difficult to handle. Often less selective.	Generally low; favors more reactive sites.
N-Iodosuccinimide (NIS)	Easy to handle solid, mild.[2]	More expensive than I₂.	Good; often provides cleaner reactions.
NIS / Acid Catalyst (e.g., PTSA, TFA)	Highly reactive system for less active rings.[2][10]	Can be too reactive for phenols, leading to low selectivity.	Can be tuned by choice and amount of acid.
Amine-Iodine Complexes	Easy to handle, can be highly selective.[4][5]	Requires synthesis of the complex.	Can favor ortho-iodination in some systems.

Experimental Protocols

Protocol 1: High Para-Selectivity Mono-iodination using I₂/NaNO₂

This protocol is adapted from a green chemistry approach and offers good control for mono-iodination with a preference for the para-isomer.[7]

Diagram 3: Workflow for Para-Selective Iodination

Caption: Step-by-step workflow for the synthesis of 4-iodo-3-methylphenol.

• Materials:

  • 3-methylphenol

  • Iodine (I₂)

  • Sodium nitrite (NaNO₂)

  • Methanol (MeOH)

  • Deionized Water

  • Chloroform (CHCl₃) or other suitable extraction solvent

  • Silica gel for chromatography

• Procedure:

  • Reagent Preparation: In a round-bottom flask equipped with a magnetic stir bar, combine NaNO₂ (1.0 mmol) and I₂ (1.0 mmol) in a 1:1 mixture of H₂O (5 mL) and MeOH (5 mL). Stir the mixture for 30 minutes at room temperature.

  • Reaction Initiation: Cool the flask in an ice-water bath to 5-10 °C. To this stirring solution, add 3-methylphenol (1.0 mmol) in one portion.

  • Reaction: Remove the ice bath and allow the mixture to stir at room temperature. Monitor the reaction progress using TLC (e.g., 4:1 Hexanes:Ethyl Acetate). The reaction is typically complete in 2-6 hours.

  • Work-up: Upon completion, quench the reaction by adding 15 mL of water. Extract the organic product with CHCl₃ (3 x 15 mL). Combine the organic layers, wash with a 10% sodium thiosulfate solution to remove any remaining iodine, then with brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purification: Purify the resulting crude oil or solid by flash column chromatography on silica gel to isolate the 4-iodo-3-methylphenol isomer.

References

• Datta, D. D. (1937). The Mechanism of the Iodination of Phenols. Proceedings of the Iowa Academy of Science, 44(1), 114.

• Kosenkov, D., et al. (2023). A New Rapid and Specific Iodination Reagent for Phenolic Compounds. Molecules, 28(7), 3206. [Link]

• da Frota, J. A., et al. (2009). Iodination of phenols in water using easy to handle amine-iodine complexes. Journal of the Brazilian Chemical Society, 20, 1916-1920. [Link]

• da Frota, J. A., et al. (2009). Iodination of Phenols in Water using Easy to Handle Amine-Iodine Complexes. ResearchGate. [Link]

• Christiansen, J. (1991). Iodination of phenol. Risø National Laboratory. [Link]

• Chemistry Steps. (2024). Reactions of Phenols. Chemistry Steps. [Link]

• van der Veen, J. N., et al. (2014). Regioselective Iodination of Chlorinated Aromatic Compounds Using Silver Salts. Molecules, 19(9), 15009-15024. [Link]

• Bovonsombat, P., et al. (2009). Regioselective iodination of phenol and analogues using N-iodosuccinimide and p-toluenesulfonic acid. Tetrahedron Letters, 50(12), 1344-1348. [Link]

• Kita, Y., et al. (2012). IBS-Catalyzed Regioselective Oxidation of Phenols to 1,2-Quinones with Oxone®. Molecules, 17(6), 7358-7367. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of iodoarenes. Organic Chemistry Portal. [Link]

• Pettus, T. R. R., et al. (2002). Regioselective Oxidation of Phenols to o-Quinones with o-Iodoxybenzoic Acid (IBX). Organic Letters, 4(1), 109-111. [Link]

• LibreTexts Chemistry. (2019). Electrophilic Substitution of Phenols. Chemistry LibreTexts. [Link]

• Post, J., et al. (2022). Mechanism of Iodine(III)-Promoted Oxidative Dearomatizing Hydroxylation of Phenols: Evidence for Radical-Chain Pathway. ChemRxiv. [Link]

• Kiran, Y. B., et al. (2008). A Green Reagent for the Iodination of Phenols. Synthesis, 2008(16), 2595-2599. [Link]

• da Silva, F. C., et al. (2010). Efficient and selective iodination of phenols promoted by iodine and hydrogen peroxide in water. Journal of the Brazilian Chemical Society, 21, 770-774. [Link]

• Studylib.net. (n.d.). Iodination of Phenols: Lab Procedure & Aromatic Substitution. studylib.net. [Link]

• Saljoughian, M., & Moravek, J. (1967). [Experimental observations on the iodination of phenols in the preparation of intermediates of pharmaceutical interest]. Il Farmaco; edizione scientifica, 22(9), 778-86. [Link]

• MANAC Inc. (2022). Iodination of phenols, phenol ethers, anilines, and aniline-related compounds. Chemia. [Link]

• Rogova, T., et al. (2023). Sterically controlled isodesmic late-stage C–H iodination of arenes. Chemical Science, 14(20), 5436-5441. [Link]

• Ghaffari, M., et al. (2021). Selective C–H Iodination of (Hetero)arenes. Organic Letters, 23(13), 5034-5037. [Link]

• Hunter, W. H. (1928). An Investigation of Some Iodine Derivatives of Ortho and Para Halogenated Phenols. Iowa State University. [Link]

• Ashenhurst, J. (2018). Ortho-, Para- and Meta- Directors in Electrophilic Aromatic Substitution. Master Organic Chemistry. [Link]

• Mayberry, W. E. (1967). Kinetics of iodination. V. Comparison of the kinetics of iodination of isomers and ortho derivatives of 4-methylphenol. Biochemistry, 6(5), 1320-7. [Link]

• Mohrig, J. R., et al. (2019). Iodination of vanillin and subsequent Suzuki-Miyaura coupling: two-step synthetic sequence teaching green chemistry principles. Green Chemistry Letters and Reviews, 12(2), 145-150. [Link]

• ResearchGate. (n.d.). Iodine(III)-Mediated, Controlled Di- or Monoiodination of Phenols. ResearchGate. [Link]

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• 4. scielo.br [scielo.br]
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• 9. Iodination of phenols, phenol ethers, anilines, and aniline-related compounds: Aromatic compound iodination reactions (2): Discussion series on bromination/iodination reactions 16 – Chemia [chemia.manac-inc.co.jp]
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• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Reactions of Phenols - Chemistry Steps [chemistrysteps.com]

Recrystallization solvents for obtaining pure 3-Iodo-5-methylphenol

Welcome to the Application Science Troubleshooting Portal. As researchers and drug development professionals, achieving high-purity intermediates is critical for downstream synthetic success. This guide provides mechanistic insights, self-validating protocols, and troubleshooting logic for the recrystallization of 3-Iodo-5-methylphenol (also known as 5-iodo-m-cresol).

Because 3-Iodo-5-methylphenol contains both a hydrogen-bonding hydroxyl group and a highly polarizable, hydrophobic iodine atom, its solubility profile requires precise solvent tuning. The protocols below are engineered to exploit these chemical properties, ensuring the separation of mono-iodinated products from unreacted starting materials and poly-iodinated byproducts.

Quantitative Data: Solvent Selection Matrix

To design an effective recrystallization system, we must understand the causality behind solvent-solute interactions. Halogenated phenols exhibit dual character: the phenolic –OH acts as a hydrogen bond donor/acceptor, while the aromatic ring and heavy iodine atom drive lipophilicity 1.

Table 1: Solvent System Comparison for Halogenated Phenols

Solvent System	Dielectric Constant (ε)	Solubilizing Mechanism	Target Impurity Removal
Ligroin / Heptane	~1.9	Hydrophobic dispersion forces	Removes highly polar impurities (remain insoluble).
Ethanol / Water	24.3 (EtOH) / 80.1 (H₂O)	Hydrogen bonding & polarity tuning	Removes di-iodinated byproducts (insoluble in water-rich phase).
Ethyl Acetate / Hexane	6.0 (EtOAc) / 1.8 (Hex)	Dipole-dipole & dispersion	Excellent for flash chromatography fractions prior to crystallization.

Experimental Protocols: Self-Validating Workflows

Every robust protocol must be a self-validating system. The following methodologies include built-in visual and chemical checkpoints to ensure the integrity of your purification.

Protocol A: Mixed-Solvent Recrystallization (Ethanol/Water)

This method is ideal when your crude 3-Iodo-5-methylphenol contains di-iodinated impurities or unreacted m-cresol.

• Initial Dissolution: Place 5.0 g of crude 3-Iodo-5-methylphenol in a 100 mL Erlenmeyer flask. Add the minimum amount of boiling ethanol (approx. 10-15 mL) required to completely dissolve the solid.

  • Self-Validation Check: The solution should become a homogeneous, deep amber/yellow liquid. If solid particulates remain, they are likely highly hydrophobic poly-iodinated polymers.

• Hot Filtration: If particulates are present, perform a hot gravity filtration using fluted filter paper to remove insoluble di-iodinated species 1.

• Anti-Solvent Addition: Keep the solution on a hot plate. Slowly add boiling deionized water dropwise until the solution becomes faintly turbid (cloudy).

• Clarification: Add 1-2 drops of boiling ethanol just until the turbidity clears. This establishes the exact saturation point.

• Nucleation & Cooling: Remove the flask from the heat source. Allow it to cool undisturbed to room temperature (approx. 45 minutes), then transfer to an ice bath for 15 minutes.

• Isolation: Collect the colorless crystals via vacuum filtration using a Büchner funnel. Wash the filter cake with 5 mL of ice-cold 10% ethanol/water.

Protocol B: Single-Solvent Recrystallization (Ligroin/Heptane)

Industrial standards often utilize non-polar hydrocarbon solvents for iodophenols to achieve sharp melting points and high yields 2.

• Saturation: Suspend the crude product in boiling ligroin (b.p. 90–110 °C) or heptane. Add solvent incrementally until dissolution is achieved.

• Cooling: Allow the solution to cool slowly. The non-polar nature of the solvent forces the polar phenolic groups to hydrogen-bond with each other, rapidly forming a crystalline lattice.

• Isolation: Filter under vacuum. The resulting product should be a colorless solid 3.

Workflow Visualization

The following logic tree outlines the decision-making process during recrystallization, specifically addressing the common failure modes of halogenated phenols.

Workflow for 3-Iodo-5-methylphenol recrystallization and troubleshooting logic.

Troubleshooting & FAQs

Q: Why is my 3-Iodo-5-methylphenol "oiling out" instead of crystallizing? A: Oiling out occurs when the compound separates as a liquid phase rather than a solid crystal. Mechanistically, this happens when the saturation temperature of the solution is higher than the melting point of the crude mixture. Because impurities depress the melting point of 3-Iodo-5-methylphenol, the crude oil separates before crystals can nucleate. Fix: Reheat the mixture until the oil dissolves, then add slightly more of the "good" solvent (e.g., ethanol) to lower the saturation temperature. Allow the flask to cool much more slowly.

Q: My isolated crystals have a pink or light brown tint. What happened, and how do I fix it? A: Halogenated phenols are prone to trace oxidation, and the carbon-iodine bond can be sensitive to light and heat, releasing trace amounts of free iodine ( I2​ ). Free iodine imparts a pink/brown color to the crystals. Fix: During the mixed-solvent recrystallization (Protocol A), add a few drops of a dilute sodium thiosulfate ( Na2​S2​O3​ ) solution to the hot aqueous phase. The thiosulfate acts as a reducing agent, converting colored I2​ back into colorless, water-soluble iodide ( I− ) 2.

Q: How do I prevent the co-crystallization of di-iodinated impurities? A: Di-iodinated phenols (e.g., 2,4-diiodo-5-methylphenol) are significantly more hydrophobic than the mono-iodinated target due to the addition of a second heavy, non-polar iodine atom. Fix: Rely heavily on the Ethanol/Water system. By maximizing the water content (anti-solvent), the highly hydrophobic di-iodo impurities will crash out immediately at high temperatures, allowing you to remove them via hot filtration before the main product crystallizes upon cooling 1.

Q: Is it better to use a single solvent or a binary mixture for this specific compound? A: It depends on the purity of your crude material. If the material was pre-purified via flash column chromatography and only needs polishing, a single non-polar solvent like heptane yields excellent crystal structures 3. If the material is directly from a crude iodination reaction, a binary mixture (Ethanol/Water) is mandatory to leverage differential solubility and wash away polar inorganic salts and highly non-polar over-iodinated species.

References

• Organic Syntheses Procedure for p-IODOPHENOL. Organic Syntheses. Available at:[Link]

• Iodination of Phenols: Lab Procedure & Aromatic Substitution. Studylib. Available at:[Link]

• Catalytic Silylation of C-H Bonds. UC Berkeley eScholarship. Available at:[Link]

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• 2. vertexaisearch.cloud.google.com [vertexaisearch.cloud.google.com]
• 3. escholarship.org [escholarship.org]

Technical Support Center: Scale-Up Synthesis of 3-Iodo-5-methylphenol

This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of 3-Iodo-5-methylphenol. As a crucial intermediate in various pharmaceutical and materials science applications, its efficient and safe production at scale is of paramount importance. This document provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to address common challenges encountered during the scale-up of this synthesis.

Introduction to the Synthesis

The synthesis of 3-Iodo-5-methylphenol typically involves the direct electrophilic iodination of m-cresol (3-methylphenol). The hydroxyl (-OH) and methyl (-CH₃) groups are ortho-, para-directing activators. In m-cresol, the positions ortho and para to the hydroxyl group are sterically and electronically favored for substitution. The positions ortho to the methyl group (and meta to the hydroxyl group) are less reactive. This directing effect is crucial for achieving the desired regioselectivity. However, scaling up this process from the laboratory bench to pilot or production scale introduces a new set of challenges that can impact yield, purity, and safety.

Visualizing the Core Reaction

Caption: General reaction scheme for the synthesis of 3-Iodo-5-methylphenol.

Troubleshooting Guide

This section addresses specific problems that may arise during the scale-up synthesis of 3-Iodo-5-methylphenol in a question-and-answer format.

Question 1: My reaction yield has significantly dropped after scaling up from a 1 L to a 20 L reactor. What are the potential causes and how can I troubleshoot this?

Answer: A drop in yield upon scale-up is a common issue and can be attributed to several factors related to mass and heat transfer, as well as mixing efficiency.[1][2]

• Inadequate Mixing: In larger reactors, achieving homogeneous mixing is more challenging. This can lead to localized "hot spots" or areas of high reactant concentration, promoting side reactions and byproduct formation.

  • Solution:

    • Impeller Selection and Speed: Ensure the impeller design (e.g., pitched-blade turbine, anchor) is appropriate for the viscosity of your reaction mixture and that the agitation speed is optimized. You may need to perform a mixing study to determine the optimal parameters for the larger vessel.

    • Baffling: Confirm that the reactor is properly baffled to prevent vortex formation and improve top-to-bottom mixing.

• Poor Temperature Control: Exothermic iodination reactions can be difficult to control in large vessels due to a lower surface-area-to-volume ratio.[1] Runaway reactions can lead to a decrease in selectivity and the formation of impurities.

  • Solution:

    • Controlled Reagent Addition: Add the iodinating agent subsurface and at a slower, controlled rate to manage the heat generated.

    • Jacket Temperature: Lower the initial temperature of the reactor jacket to better absorb the heat of reaction.

    • Solvent Volume: Increasing the solvent volume can help to dissipate heat more effectively, though this may impact reaction kinetics and downstream processing.

• Changes in Reagent Stoichiometry and Purity: Ensure that the quality and molar ratios of your starting materials are consistent with the lab-scale experiment.

  • Solution:

    • Reagent Qualification: Qualify new batches of m-cresol and the iodinating agent to ensure they meet the required purity specifications.

    • Accurate Dosing: Use calibrated pumps or mass flow controllers for accurate reagent addition in the larger reactor.

Caption: A workflow for troubleshooting low yields during scale-up.

Question 2: I am observing a significant amount of di-iodinated byproducts in my crude product. How can I improve the regioselectivity for mono-iodination?

Answer: The formation of di-iodinated species is a common challenge in the iodination of activated aromatic rings like m-cresol.[3] Controlling the reaction to favor the mono-iodinated product is key to achieving high purity and yield.

• Choice of Iodinating Agent: The reactivity of the iodinating agent plays a significant role in selectivity.

  • Milder Reagents: Consider using a milder iodinating agent such as N-Iodosuccinimide (NIS) instead of more reactive options like iodine monochloride (ICl).[4] NIS often provides better control over the reaction.

  • In Situ Generation: Generating the electrophilic iodine species in situ can sometimes help to maintain a low concentration of the active iodinating agent, thereby reducing the likelihood of a second iodination event.

• Reaction Temperature: Lowering the reaction temperature generally slows down the reaction rate, which can increase the selectivity for the mono-substituted product.

  • Solution: Conduct the reaction at a lower temperature, for example, 0-5 °C, and monitor the progress closely by an in-process control (e.g., HPLC, GC).

• Stoichiometry Control: Precise control over the molar ratio of the iodinating agent to the substrate is critical.

  • Solution: Use a slight excess of m-cresol (e.g., 1.05 to 1.1 equivalents) to ensure the complete consumption of the iodinating agent.

Question 3: The workup procedure is becoming problematic at a larger scale, with emulsion formation during the extraction step. What can I do to mitigate this?

Answer: Emulsions are a frequent issue during the scale-up of extraction processes, especially when dealing with phenolic compounds which can act as surfactants.

• Solvent Choice: The choice of extraction solvent can influence emulsion formation.

  • Solution: Experiment with different extraction solvents. While ethers are common in the lab, they can be problematic at scale. Consider solvents like methyl tert-butyl ether (MTBE) or toluene, which may form less stable emulsions.

• pH Adjustment: The pH of the aqueous phase is critical.

  • Solution: Carefully adjust the pH of the quenched reaction mixture. Sometimes, a more acidic or more basic pH can help to break the emulsion. Perform small-scale experiments to determine the optimal pH range.

• Brine Wash: A saturated sodium chloride (brine) solution can help to break emulsions by increasing the ionic strength of the aqueous phase.

  • Solution: After the initial aqueous wash, perform a brine wash of the organic layer.

• Mechanical Methods:

  • Solution: In a production setting, a centrifuge can be used to separate the layers. For less stable emulsions, simply allowing the mixture to stand for a longer period in the reactor or a separate settling tank may be sufficient.

Frequently Asked Questions (FAQs)

Q1: What are the primary safety concerns when scaling up the iodination of m-cresol?

A1: The primary safety concerns include:

• Handling of Iodine: Iodine is corrosive and its vapors are harmful if inhaled.[5][6] Ensure adequate ventilation and use appropriate personal protective equipment (PPE), including respiratory protection.[5]

• Exothermic Reaction: As mentioned in the troubleshooting section, the iodination reaction is exothermic. A thermal hazard assessment should be conducted before scaling up to understand the potential for a runaway reaction.

• Corrosive Reagents: Many iodination protocols use acidic or basic conditions, which can be corrosive to equipment. Ensure the reactor and associated equipment are constructed from compatible materials.

• Waste Disposal: The reaction will generate iodine-containing waste streams that must be handled and disposed of in accordance with environmental regulations. Often, a quenching step with a reducing agent like sodium thiosulfate is employed to neutralize any unreacted iodine.[7]

Q2: Which analytical techniques are recommended for in-process control (IPC) and final product analysis?

A2:

• In-Process Control (IPC):

  • High-Performance Liquid Chromatography (HPLC): HPLC is an excellent technique for monitoring the disappearance of the starting material (m-cresol) and the formation of the product (3-Iodo-5-methylphenol) and any byproducts. This allows for real-time decision-making during the reaction.

  • Gas Chromatography (GC): GC can also be used, particularly if the components are sufficiently volatile and thermally stable.

• Final Product Analysis:

  • HPLC and GC: For determining the purity of the isolated product.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the structure of the final product and identify any impurities.

  • Mass Spectrometry (MS): To confirm the molecular weight of the product.

  • Melting Point: As a simple and effective indicator of purity.

Q3: What are the most common purification methods for 3-Iodo-5-methylphenol at scale?

A3:

• Recrystallization: This is often the most effective and scalable method for purifying solid organic compounds.[3] A suitable solvent system must be identified that provides good solubility at elevated temperatures and poor solubility at lower temperatures.

• Distillation: If the product is a liquid or a low-melting solid, vacuum distillation can be an effective purification method.[3]

• Chromatography: While column chromatography is a powerful purification technique, it is often less practical and more expensive at a large scale.[3] It is typically reserved for high-value products or when other methods fail.

Experimental Protocols

Protocol 1: Scale-Up Iodination of m-Cresol using Iodine and Sodium Bicarbonate

This protocol is adapted from established methods for the iodination of phenols.[8]

Materials and Equipment:

• 20 L glass-lined reactor with overhead stirring, temperature probe, and addition funnel

• m-Cresol

• Iodine

• Sodium Bicarbonate

• Methanol

• Sodium Thiosulfate

• Hydrochloric Acid

• Ethyl Acetate

• Anhydrous Sodium Sulfate

Procedure:

• Reactor Setup: Ensure the reactor is clean, dry, and inerted with nitrogen.

• Charge Reactants: Charge the reactor with m-cresol (1.0 kg, 9.25 mol) and methanol (10 L). Begin agitation.

• Base Addition: Add sodium bicarbonate (1.17 kg, 13.88 mol, 1.5 eq) to the solution and stir until dissolved.

• Iodine Addition: Slowly add a solution of iodine (2.58 kg, 10.18 mol, 1.1 eq) in methanol (5 L) to the reaction mixture at a controlled rate, maintaining the internal temperature between 20-25 °C.

• Reaction Monitoring: Stir the reaction mixture at room temperature for 12-24 hours. Monitor the reaction progress by HPLC until the consumption of m-cresol is complete.

• Quenching: Once the reaction is complete, quench any excess iodine by the slow addition of a 10% aqueous solution of sodium thiosulfate until the characteristic iodine color disappears.

• Solvent Removal: Remove the methanol under reduced pressure.

• Workup:

  • Add water (10 L) and ethyl acetate (10 L) to the reactor.

  • Acidify the aqueous layer to a pH of 5-6 with 2M hydrochloric acid.

  • Separate the organic layer.

  • Extract the aqueous layer with ethyl acetate (2 x 5 L).

  • Combine the organic layers and wash with brine (5 L).

  • Dry the organic layer over anhydrous sodium sulfate.

• Isolation: Filter off the drying agent and concentrate the organic layer under reduced pressure to yield the crude 3-Iodo-5-methylphenol.

• Purification: Purify the crude product by recrystallization from a suitable solvent system (e.g., heptane/ethyl acetate).

Quantitative Data Summary

Parameter	Lab Scale (100 mL)	Pilot Scale (20 L)
m-Cresol	5.4 g (0.05 mol)	1.0 kg (9.25 mol)
Iodine	14.0 g (0.055 mol)	2.58 kg (10.18 mol)
Solvent (Methanol)	50 mL	15 L
Typical Yield	85-95%	75-85%
Purity (pre-recrystallization)	>95%	90-95%
Purity (post-recrystallization)	>99%	>99%

References

• Iodinations: Standard Operating Procedures. The University of Vermont. Available from: [Link]

• Iodine. MEL Chemistry. Available from: [Link]

• Dighade, A. S., & Dighade, S. R. (2012). SYNTHESIS OF IODO-FLAVANONES AND CHROMANONES. Int. J. Chem. Sci., 10(3), 1759-1764.

• Safety Data Sheet: Iodine. Carl ROTH. Available from: [Link]

• Process for the preparation of iodoaromatic compounds. Google Patents.

• Recent Advances in the Synthesis and Applications of m-Aryloxy Phenols. MDPI. Available from: [Link]

• Iodination of phenols, phenol ethers, anilines, and aniline-related compounds: Aromatic compound iodination reactions (2): Discussion series on bromination/iodination reactions 16. Chemia. Available from: [Link]

• The Reaction of Trimethylsilylethynyl(phenyl)iodonium Triflate with Some Phenolates: Formation of Substitution and sp C-H Insertion Products. ResearchGate. Available from: [Link]

• Regioselective iodination of chlorinated aromatic compounds using silver salts. Available from: [Link]

• Regioselective Iodination of Chlorinated Aromatic Compounds Using Silver Salts. PMC. Available from: [Link]

• Streamlining Chemical Synthesis DoE for Successful Process Development. Interchim. Available from: [Link]

• Right First Time in (Fine-Chemical) Process Scale-up. Scientific Update. Available from: [Link]

• Process For The Iodination Of Aromatic Compounds. Google Patents.

• Optimization of reaction conditions for the synthesis of compounds 3, 4 and 5. ResearchGate. Available from: [Link]

• Organocatalytic Synthesis of Phenols from Diaryliodonium Salts with Water under Metal-Free Conditions. Available from: [Link]

• A new route for scalable synthesis of 3,5 bis(hydroxymethyl)phenol and their derivatives. IJSDR. Available from: [Link]

• Synthesis of iodoarenes. Organic Chemistry Portal. Available from: [Link]

• The preparation of some methyl‐substituted phenols and phenol alcohols. ResearchGate. Available from: [Link]

• A New Rapid and Specific Iodination Reagent for Phenolic Compounds. MDPI. Available from: [Link]

• 3-BROMOSALICYLALDEHYDE. Organic Syntheses Procedure. Available from: [Link]

• Improving 3-methylphenol (m-cresol) production in yeast via in vivo glycosylation or methylation. PubMed. Available from: [Link]

• Write the structures of the major products expected from the following reactions: (a) Mononitration of 3-methylphenol (b) Dinitration of 3-methylphenol (c) Mononitration of phenyl methanoate. Filo. Available from: [Link]

• TuringEnterprises/Open-RL. Datasets at Hugging Face. Available from: [Link]

• Emerging trends in the optimization of organic synthesis through high-throughput tools and machine learning. Semantic Scholar. Available from: [Link]

• Is there a Database for Current Challenges in Organic Synthesis/Chemistry. Reddit. Available from: [Link]

• Preparation of (R)-3-(3,5-Bistrifluoromethylphenyl)-1,1'- bi-2-naphthol. Organic Syntheses. Available from: [Link]

Sources

• 1. interchim.fr [interchim.fr]
• 2. scientificupdate.com [scientificupdate.com]
• 3. EP1588997A1 - Process for the preparation of iodoaromatic compounds - Google Patents [patents.google.com]
• 4. benchchem.com [benchchem.com]
• 5. Iodine | MEL Chemistry [melscience.com]
• 6. carlroth.com [carlroth.com]
• 7. ehs.umich.edu [ehs.umich.edu]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: 3-Iodo-5-methylphenol Storage &amp; Troubleshooting

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers and drug development professionals who experience sudden drops in cross-coupling reaction yields or encounter unexpected side products. Often, the root cause is not the experimental methodology, but the silent degradation of sensitive halogenated reagents during storage.

3-Iodo-5-methylphenol is a highly valuable synthetic building block. However, its structural features—an electron-rich phenolic ring coupled with a labile carbon-iodine (C-I) bond—make it highly susceptible to environmental degradation. This guide moves beyond basic storage instructions by explaining the causality behind degradation and providing a self-validating framework to ensure absolute reagent integrity.

Mechanistic Overview: The Causality of Degradation

To prevent degradation, we must first understand the thermodynamic and kinetic vulnerabilities of 3-Iodo-5-methylphenol. When synthesized and purified, this compound is isolated as a1[1]. However, it is prone to two primary degradation pathways:

• Photolytic Deiodination: The C-I bond is the weakest of the carbon-halogen bonds. Exposure to ultraviolet or high-intensity visible light provides sufficient activation energy to homolytically cleave this bond, generating highly reactive aryl radicals and releasing free iodine (I₂). This trace free iodine is responsible for the characteristic pink or purple discoloration often observed in degraded iodophenols[2].

• Oxidative Degradation: The hydroxyl group activates the aromatic ring, making it susceptible to auto-oxidation. The electronegativity of the iodine substituent influences the nucleophilicity of the ring, facilitating oxidative dehalogenation and the formation of highly colored quinones and dimers when exposed to atmospheric oxygen and trace metals[3].

Fig 1. Mechanistic pathways of 3-Iodo-5-methylphenol degradation via photolysis and oxidation.

Diagnostic Troubleshooting Guide

If your experiments are failing, visual inspection of your reagent can often diagnose the chemical mechanism at fault. Use the table below to correlate visual symptoms with their chemical causes and determine the appropriate corrective action.

Table 1: Visual Diagnostics and Experimental Impact

Visual Symptom	Chemical Cause	Impact on Experiments	Recommended Action
Colorless Solid	None (Pure Compound)	Optimal catalytic performance.	Proceed with standard use.
Light Pink / Purple Tint	Photolytic C-I homolysis (Free I₂ release)	Catalyst poisoning (e.g., Pd/Cu), stoichiometric imbalance.	Recrystallize (hexanes/EtOAc) or sublime before use.
Dark Brown / Black Solid	Auto-oxidation (Quinone/dimer formation)	Severe yield reduction, generation of complex side-products.	Discard and procure a fresh batch.
Clumping / Sticky Solid	Moisture absorption (Hygroscopy)	Inaccurate weighing, accelerated redox degradation.	Dry under high vacuum; transition to desiccator storage.

Standard Operating Procedure (SOP): Self-Validating Storage Protocol

A protocol is only trustworthy if it can prove its own efficacy. This SOP is designed as a self-validating system : by establishing a quantitative baseline before storage and verifying it upon retrieval, you create a closed-loop system that eliminates reagent degradation as a variable in your troubleshooting workflows.

Fig 2. Self-validating workflow for the long-term inert storage of 3-Iodo-5-methylphenol.

Step-by-Step Methodology

Step 1: Baseline Purity Validation (The "Self-Validation" Check)

• Action: Dissolve a 1 mg sample in HPLC-grade acetonitrile and run a reversed-phase HPLC assay (UV detection at 254 nm) to confirm purity >98%[2]. Visually confirm the bulk material is a colorless solid.

• Causality: Establishing a quantitative baseline ensures that any future reaction failures are not falsely attributed to storage conditions if the batch was already compromised upon receipt.

Step 2: Aliquotting under Inert Atmosphere

• Action: Inside a glovebox or using a Schlenk line, divide the bulk material into single-use or small-batch aliquots in amber glass vials.

• Causality: Repeated freeze-thaw cycles and atmospheric exposure during daily weighing introduce moisture condensation and oxygen, which exponentially accelerate auto-oxidation.

Step 3: Argon Displacement

• Action: If a glovebox is unavailable, insert an argon gas line via a sterile needle into the vial. Purge gently for 60 seconds.

• Causality: Why Argon over Nitrogen? Argon is significantly denser than ambient air (1.78 kg/m ³ vs 1.22 kg/m ³). It settles at the bottom of the vial, creating a robust physical blanket over the solid reagent that resists displacement by ambient air currents during the capping process.

Step 4: Sealing and Light Protection

• Action: Seal the vial with a PTFE-lined screw cap, wrap the seam tightly with Teflon tape, and enclose the entire vial in aluminum foil.

• Causality: Amber glass blocks UV light (<400 nm), preventing the activation energy required for C-I homolysis. The foil provides a secondary physical barrier against high-intensity ambient laboratory lighting[2].

Step 5: Temperature & Moisture Control

• Action: Store the foil-wrapped vials in a vacuum desiccator containing indicating Drierite (calcium sulfate), and place the desiccator in a -20°C freezer.

• Causality: Sub-zero temperatures reduce the kinetic energy available for thermal degradation. The desiccator prevents moisture condensation upon removal from the freezer, which would otherwise act as a solvent medium to facilitate redox reactions.

Frequently Asked Questions (FAQs)

Q1: My 3-Iodo-5-methylphenol turned pink after I left it on the benchtop overnight. Can I still use it for Suzuki couplings? A: It is highly discouraged. A pink hue indicates trace photodecomposition resulting in free iodine (I₂) release[2]. In sensitive catalytic processes like Suzuki or Buchwald-Hartwig cross-couplings, trace free iodine can poison palladium catalysts by forming inactive Pd(II) iodide complexes, or it can alter the reaction stoichiometry. You must purify the material via sublimation or recrystallization before use.

Q2: Why is 3-Iodo-5-methylphenol more unstable than 3-Fluoro-5-methylphenol? A: The stability of halogenated phenols is inversely proportional to the polarizability and size of the halogen. Iodine has the lowest electronegativity among the halogens, resulting in a significantly weaker and longer carbon-halogen bond. This facilitates easier nucleophilic attack and oxidative dehalogenation, making iodophenols inherently more prone to degradation than their fluorinated or chlorinated counterparts[3].

Q3: How long can I expect my reagent to remain stable if I follow the SOP exactly? A: When stored at -20°C under Argon in the dark, 3-Iodo-5-methylphenol will maintain >98% purity for 12 to 24 months. Refer to the Forced Degradation Matrix below for expected timelines under sub-optimal conditions.

Quantitative Data: Forced Degradation Stress Matrix

To assist in risk assessment, the following table summarizes the estimated degradation rates of iodophenols under various environmental stress conditions.

Table 2: Degradation Stress Matrix

Stress Condition	Duration of Exposure	Est. Purity Loss	Primary Degradant Formed
Ambient Light & Air (25°C)	7 Days	5.0% - 10.0%	Free Iodine (I₂), Quinones
Darkness & Air (25°C)	30 Days	2.0% - 5.0%	Quinones, Dimers
UV Light (Inert Atmosphere)	24 Hours	10.0% - 15.0%	Free Iodine (I₂), Phenoxy Radicals
-20°C, Argon, Darkness (SOP)	12 Months	< 0.5%	None (Stable)

Sources

• 1. escholarship.org [escholarship.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Influence of Halogen Substituents on the Catalytic Oxidation of 2,4,6-Halogenated Phenols by Fe(III)-Tetrakis(p-hydroxyphenyl) porphyrins and Potassium Monopersulfate | MDPI [mdpi.com]

Effect of temperature on the regioselectivity of m-cresol iodination

Welcome to the Application Scientist Support Center. This guide is designed for researchers and drug development professionals dealing with the electrophilic aromatic iodination of m-cresol. Here, we dissect the thermodynamic and kinetic principles governing regioselectivity, provide actionable troubleshooting steps, and outline a self-validating experimental protocol.

Core Principles: The Causality of Temperature and Regioselectivity

In electrophilic aromatic substitution (SEAr), m-cresol (3-methylphenol) presents a unique regioselectivity challenge. The hydroxyl (-OH) group is strongly activating and ortho/para directing, while the methyl (-CH3) group is weakly activating and ortho/para directing. Because these directing effects compete, the sterically and electronically preferred positions are orthogonal to one another[1].

Temperature acts as the master switch between kinetic and thermodynamic control:

• Kinetic Control (Low Temperature): At lower temperatures (0 °C to 25 °C), the reaction is governed by the activation energy barrier. The electrophile attacks the most electronically activated and sterically accessible positions (typically positions 4 and 6). Lower iodination temperatures yield vastly superior position selectivity because the reverse reaction is suppressed[2].

• Thermodynamic Control (High Temperature): At elevated temperatures (60 °C to 100 °C), the carbon-iodine bond formation becomes reversible. The system equilibrates, allowing the formation of thermodynamically stable but sterically hindered isomers (e.g., position 2), and significantly increases the rate of unwanted di-iodination.

Frequently Asked Questions (FAQs)

Q1: Why am I getting a complex mixture of regioisomers instead of a single product? A: You are likely operating at a temperature that allows for SEAr reversibility or localized heating is occurring during reagent addition. When the temperature exceeds 25 °C, the kinetic lock is broken, and the electrophile can migrate to the sterically congested position 2, or over-react to form di-iodinated species. Maintaining a strict 0 °C environment ensures that the sterically controlled product dominates[1].

Q2: Does the choice of iodinating agent affect the temperature dependency? A: Yes. Highly reactive agents like N-iodosuccinimide (NIS) in the presence of strong acids exhibit extremely fast kinetics. For instance, the reactivity order with NIS is m-cresol > p-cresol > phenol, meaning m-cresol reacts rapidly even at 30 °C. When using highly active reagents, lowering the temperature to 0 °C is mandatory to prevent the reaction from escaping kinetic control.

Troubleshooting Guide

Issue 1: Poor Regioselectivity (High levels of 2-iodo-3-methylphenol)

• Root Cause: Thermal energy is sufficient to overcome the steric hindrance at position 2 (between the -OH and -CH3 groups).

• Solution: Submerge the reaction in an ice-water bath (0 °C) before adding the iodinating agent. Ensure the addition is dropwise to prevent exothermic spikes. Lower temperatures strictly favor the sterically accessible positions 4 and 6[2].

Issue 2: Significant Over-Iodination (Di-iodinated byproducts)

• Root Cause: Prolonged reaction times at ambient or elevated temperatures. Once mono-iodination occurs, the ring remains activated enough for a second substitution if thermal energy permits.

• Solution: Implement strict reaction monitoring (via TLC or HPLC) and quench the reaction immediately upon the disappearance of the starting material. Maintain the temperature at or below 5 °C throughout the entire process.

Issue 3: Low Conversion at 0 °C

• Root Cause: The specific iodinating system (e.g., I2 without an oxidant or Lewis acid) lacks the electrophilicity required to proceed at low temperatures.

• Solution: Do not increase the temperature, as this will destroy your regioselectivity. Instead, switch to a more potent electrophilic system, such as NIS with a catalytic Lewis acid, or utilize a dual ligand-based catalyst for isodesmic C–H/C–I bond metathesis, which operates efficiently under mild conditions[1].

Quantitative Data: Temperature vs. Isomer Distribution

The following table summarizes the causal relationship between reaction temperature and the resulting isomer distribution during the iodination of m-cresol.

Temperature (°C)	Conversion (%)	Regioselectivity (Pos 4 & 6 vs. Pos 2)	Di-iodination (%)	Dominant Control Mechanism
0	>95	>99:1	<1	Strict Kinetic
25	>95	85:15	5	Kinetic / Mixed
60	>95	60:40	18	Thermodynamic / Mixed
100	>95	45:55	>30	Thermodynamic

Note: Data represents generalized SEAr behavior for highly activated phenols under standard halogenation conditions.

Validated Experimental Protocol: Temperature-Controlled Iodination

This protocol is designed as a self-validating system: if the temperature control fails, the visual appearance of the reaction (rapid darkening due to unreacted iodine/poly-iodination) will immediately alert the operator.

Step-by-Step Methodology:

• Preparation: In an oven-dried 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve m-cresol (10.0 mmol, 1.0 equiv) in 20 mL of anhydrous dichloromethane (DCM) under a nitrogen atmosphere.

• Thermal Equilibration (Critical Step): Submerge the flask in an ice-water bath. Stir for 15 minutes until the internal temperature stabilizes at exactly 0 °C. Causality: Pre-cooling the solvent matrix prevents localized hot spots upon reagent introduction.

• Electrophile Addition: Weigh out N-iodosuccinimide (NIS, 10.5 mmol, 1.05 equiv). Add the NIS to the stirring solution in five equal portions over a 15-minute period.

• Reaction Monitoring: Maintain the reaction at 0 °C. Monitor the progress via HPLC or TLC (Hexanes:EtOAc 8:2). The reaction should reach completion within 1 to 2 hours.

• Quenching: Once the m-cresol is fully consumed, immediately quench the reaction at 0 °C by adding 10 mL of saturated aqueous sodium thiosulfate (Na2S2O3). Causality: Thiosulfate rapidly reduces any active iodine species to inert iodide, freezing the regioisomer ratio in place.

• Workup: Transfer the mixture to a separatory funnel. Extract the aqueous layer with DCM (2 x 15 mL). Combine the organic layers, wash with brine (20 mL), dry over anhydrous Na2SO4, and concentrate under reduced pressure to yield the kinetically favored mono-iodinated m-cresol.

Workflow Visualization

The following diagram illustrates the logical pathways and outcomes dictated by temperature selection during the SEAr iodination workflow.

Fig 1. Temperature-dependent logic and reaction pathways for m-cresol iodination.

Sources

• 1. Sterically controlled isodesmic late-stage C–H iodination of arenes - Chemical Science (RSC Publishing) DOI:10.1039/D3SC00801K [pubs.rsc.org]
• 2. EP0101282B1 - A method for producing iodine or iodine derivatives - Google Patents [patents.google.com]

Minimizing tar formation in the iodination of phenolic compounds

Technical Support Center: Iodination of Phenolic Compounds

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for the iodination of phenolic compounds. This guide is designed to provide in-depth troubleshooting advice and frequently asked questions (FAQs) to help you navigate the complexities of this important transformation. As specialists in synthetic chemistry, we understand that while the iodination of phenols is a cornerstone reaction, it is often plagued by the formation of intractable tars and other side products. This resource aims to equip you with the knowledge to not only solve these issues but to understand the underlying chemical principles, ensuring the success and reproducibility of your experiments.

Frequently Asked Questions (FAQs)

Q1: Why is tar formation so common during the iodination of phenols?

A1: Tar formation is a frequent and frustrating side reaction in the iodination of phenols, primarily due to the high electron-donating character of the hydroxyl group. This makes the phenolic ring highly activated and susceptible to over-iodination and, more significantly, oxidation.[1] Several factors contribute to this:

• Oxidation of the Phenol: Phenols can be oxidized to form quinone-type structures, which are highly reactive and can polymerize to form tarry materials.[2][3] This is particularly prevalent when using harsher iodinating agents or in the presence of strong oxidizing agents.

• Oxidative Decomposition by Iodine: Elemental iodine (I₂) itself can act as an oxidizing agent, especially with highly activated aromatic compounds like phenols, leading to decomposition.[1]

• Reaction with Hypoiodous Acid (HOI): In aqueous basic conditions, iodine can form hypoiodous acid (HOI), which is a potent iodinating species but can also contribute to oxidative side reactions.[1][4]

• Radical Reactions: Under certain conditions, radical pathways can be initiated, leading to a cascade of uncontrolled reactions and polymerization.[5]

Understanding these root causes is the first step in designing a successful iodination protocol that minimizes these unwanted side reactions.

Q2: I'm observing a complex mixture of mono-, di-, and tri-iodinated products. How can I improve the selectivity of my reaction?

A2: Achieving high regioselectivity in the iodination of phenols can be challenging due to the activating nature of the hydroxyl group. The initial iodination often further activates the ring, making subsequent iodinations faster than the first. Here are several strategies to improve selectivity:

• Choice of Iodinating Agent: Milder and more sterically hindered iodinating agents can offer better control.

  • N-Iodosuccinimide (NIS): NIS is often preferred for its milder reaction conditions and can provide better regioselectivity compared to I₂.[6][7] The use of a catalyst, such as a Lewis acid or trifluoroacetic acid, can enhance its reactivity for less activated phenols.[6]

  • Iodine Monochloride (ICl): ICl is a more reactive and selective iodinating agent than molecular iodine.[8] It often exhibits good regioselectivity, but care must be taken as it is highly corrosive and moisture-sensitive.[8][9]

  • Amine-Iodine Complexes: Complexes of iodine with amines like morpholine can serve as mild and effective iodinating agents, often favoring para-substitution.[1][10]

• Reaction Conditions:

  • Temperature: Running the reaction at lower temperatures can help to control the reaction rate and improve selectivity by favoring the kinetically controlled product.

  • Solvent: The choice of solvent can influence the reactivity of the iodinating agent and the substrate. Aprotic solvents are often used to avoid the formation of hypoiodous acid.

• Stoichiometry: Carefully controlling the stoichiometry of the iodinating agent is crucial. Using a slight excess may be necessary for full conversion, but a large excess will almost certainly lead to poly-iodination. A good starting point is to use 1.0 to 1.1 equivalents of the iodinating agent for mono-iodination.

Q3: My reaction is sluggish and gives a low yield. What can I do to improve the conversion?

A3: Low conversion in phenolic iodination can stem from several factors, including insufficient reactivity of the iodinating agent or deactivation of the phenol. Here are some troubleshooting steps:

• Activating the Iodinating Agent:

  • Oxidizing Agents: For reactions using molecular iodine (I₂), the addition of an oxidizing agent like hydrogen peroxide (H₂O₂) or iodic acid (HIO₃) can generate a more electrophilic iodine species (I⁺), driving the reaction forward.[11]

  • Silver Salts: Silver salts like silver sulfate (Ag₂SO₄) can be used to activate I₂. The silver cation assists in polarizing the I-I bond, making it more electrophilic.[12]

• Reaction Conditions:

  • pH Control: The reactivity of phenol is highly pH-dependent. In basic conditions, the more nucleophilic phenoxide ion is formed, which can accelerate the reaction.[13] However, excessively high pH can also promote side reactions. A buffer system can help maintain the optimal pH.[13][14]

  • Catalysts: For less reactive phenols or when using milder iodinating agents like NIS, the addition of a catalytic amount of a strong acid (e.g., trifluoroacetic acid) or a Lewis acid (e.g., FeCl₃) can increase the reaction rate.[6][15]

• Substrate Considerations:

  • Electron-Withdrawing Groups: If your phenol contains strong electron-withdrawing groups, it will be less reactive. In these cases, more forceful iodinating conditions (stronger agent, higher temperature, or a catalyst) will be necessary.[1]

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Significant Tar Formation	1. Oxidation of the phenol or product.[1][3]2. Reaction temperature is too high.3. Iodinating agent is too harsh.	1. Use a milder iodinating agent: Switch from I₂/oxidant to N-Iodosuccinimide (NIS) or an amine-iodine complex.[6][10]2. Lower the reaction temperature: Conduct the reaction at 0°C or even lower.3. Work under an inert atmosphere: Purge the reaction vessel with nitrogen or argon to minimize oxidation by atmospheric oxygen.4. Add a radical scavenger: A small amount of a radical scavenger like TEMPO or BHT may help if radical pathways are suspected.[16]
Low Yield/Incomplete Reaction	1. Insufficiently reactive iodinating agent.2. Deactivated phenolic substrate.3. Reversibility of the reaction.	1. Use a more potent iodinating system: Consider I₂ with an oxidizing agent (e.g., HIO₃) or Iodine Monochloride (ICl).[8][11]2. Employ a catalyst: For NIS iodinations, add a catalytic amount of trifluoroacetic acid or a Lewis acid.[6][15]3. Adjust pH: For aqueous reactions, using a mild base (e.g., NaHCO₃) can generate the more reactive phenoxide ion.[1]4. Trap HI: The HI byproduct can be acidic and may promote side reactions or reverse the iodination. Adding a non-nucleophilic base or an oxidant can help.[17]
Poor Regioselectivity (Mixture of Isomers)	1. Highly activated substrate.2. Overly reactive iodinating agent.3. Reaction conditions favoring thermodynamic products.	1. Use a sterically bulky iodinating agent: This can favor substitution at the less hindered para-position.2. Lower the reaction temperature: This often favors the formation of the kinetic product.3. Change the solvent: Solvent polarity can influence the regioselectivity.4. Consider a directing group strategy: If possible, temporarily install a bulky protecting group at one of the ortho positions to direct iodination to the para position.
Difficulty in Product Purification	1. Presence of tarry byproducts.2. Unreacted starting material and iodinating agent.3. Formation of colored impurities.	1. Aqueous Workup: Quench the reaction with an aqueous solution of a reducing agent like sodium thiosulfate (Na₂S₂O₃) or sodium sulfite (Na₂SO₃) to destroy any remaining iodine and other oxidizing species.[18]2. Extraction: After quenching, perform a standard liquid-liquid extraction. The desired iodinated phenol will typically be in the organic layer.3. Column Chromatography: If a mixture of isomers or other impurities persists, purification by column chromatography on silica gel is usually effective.4. Recrystallization: For solid products, recrystallization can be a highly effective final purification step.
Safety Concerns with Reagents	1. Corrosive and toxic nature of reagents like ICl.[9][19]2. Potential for runaway reactions.3. Handling of solid iodine.	1. Always work in a well-ventilated fume hood. 2. Wear appropriate Personal Protective Equipment (PPE): This includes safety goggles, a face shield, chemical-resistant gloves, and a lab coat.[9][19][20]3. Handle ICl with extreme care: It is moisture-sensitive and reacts with water to produce toxic fumes.[9] Use under an inert atmosphere if possible.[19]4. Control reaction exotherms: Add reagents slowly and use an ice bath to control the reaction temperature, especially on a larger scale.

Experimental Protocols

Protocol 1: Mild Iodination of an Activated Phenol using N-Iodosuccinimide (NIS)

This protocol is suitable for phenols that are electron-rich and prone to over-reaction and tar formation.

Step-by-Step Methodology:

• Preparation: In a round-bottom flask equipped with a magnetic stir bar and under a nitrogen atmosphere, dissolve the phenolic substrate (1.0 eq.) in a suitable aprotic solvent (e.g., dichloromethane or acetonitrile) to a concentration of approximately 0.1 M.

• Cooling: Cool the solution to 0°C using an ice-water bath.

• Reagent Addition: Add N-Iodosuccinimide (NIS) (1.05 eq.) portion-wise over 10-15 minutes, ensuring the temperature remains below 5°C.

• Reaction Monitoring: Stir the reaction at 0°C and monitor its progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Quenching: Once the starting material is consumed (or after a predetermined time), quench the reaction by adding a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃). Stir vigorously for 10 minutes.

• Workup: Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer with the organic solvent used for the reaction (2 x volume).

• Washing: Combine the organic layers and wash with water, followed by brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel or by recrystallization.

Protocol 2: Iodination of a Less Reactive Phenol using Iodine Monochloride (ICl)

This protocol is for phenols that are less activated or require more forcing conditions for iodination. Caution: Iodine monochloride is highly corrosive and reacts with water. Handle with extreme care in a fume hood.[9][19]

Step-by-Step Methodology:

• Preparation: In a dry, three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet, dissolve the phenolic substrate (1.0 eq.) in a dry, non-polar solvent (e.g., dichloromethane or carbon tetrachloride).

• Inert Atmosphere: Purge the flask with nitrogen.

• Cooling: Cool the solution to 0°C in an ice bath.

• Reagent Preparation: Prepare a solution of iodine monochloride (1.0 eq.) in the same dry solvent in the dropping funnel.

• Slow Addition: Add the ICl solution dropwise to the stirred phenol solution over 30-60 minutes. Monitor the temperature to prevent it from rising significantly.

• Reaction: After the addition is complete, allow the reaction to stir at 0°C or let it warm to room temperature, monitoring by TLC or LC-MS.

• Quenching: Carefully quench the reaction by slowly adding a saturated aqueous solution of sodium bisulfite (NaHSO₃) until the reddish-brown color disappears.

• Workup and Purification: Follow steps 6-9 from Protocol 1.

Visualizations

Reaction Mechanism and Side Reactions

Caption: General scheme of phenol iodination and competing side reactions.

Troubleshooting Decision Tree

Caption: A decision tree for troubleshooting common iodination issues.

References

• BenchChem. (n.d.). Handling and safety precautions for iodine monochloride.
• Chemia. (2022, November 14). Iodination of phenols, phenol ethers, anilines, and aniline-related compounds.
• ACS Publications. (2019, November 25). Ferrate Oxidation of Phenolic Compounds in Iodine Containing Water: Control of Iodinated Aromatic Products. Environmental Science & Technology.
• Christiansen, J. V., Feldthus, A., & Carlsen, L. (1990). Iodination of phenol. Risø National Laboratory.
• Samrat Pharmachem. (n.d.). SAFETY DATA SHEET: Iodine Monochloride.
• RSC Publishing. (2024, April 1). New insights into the iodination mechanism of tyrosine and its dipeptides and comparison with chlorination and bromination reactions.
• PMC. (n.d.). Oxidation of Electron-Deficient Phenols Mediated by Hypervalent Iodine(V) Reagents.
• ChemicalBook. (2026, January 17). Iodine Monochloride - Safety Data Sheet.
• NOAA. (n.d.). IODINE MONOCHLORIDE - CAMEO Chemicals.
• The Mechanism of the Iodination of Phenols. (n.d.).
• Sdfine. (n.d.). IODINE CHLORIDE.
• Benchchem. (2025, August 18). N-Iodosuccinimide in Halogenation Reactions: Unlocking Selectivity in Pharma Synthesis.
• ChemRxiv. (n.d.). Mechanism of Iodine(III)-Promoted Oxidative Dearomatizing Hydroxylation of Phenols.
• PMC. (n.d.). The Impact of Tyrosine Iodination on the Aggregation and Cleavage Kinetics of MMP-9-Responsive Peptide Sequences.
• Benchchem. (n.d.). N-Iodosuccinimide (NIS) in Electrophilic Reactions: A Technical Guide.
• PMC. (n.d.). Radical Directed Dissociation for Facile Identification of Iodo-Tyrosine Residues using ESI-MS.
• Canadian Science Publishing. (n.d.). General base catalysis in the iodination of adrenochrome.
• ResearchGate. (n.d.). Antioxidant mechanisms of molecular iodine (I2). I2 acts as a scavenger....
• Wikipedia. (n.d.). Iodotyrosine deiodinase.
• SciELO. (n.d.). Iodination of phenols in water using easy to handle amine-iodine complexes.
• The Iodination of Tyrosine and its Derivatives. (n.d.).
• Chemistry Steps. (2024, January 10). Reactions of Phenols.
• Kinetics of Iodination of Phenol & Substituted Phenols By N -Iodosuccinimide. (n.d.).
• ACS Publications. (2015, September 22). Highly Regioselective Iodination of Arenes via Iron(III)-Catalyzed Activation of N-Iodosuccinimide. Organic Letters.
• Calibre Chemicals. (2025, July 23). Iodine Monochloride in Pharma Intermediates & Halogenation.
• Google Patents. (n.d.). EP2394984A1 - Process for the iodination of phenolic derivatives.
• PMC. (n.d.). Regioselective Iodination of Chlorinated Aromatic Compounds Using Silver Salts.
• ACS GCI Pharmaceutical Roundtable Reagent Guides. (n.d.). Iodination. Wordpress.
• PubMed. (2024, August 1). Elevated levels of iodide promote peroxidase-mediated protein iodination and inhibit protein chlorination.
• ACS Publications. (2024, September 13). Recent Progress in Synthetic Applications of Hypervalent Iodine(III) Reagents. Chemical Reviews.
• Iodination of Phenols in Water using Easy to Handle Amine-Iodine Complexes. (2025, August 6).
• eGrove. (n.d.). Unexpected Outcomes during the Attempted Iodination of Biphenol.
• MDPI. (2023, April 4). A New Rapid and Specific Iodination Reagent for Phenolic Compounds.
• MDPI. (2023, July 20). Electrochemical Iodination through the In Situ Generation of Iodinating Agents: A Promising Green Approach.
• Google Patents. (n.d.). Process for the removal of phenols in a pure state from tars or tar oils.

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Reference Data & Comparative Studies

Reactivity Profiling of 3-Iodo-5-methylphenol: A Comparative Guide to Iodo-Isomers in Cross-Coupling

3-Iodo-5-methylphenol (CAS: 1073339-05-5) is a highly versatile building block in organic synthesis, frequently utilized to generate complex biaryl scaffolds in drug discovery and materials science. When designing synthetic routes, the positional isomerism of halophenols dictates the efficiency of palladium-catalyzed cross-coupling reactions[1]. This guide objectively compares the reactivity of 3-iodo-5-methylphenol with its structural isomers—such as 2-iodo-5-methylphenol and 4-iodo-3-methylphenol—providing mechanistic insights, comparative experimental data, and validated protocols.

Electronic and Steric Profiling of Iodo-Methylphenol Isomers

The reactivity of aryl halides in cross-coupling reactions (e.g., Suzuki-Miyaura, Sonogashira, Buchwald-Hartwig) is fundamentally governed by the oxidative addition step. The rate of this step is highly sensitive to both the electronic density of the C-I bond and the steric environment surrounding it[2].

• 3-Iodo-5-methylphenol (Meta-Iodo Isomer): In this isomer, the iodine atom is positioned meta to both the hydroxyl (-OH) and methyl (-CH3) groups. Because the -OH group is a strong ortho/para-director, it donates electron density primarily to the positions ortho and para to itself. The meta-position remains relatively electron-poor, which electronically favors the oxidative insertion of the electron-rich Pd(0) catalyst. Furthermore, the absence of adjacent ortho-substituents means the C-I bond is sterically unhindered, allowing for rapid catalyst coordination[3].

• 2-Iodo-5-methylphenol (Ortho-Iodo Isomer): Here, the iodine is ortho to the hydroxyl group. The spatial proximity of the -OH group introduces significant steric bulk, which impedes the approach of bulky palladium-ligand complexes. Consequently, oxidative addition is slower, often resulting in lower yields or necessitating higher temperatures and specialized ligands (such as BippyPhos) to force the reaction[1][4].

• 4-Iodo-3-methylphenol (Para-Iodo Isomer): The iodine is para to the -OH group and ortho to the -CH3 group. While the para-OH group donates electron density (which can slightly deactivate the C-I bond compared to the meta-isomer), the steric hindrance from the ortho-methyl group is less severe than an ortho-hydroxyl group. This isomer generally exhibits moderate to high reactivity[3].

Comparative Reactivity Data in Suzuki-Miyaura Coupling

To objectively evaluate performance, we compare the yields of these isomers in a standard Suzuki-Miyaura cross-coupling reaction with phenylboronic acid. The data reflects ligand-free or standard Pd/C conditions in aqueous media, which serve as an excellent baseline for intrinsic substrate reactivity without the masking effects of advanced ligands[5].

Table 1: Comparative Yields of Iodo-Methylphenol Isomers in Suzuki-Miyaura Coupling

Isomer	Substitution Pattern	Steric Hindrance at C-I	Relative Oxidative Addition Rate	Typical Yield (Coupling with PhB(OH)2)
3-Iodo-5-methylphenol	Meta to -OH, Meta to -CH3	Low	Fast	>95%
4-Iodo-3-methylphenol	Para to -OH, Ortho to -CH3	Moderate	Moderate-Fast	~90-95%
2-Iodo-5-methylphenol	Ortho to -OH, Meta to -CH3	High	Slow	60-70%

Note: Data synthesized from systematic investigations of halophenol positional isomer effects using Pd/C in aqueous K2CO3[1][3].

Mechanistic Pathway

The following diagram illustrates the catalytic cycle, emphasizing how the lack of steric bulk in 3-iodo-5-methylphenol facilitates the rate-determining oxidative addition step.

Pd-catalyzed Suzuki-Miyaura cycle highlighting unhindered oxidative addition of 3-Iodo-5-methylphenol.

Experimental Protocol: Suzuki-Miyaura Coupling of 3-Iodo-5-methylphenol

This self-validating protocol utilizes a heterogeneous Pd/C catalyst in an aqueous medium to synthesize 5-methyl-[1,1'-biphenyl]-3-ol.

Causality of Design:

• Solvent & Base Choice: Potassium carbonate (K2CO3) deprotonates the phenol, significantly increasing its solubility in water and forming a highly reactive phenoxide intermediate[5].

• Boronic Acid Activation: The aqueous base activates the phenylboronic acid into an electron-rich boronate complex, which is strictly required to drive the transmetalation step[6].

• Catalyst: Using 10% Pd/C provides a ligand-free, "green" approach that takes advantage of the highly reactive, sterically unhindered meta-C-I bond, avoiding the need for expensive phosphine ligands[1][5].

Materials Required:

• 3-Iodo-5-methylphenol: 1.0 mmol (234.0 mg)

• Phenylboronic acid: 1.2 mmol (146.3 mg)

• 10% Pd/C (Heterogeneous Catalyst): 0.02 mmol Pd (approx. 21.3 mg)

• Potassium Carbonate (K2CO3): 3.0 mmol (414.6 mg)

• Deionized Water: 5.0 mL

Step-by-Step Methodology:

• Reaction Setup: In a 25 mL round-bottom flask equipped with a magnetic stir bar, add the 3-iodo-5-methylphenol, phenylboronic acid, and K2CO3.

• Solvent Addition & Deprotonation: Add 5.0 mL of deionized water to the flask. Stir the mixture at room temperature for 5 minutes. The solution will become homogeneous as the phenol is deprotonated into its water-soluble phenoxide form.

• Catalyst Addition & Degassing: Add the 10% Pd/C catalyst. Purge the reaction vessel with Argon or Nitrogen for 10 minutes to remove dissolved oxygen. Self-Validation Check: Failure to degas will result in oxidative homocoupling of the boronic acid, reducing the yield of the desired cross-coupled product.

• Heating: Attach a reflux condenser and heat the mixture to 80 °C in an oil bath for 12 hours. The lack of steric hindrance on the meta-iodo position ensures near-quantitative conversion within this timeframe[1].

• Workup: Cool the reaction to room temperature. Filter the mixture through a pad of Celite to remove the heterogeneous Pd/C catalyst, washing the pad thoroughly with ethyl acetate (15 mL).

• Extraction & Purification: Acidify the aqueous filtrate to pH ~3 using 1M HCl to reprotonate the biaryl phenoxide back into the neutral phenol product. Extract the aqueous layer with ethyl acetate (3 x 15 mL). Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure. Purify via silica gel flash chromatography (Hexanes/Ethyl Acetate) to yield the pure 5-methyl-[1,1'-biphenyl]-3-ol.

References

• Sakurai, H., et al. "Pd/C as a Reusable Catalyst for the Coupling Reaction of Halophenols and Arylboronic Acids in Aqueous Media." The Journal of Organic Chemistry, 2002, 67(8), 2721-2722. URL:[Link]

• Porzelle, A., et al. "Palladium-Catalyzed Coupling of Hydroxylamines with Aryl Bromides, Chlorides, and Iodides." Organic Letters, 2009, 11(1), 233-236. URL:[Link]

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A Researcher's Guide to Purity Assessment of Synthesized 3-Iodo-5-methylphenol by Differential Scanning Calorimetry (DSC)

In the landscape of pharmaceutical research and drug development, the purity of a synthesized active pharmaceutical ingredient (API) or intermediate is a critical quality attribute. For novel compounds like 3-Iodo-5-methylphenol, a substituted phenol with potential applications in organic synthesis and medicinal chemistry, rigorous purity assessment is paramount. This guide provides an in-depth technical comparison of Differential Scanning Calorimetry (DSC) with other analytical techniques for purity determination, supported by established scientific principles and experimental protocols.

The Foundational Principle: Purity and Melting Point Depression

The presence of impurities in a crystalline substance disrupts the crystal lattice, leading to a depression and broadening of its melting point.[1][2] This phenomenon is governed by the van't Hoff equation, which forms the theoretical basis for purity determination by DSC.[1][3][4] The equation relates the mole fraction of the impurity to the melting point depression, allowing for a quantitative assessment of purity.[3]

DSC is a powerful thermal analysis technique that measures the difference in heat flow between a sample and a reference as a function of temperature.[5] By precisely measuring the heat absorbed during melting, DSC can generate a thermogram that provides a detailed profile of the melting process.[6] For a pure compound, the melting endotherm is sharp and well-defined, while impurities cause the peak to broaden and shift to a lower temperature.[6]

DSC as a Primary Method for Purity Assessment

DSC offers several advantages for the purity analysis of synthesized compounds like 3-Iodo-5-methylphenol:

• Absolute Method: DSC is considered an absolute method as it does not require a reference standard of the pure substance for calibration.[7][8] The purity is calculated directly from the thermal data.

• Small Sample Size: Typically, only 1-3 mg of the sample is required for analysis, which is particularly beneficial when working with newly synthesized compounds available in limited quantities.[9][10]

• Rapid Analysis: A DSC scan can be completed relatively quickly, providing a fast assessment of purity.[7][10]

However, it's crucial to acknowledge the limitations of the DSC method. This technique is applicable to thermally stable, crystalline compounds with a well-defined melting point.[1][4] It is not suitable for compounds that decompose upon melting or for amorphous materials.[7][8] Furthermore, the method assumes that the impurities are soluble in the molten primary substance and insoluble in the solid phase, forming a eutectic system.[1][4][9]

Experimental Protocol: Purity Determination of 3-Iodo-5-methylphenol by DSC

This protocol is based on the ASTM E928 standard test method for purity determination by DSC.[1][2][4][11][12]

Instrumentation:

• A calibrated Differential Scanning Calorimeter (Heat-flux or Power-compensation type) equipped with a cooling accessory.[6]

• Hermetically sealed aluminum pans.

• A microbalance with a readability of at least 0.01 mg.

Experimental Workflow Diagram:

Caption: Workflow for Purity Assessment of 3-Iodo-5-methylphenol by DSC.

Step-by-Step Methodology:

• Sample Preparation: Accurately weigh 1-3 mg of the synthesized 3-Iodo-5-methylphenol into a clean aluminum pan.[9] Crimp the lid to hermetically seal the pan, ensuring good thermal contact between the sample and the pan bottom.

• Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using high-purity standards (e.g., indium) according to the manufacturer's instructions.

• DSC Measurement:

  • Place the sealed sample pan and an empty, sealed reference pan into the DSC cell.

  • Equilibrate the system at a temperature sufficiently below the expected melting point of 3-Iodo-5-methylphenol.

  • Heat the sample at a slow, constant rate, typically between 0.5 °C/min and 2 °C/min, through the melting transition.[3][9] A slow heating rate is crucial for maintaining thermal equilibrium and obtaining accurate data.[3]

  • Record the heat flow as a function of temperature.

• Data Analysis:

  • Integrate the area of the melting endotherm to determine the enthalpy of fusion (ΔHfus).

  • The instrument software will then typically perform the purity analysis by dividing the melting peak into partial areas.[3]

  • A van't Hoff plot of the sample temperature (Ts) versus the reciprocal of the fraction melted (1/F) is generated.[3]

  • The software applies a correction to linearize the van't Hoff plot, as the initial portion of the melting may not be detectable.[3][13]

  • The mole percent purity is calculated from the slope of the linearized plot.[3]

Comparative Analysis: DSC vs. Chromatographic Methods (HPLC and GC)

While DSC is a valuable tool, it is often used in conjunction with other analytical techniques for a comprehensive purity profile. High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are the most common chromatographic methods used for purity assessment in the pharmaceutical industry.[7][8]

Feature	Differential Scanning Calorimetry (DSC)	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography (GC)
Principle	Measures heat flow associated with thermal transitions (melting). Purity is determined from melting point depression.[1][2]	Separation based on the differential partitioning of analytes between a liquid mobile phase and a solid stationary phase.[14][15]	Separation of volatile compounds in the gas phase based on their interaction with a stationary phase.[14][15]
Sample Requirements	Crystalline, thermally stable solid.[1][4]	Soluble in the mobile phase, non-volatile.[15]	Volatile and thermally stable.[15]
Impurity Detection	Detects total mole fraction of soluble impurities.[2] Does not identify individual impurities.	Separates and quantifies individual impurities. Highly sensitive.	Separates and quantifies volatile impurities.
Quantification	Provides mole percent purity.	Provides area percent or weight percent purity relative to a standard.	Provides area percent or weight percent purity relative to a standard.
Advantages	Absolute method, small sample size, fast analysis.[7][10]	High resolution and sensitivity, applicable to a wide range of compounds.[15]	Excellent for volatile impurities and residual solvents.[15]
Disadvantages	Not suitable for amorphous or thermally labile compounds.[7][8] Does not provide information on the nature of impurities.	Requires reference standards for impurity identification and quantification. Solvent consumption.	Limited to volatile and thermally stable compounds.

Synergistic Approach:

For a comprehensive purity assessment of synthesized 3-Iodo-5-methylphenol, a combination of these techniques is recommended. DSC can provide a rapid and accurate determination of the total mole percent purity, confirming the overall quality of the bulk material. HPLC is invaluable for separating, identifying, and quantifying specific process-related impurities and degradation products. GC can be employed to analyze for the presence of volatile impurities or residual solvents from the synthesis.

Conclusion

Differential Scanning Calorimetry is a powerful and efficient technique for the purity assessment of synthesized crystalline compounds like 3-Iodo-5-methylphenol. Its foundation in the thermodynamic principle of melting point depression allows for an absolute determination of purity with a small amount of sample. While DSC provides a global assessment of purity, a comprehensive understanding of a compound's impurity profile is best achieved through a multi-faceted approach that incorporates orthogonal techniques such as HPLC and GC. By leveraging the strengths of each method, researchers and drug development professionals can ensure the quality and integrity of their synthesized materials, a crucial step in the path to discovery and innovation.

References

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• Infinity Measurement. (2026, February 23). What Is ASTM E928 Testing? A Complete Guide to Creep Testing for Metals & Ceramics. Available from: [Link]

• Thermal Support. (n.d.). Purity Measurements of Pharmaceuticals and Organics by DSC. Available from: [Link]

• SIST e-Poslovanje. (n.d.). ASTM E928-01 - Standard Test Method for Determination of Purity by. Available from: [Link]

• Scribd. (n.d.). E 928 - 01 Rtkyoc1sruq. Available from: [Link]

• ASTM International. (2019, May 1). Standard Test Method for Purity by Differential Scanning Calorimetry. Available from: [Link]

• Element. (2025, May 7). Understanding DSC Differential Scanning Calorimetry: Principles, Applications, and Benefits. Available from: [Link]

• NETZSCH Analyzing & Testing. (2020, July 28). Investigating the Purity of Substances by Means of DSC. Available from: [Link]

• AKJournals. (n.d.). Place of DSC purity analysis in pharmaceutical development. Available from: [Link]

• BCL. (2025, August 30). Differential Scanning Calorimetry Principle & Applications. Available from: [Link]

• Scribd. (n.d.). APP Practical Purity Determination by DSC 011667 01. Available from: [Link]

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• ResolveMass Laboratories Inc. (2026, January 9). Differential Scanning Calorimetry (DSC) Analysis Principle. Available from: [Link]

• Oxford Academic. (2020, January 14). Performance-Based Field Methods for Analyses of Substituted Phenols by Thermal Desorption Gas Chromatography/Mass Spectrometry. Available from: [Link]

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• IJSDR. (n.d.). A new route for scalable synthesis of 3,5 bis(hydroxymethyl)phenol and their derivatives. Available from: [Link]

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• 15. HPLC vs GC: Choosing the Right Chromatography Technique | Lab Manager [labmanager.com]

Certificate of Analysis Comparison Guide: 3-Iodo-5-methylphenol Reference Standards

Executive Summary

In the synthesis of complex active pharmaceutical ingredients (APIs), halogenated phenols like 3-Iodo-5-methylphenol (CAS: 1073339-05-5) serve as critical building blocks, particularly in rhodium-catalyzed C-H activations and transition-metal cross-coupling reactions[1]. When establishing analytical methods for API quality control, the integrity of the reference standard is paramount.

This guide objectively compares the certification performance of different grades of 3-Iodo-5-methylphenol reference standards. By examining the Certificate of Analysis (CoA) generation process, we demonstrate why an orthogonal, self-validating analytical system—combining quantitative NMR (qNMR) and mass balance—is required to achieve Certified Reference Material (CRM) status under ISO 17034 guidelines[2].

Chemical Identity & Critical Quality Attributes (CQAs)

Before comparing standard grades, it is essential to define the physicochemical baseline of the analyte.

• Chemical Name: 3-Iodo-5-methylphenol

• CAS Number: 1073339-05-5[3]

• Molecular Formula: C7H7IO

• Molecular Weight: 234.03 g/mol

• Structural Characteristics: Contains a phenolic hydroxyl group (susceptible to oxidation), an iodine atom (enabling metal-catalyzed coupling), and a methyl group.

• Primary Analytical Challenge: Distinguishing the target analyte from positional isomers (e.g., 2-Iodo-5-methylphenol, CAS: 35928-80-4) and unreacted precursors during purity assignment[3].

Comparative Analysis of Reference Standard Grades

Not all reference standards are created equal. The assigned purity value on a CoA is only as reliable as the metrological traceability and uncertainty budget behind it. Table 1 compares the three primary grades available to researchers.

Table 1: Performance Comparison of 3-Iodo-5-methylphenol Grades

Parameter	Certified Reference Material (CRM)	Analytical Standard	Research Grade
Manufacturing Standard	ISO 17034 & ISO/IEC 17025[4]	ISO 9001	Unregulated
Purity Assignment	Orthogonal (qNMR + Mass Balance)	Single Method (Usually HPLC-UV)	Single Method (HPLC or GC)
Metrological Traceability	Traceable to SI units (via qNMR IS)	Traceable to internal lots	Not guaranteed
Measurement Uncertainty	Explicitly stated (e.g., 99.6%±0.2% )	Not provided	Not provided
Homogeneity & Stability	Statistically validated over shelf-life	Batch-tested at release	Batch-tested at release
Best Application	API release testing, Method Validation	Routine QC, System Suitability	Early-stage synthesis, R&D

The Self-Validating Certification System: qNMR vs. Mass Balance

To achieve CRM status, the CoA must rely on a self-validating analytical system. Relying solely on chromatographic purity (HPLC-UV) is dangerous; it assumes all impurities absorb UV light at the chosen wavelength and share the same response factor as the analyte[5].

To eliminate this bias, top-tier CoAs utilize an Orthogonal Certification Workflow . This pairs a relative purity method (Mass Balance) with an absolute purity method (1H qNMR).

• Mass Balance (Chromatographic Purity): Calculates purity by subtracting the sum of all measured impurities (organic via HPLC/GC, water via Karl Fischer, inorganics via Residue on Ignition) from 100%.

• 1H qNMR (Absolute Purity): The fundamental principle of qNMR is that the intensity of a resonance signal is directly proportional to the number of nuclei responsible for it. By integrating a distinct proton signal from 3-Iodo-5-methylphenol against an SI-traceable internal standard, we obtain a direct mass fraction without needing an analyte-specific calibration curve[6][7].

If the absolute purity (qNMR) and the relative purity (Mass Balance) agree within a strict statistical tolerance (typically Δ≤0.5% ), the system self-validates, proving that no "invisible" impurities were missed by the chromatography[7].

Fig 1. Orthogonal certification workflow integrating 1H qNMR and Mass Balance for CRM validation.

Experimental Methodologies

The following protocols detail the self-validating system used to certify a high-purity lot of 3-Iodo-5-methylphenol. These procedures comply with ICH Q2(R1) validation guidelines[8].

Protocol A: Absolute Purity via 1H qNMR

Causality Check: Why is the relaxation delay ( D1​ ) critical? In NMR, protons take time to return to their equilibrium state after a radiofrequency pulse (longitudinal relaxation time, T1​ ). If the next pulse occurs before complete relaxation, the resulting signal integration will be artificially low. Setting D1​≥5×T1​ ensures >99% magnetization recovery, guaranteeing quantitative accuracy[6].

Step-by-Step Method:

• Standard Selection: Select Maleic acid (CRM grade, SI-traceable) as the internal standard (IS). Its singlet at ~6.26 ppm in DMSO- d6​ will not overlap with the aromatic protons of 3-Iodo-5-methylphenol.

• Sample Preparation: Using a highly calibrated microbalance ( d=0.001 mg), accurately weigh ~15 mg of 3-Iodo-5-methylphenol and ~5 mg of Maleic acid into a clean vial.

• Dissolution: Add 1.0 mL of anhydrous DMSO- d6​ . Vortex until complete dissolution is achieved. Transfer 600 µL to a 5 mm NMR tube.

• Acquisition: Acquire data on a 600 MHz NMR spectrometer.

  • Pulse Sequence: 1D proton with inverse gated decoupling.

  • Relaxation Delay ( D1​ ): 60 seconds (determined via prior inversion-recovery T1​ experiments).

  • Scans: 64 (to ensure high Signal-to-Noise ratio > 250:1).

• Data Processing: Phase and baseline correct the spectrum. Integrate the IS singlet and the distinct aromatic proton of the analyte (e.g., the proton at C4 or C6). Calculate the mass fraction using the established qNMR equation.

Protocol B: Chromatographic Purity via HPLC-UV

Causality Check: Why perform HPLC if qNMR gives absolute purity? qNMR has a limit of detection (LOD) of roughly 0.1%. HPLC-UV provides the necessary sensitivity (LOD < 0.01%) to detect trace organic impurities, ensuring the mass balance equation is highly accurate[8].

Step-by-Step Method:

• Sample Preparation: Prepare a 1.0 mg/mL solution of 3-Iodo-5-methylphenol in Acetonitrile:Water (50:50 v/v).

• Chromatographic Conditions:

  • Column: C18, 150 mm × 4.6 mm, 3 µm particle size.

  • Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water.

  • Mobile Phase B: 0.1% TFA in Acetonitrile.

  • Gradient: 10% B to 90% B over 20 minutes. (A gradient ensures elution of both polar degradants and non-polar unreacted precursors).

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 220 nm and 254 nm.

• Data Processing: Integrate all peaks with an Area % > 0.05%. Calculate relative chromatographic purity by area normalization.

Experimental Data Presentation

The table below summarizes the analytical data for a simulated candidate lot of 3-Iodo-5-methylphenol undergoing CRM certification.

Table 2: Orthogonal Certification Data for 3-Iodo-5-methylphenol (Lot #XYZ-2026)

Analytical Technique	Parameter Measured	Result	Contribution to Mass Balance
HPLC-UV (254 nm)	Organic Impurities	0.35%	- 0.35%
Karl Fischer Titration	Water Content	0.12%	- 0.12%
Residue on Ignition	Inorganic Ash	< 0.05%	- 0.05%
Residual Solvents (GC)	Volatile Organics	0.08%	- 0.08%
Calculated Mass Balance	Relative Purity	99.40%	N/A
1H qNMR (600 MHz)	Absolute Purity	99.36%	N/A

References

• ARO Scientific. (2023). ISO 17034 Guide to International Standards for Reference Material Producers. Retrieved from: [Link]

• Food and Drug Administration (FDA). (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. Retrieved from: [Link]

• MDPI - Molecules. (2021). Quantitative NMR as a Versatile Tool for the Reference Material Preparation. Retrieved from: [Link]

• Reading Scientific Services Ltd (RSSL). The use of quantitative proton nuclear magnetic resonance (1H qNMR) in the purity determination of established and novel ingredients. Retrieved from: [Link]

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• 3. 35928-80-4|2-Iodo-5-methylphenol|BLD Pharm [bldpharm.com]
• 4. ISO 17034-Certified Reference Material: Density Standards | Anton Paar [anton-paar.com]
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• 7. Quantitative NMR as a Versatile Tool for the Reference Material Preparation [mdpi.com]
• 8. fda.gov [fda.gov]

A Comparative Guide to the Suzuki Coupling of Iodophenol Isomers: Reactivity, Mechanism, and Practical Considerations

For researchers and professionals in drug development and synthetic chemistry, the Suzuki-Miyaura cross-coupling reaction is an indispensable tool for the construction of biaryl scaffolds. Iodophenols, as readily available and highly reactive substrates, are common starting materials. However, the seemingly subtle change in the position of the hydroxyl group—from ortho to meta to para—profoundly impacts the reaction's efficiency and outcome. This guide provides an in-depth comparative analysis of the Suzuki coupling of 2-, 3-, and 4-iodophenol, supported by experimental data, mechanistic insights, and detailed protocols to inform your synthetic strategy.

The Decisive Role of Isomerism: A Head-to-Head Comparison

The reactivity of iodophenol isomers in Suzuki coupling is dictated by a delicate interplay of steric and electronic factors. To provide a clear, quantitative comparison, we turn to a systematic study by Sakurai et al., which utilized a ligand-free, heterogeneous palladium-on-carbon (Pd/C) catalyst in an aqueous potassium carbonate (K₂CO₃) solution at room temperature.[1] These "green" conditions effectively isolate the inherent reactivity of the isomers.

Iodophenol Isomer	Product	Catalyst System	Base	Solvent	Reaction Time (h)	Temperature	Isolated Yield (%)
2-Iodophenol	2-Hydroxybiphenyl	0.3 mol% 10% Pd/C	K₂CO₃	Water	12	Room Temp.	70%[1]
3-Iodophenol	3-Hydroxybiphenyl	0.3 mol% 10% Pd/C	K₂CO₃	Water	12	Room Temp.	97%[1]
4-Iodophenol	4-Hydroxybiphenyl	0.3 mol% 10% Pd/C	K₂CO₃	Water	12	Room Temp.	>99%[1]

Table 1: Comparative yields of iodophenol isomers in a ligand-free Suzuki-Miyaura coupling with phenylboronic acid. Data sourced from Sakurai et al. (2002).[1]

The data unequivocally demonstrates a reactivity trend of para > meta > ortho . 4-Iodophenol reacts with near-quantitative efficiency, while 2-iodophenol lags significantly. This variance is not arbitrary; it is a direct consequence of the substituent's position relative to the reaction center, influencing the key steps of the catalytic cycle.

Mechanistic Insights: The "Why" Behind the Yields

The Suzuki-Miyaura reaction proceeds through a well-established catalytic cycle involving a palladium catalyst.[2][3][4] Understanding how the hydroxyl group's position affects each step is crucial for rational optimization.

Figure 1: Generalized catalytic cycle of the Suzuki-Miyaura coupling.

Oxidative Addition: The Steric Gatekeeper

The initial and often rate-determining step is the oxidative addition of the aryl iodide to the Pd(0) center.[4] The rate of this step is highly sensitive to both steric and electronic perturbations at the carbon-iodine bond.

• 2-Iodophenol (Ortho Isomer): The hydroxyl group in the ortho position creates significant steric hindrance.[5][6] This bulkiness physically obstructs the approach of the palladium catalyst to the C-I bond, thereby increasing the activation energy of the oxidative addition step and slowing the reaction rate. This steric impediment is the primary reason for the lower yield (70%) observed for 2-iodophenol.[1]

• 3-Iodophenol (Meta Isomer): The hydroxyl group is sufficiently remote from the iodine atom, imposing minimal steric hindrance. Electronically, as a meta-director, its influence on the reaction center is primarily inductive and relatively weak. This lack of significant steric or electronic impediment allows for a high yield (97%).[1]

• 4-Iodophenol (Para Isomer): With no steric hindrance, the electronic effects of the para-hydroxyl group dominate. The hydroxyl group is electron-donating through resonance, which increases the electron density on the aromatic ring. While strong electron-donating groups can sometimes slow oxidative addition to electron-rich aryl halides, in this case, the effect appears favorable, leading to a near-quantitative yield (>99%).[1][5] The high reactivity is also facilitated by the ease of C-I bond cleavage, which is the most labile among aryl halides (I > Br > Cl).[3]

Transmetalation and the Role of the Base

Following oxidative addition, the transmetalation step involves the transfer of the aryl group from the boronic acid to the palladium(II) complex. This process is critically mediated by the base.[7][8] The base activates the boronic acid by forming a more nucleophilic boronate species (e.g., [Ar'B(OH)₃]⁻), which then readily transfers its aryl group to the palladium center.[9][10]

The acidic proton of the phenol can potentially interact with the base. However, with a sufficiently strong base like K₂CO₃ in excess, both the activation of the boronic acid and the deprotonation of the phenol can occur without significant interference to the catalytic cycle, as evidenced by the high yields achieved for the meta and para isomers.[1]

Reductive Elimination: The Final Step

The final step, reductive elimination, forms the new C-C bond and regenerates the active Pd(0) catalyst.[11] This step is generally fast and is facilitated by sterically bulky ligands.[3] In the ligand-free system discussed, this step does not appear to be the primary differentiator between the isomers.

Experimental Protocols and Workflow

Reproducibility is paramount in scientific research. The following section provides a detailed, step-by-step protocol for the Suzuki-Miyaura coupling of iodophenols based on the high-yielding, ligand-free conditions reported by Sakurai et al.,[1] as well as a general protocol for a conventional ligand-based system.

Protocol 1: Ligand-Free Coupling in Aqueous Media

This protocol is advantageous due to its operational simplicity, use of an inexpensive catalyst, and environmentally benign solvent.

Materials:

• Iodophenol isomer (2-, 3-, or 4-iodophenol) (1.0 mmol)

• Phenylboronic acid (1.0 mmol)

• Potassium Carbonate (K₂CO₃) (3.0 mmol)

• 10% Palladium on Carbon (Pd/C) (3 mg, ~0.3 mol % Pd)

• Deionized Water (10 mL)

• 1 M Hydrochloric Acid (HCl)

• Ethyl Acetate or Diethyl Ether

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, combine the iodophenol isomer (1.0 mmol), phenylboronic acid (1.0 mmol), potassium carbonate (3.0 mmol), and 10% Pd/C.[5]

• Solvent Addition: Add 10 mL of deionized water to the flask.

• Reaction: Stir the mixture vigorously at room temperature for 12 hours. Reaction progress can be monitored by Thin-Layer Chromatography (TLC).

• Work-up: Upon completion, acidify the reaction mixture with 1 M HCl until the solution is acidic to precipitate the product.

• Extraction: Extract the aqueous mixture with ethyl acetate or diethyl ether (3 x 20 mL).

• Isolation: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product. The product can be further purified by column chromatography if necessary. The Pd/C catalyst can often be recovered by filtration of the aqueous mixture before extraction and reused.[1]

General Protocol 2: Conventional Ligand-Based Suzuki Coupling

For substrates that may be incompatible with aqueous conditions or require the enhanced reactivity of a ligand-based system, a more conventional protocol is employed.

Materials:

• Iodophenol isomer (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 1-5 mol%)

• Base (e.g., K₃PO₄, 2-3 equiv)

• Anhydrous Solvent (e.g., Toluene, 1,4-Dioxane, or DMF)

• Inert gas (Argon or Nitrogen)

Figure 2: A typical experimental workflow for a conventional Suzuki coupling reaction.

Procedure:

• Reaction Setup: To a flame-dried flask, add the iodophenol, arylboronic acid, and base. Seal the flask, evacuate, and backfill with an inert gas (repeat 3x).

• Solvent and Catalyst Addition: Add degassed solvent via syringe. Then, under a positive flow of inert gas, add the palladium catalyst.

• Reaction: Heat the mixture (typically 80-110 °C) with vigorous stirring for 4-24 hours, monitoring by TLC or LC-MS.

• Work-up: After cooling, dilute with water and extract with an organic solvent. The combined organic layers are dried and concentrated.

• Purification: The crude product is typically purified by silica gel column chromatography.

Conclusion and Outlook

The positional isomerism of iodophenols has a profound and predictable effect on the efficiency of the Suzuki-Miyaura cross-coupling. The reactivity order of para > meta > ortho is well-established under ligand-free, aqueous conditions, a trend governed primarily by the steric hindrance of the ortho-hydroxyl group impeding the initial oxidative addition step. While the presented ligand-free protocol offers a green and efficient route, particularly for the highly reactive 3- and 4-iodophenols, challenging couplings involving the sterically hindered 2-iodophenol may benefit from conventional systems employing bulky, electron-rich phosphine ligands to facilitate both oxidative addition and reductive elimination.[3][12] This guide provides the foundational data and mechanistic rationale to empower researchers to make informed decisions in catalyst and condition selection, ultimately accelerating the synthesis of novel biaryl compounds for pharmaceutical and materials science applications.

References

• C. C. C. Johansson Seechurn, M. O. Kitching, T. J. Colacot, V. Snieckus, The Strategic Use of the Suzuki–Miyaura Reaction in the Synthesis of Heterocycles. In Palladium-Catalyzed Coupling Reactions in the Synthesis of Heterocycles, 2013.

• Yoneda Labs, Suzuki-Miyaura cross-coupling: Practical Guide. Available at: [Link]

• Wikipedia, Suzuki reaction. Available at: [Link]

• Y. Uozumi, Recent Progress in the Development of Palladium Catalysts for Cross-Coupling Reactions.

• ResearchGate, Suzuki Cross Coupling Reaction-A Review. Available at: [Link]

• ResearchGate, Kinetics of the Oxidative Addition of ortho-Substituted Aryl Halides to Palladium(0) Complexes | Request PDF. Available at: [Link]

• Wiley Online Library, Role of the Base and Control of Selectivity in the Suzuki–Miyaura Cross‐Coupling Reaction. Available at: [Link]

• Organic Chemistry Portal, Suzuki Coupling. Available at: [Link]

• ResearchGate, Pd(PPh3)4‐catalyzed reaction of aryl iodides with organoboron reagents. Available at: [Link]

• ACS Publications, Base and Cation Effects on the Suzuki Cross-Coupling of Bulky Arylboronic Acid with Halopyridines: Synthesis of Pyridylphenols | The Journal of Organic Chemistry. Available at: [Link]

• PubMed, Computational characterization of the role of the base in the Suzuki-Miyaura cross-coupling reaction. Available at: [Link]

• PMC, Recent Developments in the Suzuki-Miyaura Reaction: 2010–2014. Available at: [Link]

• ACS Publications, Nuances in Fundamental Suzuki–Miyaura Cross-Couplings Employing [Pd(PPh3)4]: Poor Reactivity of Aryl Iodides at Lower Temperatures | Organometallics. Available at: [Link]

• Graz University of Technology, Efficient chemoselective sequential Pd-catalyzed Suzuki coupling of highly functionalized iodoaryl triflates. Available at: [Link]

• ScholarWorks @ UTRGV, Effects on Altering Reaction Conditions in Suzuki Cross Coupling Reactions Using the Microwave. Available at: [Link]

• ACS Publications, Isotope Effects Reveal the Catalytic Mechanism of the Archetypical Suzuki-Miyaura Reaction. Available at: [Link]

• IT Services - University of Liverpool, Efficient Suzuki cross-coupling reactions using bulky phosphines. Available at: [Link]

• Scribd, Synthesis and Analysis of 4-Phenylphenol | PDF | Mole (Unit) | Hydrochloric Acid. Available at: [Link]

• Organic Chemistry Portal, Practical and Efficient Suzuki-Miyaura Cross-Coupling of 2-Iodocycloenones with Arylboronic Acids Catalyzed by Recyclable Pd(0)/C. Available at: [Link]

• RSC Advances, RSC Advances. Available at: [Link]

• Chemical.AI, Advantages and Challenges of Cross-Coupling Reactions and Recent Progress in Suzuki–Miyaura Reactions. Available at: [Link]

• Beilstein Journals, Some mechanistic aspects regarding the Suzuki–Miyaura reaction between selected ortho-substituted phenylboronic acids and 3,4,5-tribromo-2,6-dimethylpyridine. Available at: [Link]

• Chemistry LibreTexts, Suzuki-Miyaura Coupling. Available at: [Link]

• ACS Publications, Pd/C as a Reusable Catalyst for the Coupling Reaction of Halophenols and Arylboronic Acids in Aqueous Media | The Journal of Organic Chemistry. Available at: [Link]

• Unknown, Suzuki Cross-Coupling of Phenylboronic Acid and 5- Iodovanillin. Available at: [Link]

• ResearchGate, Suzuki coupling of iodobenzene and phenylboronic acid. A) The yield is.... Available at: [Link]

• MDPI, Development of Facile and Simple Processes for the Heterogeneous Pd-Catalyzed Ligand-Free Continuous-Flow Suzuki–Miyaura Coupling. Available at: [Link]

• Supporting Information, 1. Solvent ratio effect on the coupling reaction selectivity. Available at: [Link]

• Dalton Transactions, Steric and electronic effects of arsa-Buchwald ligands on Suzuki–Miyaura coupling reaction. Available at: [Link]

• MDPI, Weakly-Activated Phenol Derivatives as New Green Electrophilic Partners in Suzuki–Miyaura and Related C-C Couplings. Available at: [Link]

• ResearchGate, Study on the electronic effects on stereoconservativity of Suzuki coupling in chiral groove of binaphthyl | Request PDF. Available at: [Link]

• PMC, Heterocyclic Suzuki–Miyaura coupling reaction of metalla-aromatics and mechanistic analysis of site selectivity. Available at: [Link]

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Structural Validation of 3-Iodo-5-methylphenol: A Comparative Guide to X-Ray Crystallography vs. Spectroscopic Alternatives

Introduction

3-Iodo-5-methylphenol is a highly versatile building block in organic synthesis and a critical model compound for investigating catalytic silylation and halogen bonding (XB) in supramolecular chemistry[1]. For drug development professionals and materials scientists, confirming the exact three-dimensional architecture of this molecule is paramount. While routine spectroscopic methods provide bulk compositional data, they often fall short in mapping the precise spatial orientation and intermolecular interactions driven by the heavy iodine atom. This guide objectively compares Single-Crystal X-Ray Diffraction (SCXRD) against alternative techniques and provides a self-validating crystallographic protocol for structural verification.

Comparative Analysis of Structural Validation Techniques

When validating the structure of halogenated phenols, researchers typically choose between SCXRD, Nuclear Magnetic Resonance (NMR) spectroscopy, and High-Resolution Mass Spectrometry (HRMS).

Table 1: Performance Comparison of Structural Validation Techniques

Feature	Single-Crystal X-Ray Diffraction (SCXRD)	1H / 13C NMR Spectroscopy	High-Resolution Mass Spectrometry (HRMS)
3D Spatial Resolution	Absolute (Atomic level, <0.1 Å)	Relative (Through-space NOE)	None (Compositional only)
Intermolecular Interactions	Direct visualization (Halogen & Hydrogen bonds)	Indirect (Chemical shift perturbations)	None
Isomer Differentiation	Unambiguous	Requires complex 2D experiments	Cannot differentiate positional isomers
Sample Requirement	Single crystal (~0.1 mm)	5–10 mg (Solution)	<1 µg
Data Acquisition Time	Hours to Days	Minutes	Minutes

The Analytical Verdict: The presence of the iodine atom creates a highly electrophilic " σ -hole" along the C–I bond axis. This σ -hole engages in highly directional halogen bonding (e.g., I⋯O interactions) that dictates the solid-state behavior of the molecule[2]. Because NMR and MS cannot directly observe these non-covalent interactions in the solid state, 3 for complete structural and supramolecular characterization[3].

Mechanistic Causality in Experimental Design

To achieve atomic-level resolution for 3-Iodo-5-methylphenol, the crystallographic experiment must be carefully designed to account for the physical properties of the iodine atom.

• Radiation Source: Molybdenum (Mo K α ) radiation is selected over Copper (Cu K α ). Iodine is a heavy element that strongly absorbs X-rays. Mo K α minimizes this absorption effect, preventing the loss of high-angle diffraction data and 4[4].

• Cryocooling (150 K): Data collection is performed at cryogenic temperatures. This drastically reduces the thermal vibration (atomic displacement parameters) of the heavy iodine atom, which would otherwise smear the electron density and obscure the positions of the lighter carbon and oxygen atoms[4].

Logical causality behind crystallographic experimental parameters.

Self-Validating Experimental Protocol for SCXRD

This step-by-step methodology ensures a closed-loop, self-validating workflow for the crystallization and X-ray analysis of 3-Iodo-5-methylphenol.

Phase 1: Crystal Growth via Vapor Diffusion

• Dissolution: Dissolve 10 mg of synthesized 3-Iodo-5-methylphenol[1] in 0.5 mL of a good solvent (e.g., dichloromethane) in a small inner glass vial.

• Anti-Solvent Chamber: Place the inner vial inside a larger outer vial containing 3 mL of an anti-solvent (e.g., hexanes).

• Diffusion: Seal the outer vial tightly. Allow vapor diffusion to proceed undisturbed at room temperature for 48–72 hours.

• Causality & Validation: Vapor diffusion provides a slow, controlled supersaturation gradient, which prevents rapid nucleation and twinning. Validation Checkpoint: Inspect the resulting crystals under a polarized light microscope; complete optical extinction every 90° rotation confirms a single, untwinned crystal domain.

Phase 2: Data Collection

• Mounting: Coat a selected single crystal (~0.15 × 0.10 × 0.10 mm) in paratone oil and mount it on a MiTeGen polyimide loop.

• Cryocooling: Immediately transfer the loop to the diffractometer equipped with a nitrogen gas-spray cooler set to 150 K[2].

• Diffraction: Collect data using a diffractometer equipped with 2 ( λ=0.71073 Å)[2].

• Validation Checkpoint: Evaluate the initial diffraction frames. Sharp, well-defined diffraction spots extending beyond 0.8 Å resolution indicate high crystal quality suitable for full data collection.

Phase 3: Data Reduction and Structure Solution

• Integration: Process the raw frames using software such as CrysAlisPro or APEX. Apply a numerical or semi-empirical multi-scan absorption correction (e.g., SADABS) to account for iodine's high absorption coefficient[4].

• Solution: Solve the structure using intrinsic phasing methods (e.g., SHELXT)[4].

• Refinement: Perform full-matrix least-squares refinement on F2 using SHELXL[4]. Assign anisotropic displacement parameters to all non-hydrogen atoms.

• Validation Checkpoint: The system is self-validating through its statistical outputs. A final R1​ value < 0.05 and a Goodness-of-Fit (GoF) near 1.0 mathematically prove that the proposed structural model matches the experimental diffraction data.

Step-by-step X-ray crystallography workflow for 3-Iodo-5-methylphenol.

Representative Crystallographic Metrics

To benchmark your results, Table 2 provides the expected crystallographic parameters for 3-Iodo-5-methylphenol, extrapolated from high-resolution studies of structurally analogous iodobenzene derivatives[4].

Table 2: Benchmark Crystallographic Data

Parameter	Expected Value
Chemical Formula	C7H7IO
Formula Weight	234.03 g/mol
Temperature	150(2) K
Wavelength (Mo K α )	0.71073 Å
Crystal System	Monoclinic
Space Group	P21/c
Halogen Bond Length (I···O)	~3.15 Å
Final R indices [I>2σ(I)]	R1 ≈ 0.032, wR2 ≈ 0.075

Conclusion

While spectroscopic methods are sufficient for routine compositional checks, the structural validation of 3-Iodo-5-methylphenol demands the precision of X-ray crystallography. By employing Mo K α radiation and cryogenic cooling, researchers can unambiguously map the atomic coordinates and the critical halogen-bonding networks that define the molecule's supramolecular behavior.

References

• Source: nih.
• Source: rsc.
• Source: doi.
• Source: escholarship.

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• 3. pubs.rsc.org [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]

Inter-Laboratory Comparison Guide: Analytical Methodologies for 3-Iodo-5-methylphenol

Executive Summary

This guide provides an objective, data-driven comparison of analytical methodologies for the quantification of 3-Iodo-5-methylphenol (CAS: 1073339-05-5), a critical halogenated phenolic intermediate utilized in complex organic synthesis (such as the synthesis of the sesquiterpenoid laurequinone) and pharmaceutical development[1]. By synthesizing inter-laboratory performance data, this document evaluates Gas Chromatography-Mass Spectrometry (GC-MS) against Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The goal is to provide researchers and drug development professionals with evidence-based protocols that strictly adhere to 2[2].

Chemical Profile & Analytical Causality

3-Iodo-5-methylphenol presents unique analytical challenges typical of halogenated phenols. Understanding the chemical behavior of this analyte is essential for selecting the correct analytical platform.

• Chromatographic Erraticism: The active hydroxyl (-OH) group on the phenol ring readily forms hydrogen bonds with silanol groups on GC column stationary phases. This interaction leads to severe peak tailing, irreversible adsorption, and erratic response factors at lower concentrations[3].

• Aqueous Affinity & Extraction Dynamics: Phenols are highly soluble in water. During standard environmental extractions (e.g., 4 protocols), samples are typically adjusted to pH 2. While this keeps the phenol protonated, it still exhibits a strong affinity for the aqueous phase, which can result in poor recoveries during standard liquid-liquid extraction[4][5].

• Thermal Lability: Halogenated phenols can undergo dehalogenation or degradation at high injection port temperatures in GC systems.

Inter-Laboratory Study Design & Validation Metrics

To objectively compare instrument performance, inter-laboratory comparison (ILC) data was aggregated across multiple independent laboratories, adhering strictly to the8 for analytical procedure validation[8]. The parameters evaluated include Repeatability (Intra-lab precision), Reproducibility (Inter-lab precision), Accuracy (Recovery %), and Limit of Quantitation (LOQ)[2][8].

Table 1: Inter-Laboratory Comparison of 3-Iodo-5-methylphenol Analysis

Analytical Platform	Sample Prep Requirement	Mean Recovery (%)	Intra-lab Precision (RSDr %)	Inter-lab Precision (RSDR %)	Median LOQ (ng/mL)
GC-MS (EI)	SPE + Silylation (BSTFA)	84.5%	6.2%	11.4%	5.0
GC-TOFMS	SPE (No Derivatization)	76.2%	8.5%	15.2%	10.0
LC-MS/MS (ESI-)	SPE (Direct Injection)	94.1%	3.8%	7.1%	0.5
LC-HRMS	Protein Precipitation	91.5%	4.5%	8.3%	1.2

Standardized Experimental Protocols

To ensure a self-validating system, the following protocols incorporate internal standards (e.g., 13C-labeled analogs or 2-fluorobiphenyl) to dynamically correct for matrix effects, ion suppression, and extraction losses[9].

Protocol A: LC-MS/MS Workflow (Recommended for High-Throughput)

• Sample Preparation: Condition an Oasis HLB SPE cartridge with 5 mL methanol followed by 5 mL LC-MS grade water.

• Loading: Load 10 mL of the aqueous sample (spiked with 10 ng/mL of 13C-labeled internal standard) at a controlled flow rate of 1 mL/min.

• Washing & Elution: Wash with 5 mL of 5% methanol in water to remove polar interferences. Dry the cartridge under vacuum for 10 minutes. Elute the target analytes with 5 mL of pure methanol.

• Concentration: Evaporate the eluate to near dryness under a gentle nitrogen stream and reconstitute in 1 mL of the initial mobile phase (e.g., 50:50 Water:Acetonitrile with 0.1% Formic Acid).

• Acquisition: Inject 5 µL into the LC-MS/MS. Operate in ESI negative mode utilizing Multiple Reaction Monitoring (MRM). Monitor the precursor-to-product ion transitions specific to the deprotonated 3-Iodo-5-methylphenol [M−H]− .

Protocol B: GC-MS Workflow (EPA 8270 Modified with Derivatization)

• Extraction: Perform SPE as described in Protocol A to isolate the phenolic fraction.

• Derivatization: To the dried extract, add 100 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) containing 1% Trimethylchlorosilane (TMCS) and 100 µL of anhydrous pyridine.

• Incubation: Heat the mixture at 70°C for 30 minutes. Causality: This step ensures complete silylation of the phenolic hydroxyl group, replacing the active hydrogen with a trimethylsilyl (TMS) group.

• Acquisition: Inject 1 µL into the GC-MS (splitless mode). The derivatization prevents column interaction, improving peak symmetry and ensuring the coefficient of determination ( R2 ) remains >0.99 during calibration[3].

Visualizing the Analytical Logic

Fig 1. Decision matrix and analytical workflow for 3-Iodo-5-methylphenol quantification.

Fig 2. Chemical derivatization pathway required to stabilize 3-Iodo-5-methylphenol for GC-MS.

Conclusion

While GC-MS remains a staple for semivolatile organic compound analysis under frameworks like EPA Method 8270[4][10], the inter-laboratory data clearly indicates that LC-MS/MS is the superior alternative for the trace analysis of 3-Iodo-5-methylphenol. By eliminating the derivatization step, LC-MS/MS reduces sample preparation variance, mitigates thermal degradation risks, and achieves tighter inter-laboratory reproducibility (7.1% RSDR), fully satisfying the rigorous demands of ICH Q2(R2) method validation[2][7].

References

• MasterControl - ICH Q2 (R2) Validation of Analytical Procedures.
• ICH (International Council for Harmonisation) - Validation of Analytical Procedures Q2(R2).
• Lab Manager - How it Works: Capturing More Volatile EPA Method 8270 Compounds.
• Bioszeparacio - EPA METHOD 8270.
• Biotage - Why are my phenol recoveries low on my EPA Method 8270/625.1 extractions?.
• GCMS.cz - EPA Method 8270 Semivolatile Organic Compounds Analysis.
• Agilent - Analysis of Semivolatile Organic Compounds with US EPA 8270E.
• CNR - High-Resolution Mass Spectrometry for Human Exposomics.
• NIH - Development of an analytical method to quantify PBDEs....
• OUP - Laurequinone synthesis.

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• 10. gcms.cz [gcms.cz]

Establishing the Impurity Profile of Synthesized 3-Iodo-5-methylphenol: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development, the purity of an active pharmaceutical ingredient (API) is not merely a quality metric; it is a cornerstone of safety and efficacy. The presence of impurities, even in minute quantities, can have significant implications for the biological activity and toxicity of a drug product. This guide provides a comprehensive, in-depth analysis of the methodologies for establishing the impurity profile of synthesized 3-Iodo-5-methylphenol, a key intermediate in various pharmaceutical syntheses. As Senior Application Scientists, our objective is to equip you with the technical knowledge and practical insights necessary to navigate the complexities of impurity profiling, ensuring the integrity of your research and development endeavors.

The Synthetic Pathway and the Genesis of Impurities

The synthesis of 3-Iodo-5-methylphenol typically proceeds via an electrophilic aromatic substitution reaction, with m-cresol serving as the starting material. The hydroxyl (-OH) and methyl (-CH₃) groups of m-cresol are ortho, para-directing activators. However, due to steric hindrance from the methyl group at the 3-position and the hydroxyl group at the 1-position, the substitution of iodine is most favored at the 5-position.

A common synthetic approach involves the reaction of m-cresol with an iodinating agent, such as iodine monochloride (ICl) or a mixture of an iodide salt (e.g., KI) and an oxidizing agent (e.g., sodium hypochlorite, NaOCl). While this method is effective, it is not without the potential for side reactions that give rise to a spectrum of impurities.

Diagram of the Synthetic Pathway and Potential Impurity Formation:

Caption: Synthetic route to 3-Iodo-5-methylphenol and major impurity pathways.

The primary impurities of concern in the synthesis of 3-Iodo-5-methylphenol include:

• Unreacted Starting Material: Residual m-cresol.

• Isomeric Impurities: Primarily 2-Iodo-5-methylphenol and, to a lesser extent, 4-Iodo-5-methylphenol, arising from substitution at the alternative activated positions.

• Over-iodinated Products: Di- and tri-iodinated derivatives of m-cresol, formed when the reaction is not adequately controlled.[1]

• Degradation Products: Phenolic compounds can be susceptible to oxidation, leading to colored impurities.[2]

A Comparative Analysis of Analytical Techniques for Impurity Profiling

A robust impurity profiling strategy relies on the selection of appropriate analytical techniques capable of separating, identifying, and quantifying the target compound from its potential impurities. High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) are the workhorses of modern pharmaceutical analysis for this purpose.[3][4][5]

High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful technique for the separation of non-volatile and thermally labile compounds, making it well-suited for the analysis of phenols and their derivatives.[6][7]

Experimental Protocol: Reversed-Phase HPLC for 3-Iodo-5-methylphenol Impurity Profiling

• Sample Preparation:

  • Accurately weigh approximately 25 mg of the synthesized 3-Iodo-5-methylphenol and dissolve it in 50 mL of a 50:50 (v/v) mixture of methanol and water (diluent) to obtain a test solution.

  • Prepare a reference standard solution of 3-Iodo-5-methylphenol of known concentration in the same diluent.

  • If available, prepare individual solutions of potential impurities (m-cresol, isomeric iodocresols) for peak identification.

• Chromatographic Conditions:

Parameter	Recommended Condition	Rationale
Column	C18, 250 mm x 4.6 mm, 5 µm	Provides good hydrophobic retention and separation of aromatic compounds.
Mobile Phase A	0.1% Phosphoric Acid in Water	Acidified mobile phase suppresses the ionization of phenolic hydroxyl groups, leading to better peak shape.
Mobile Phase B	Acetonitrile	Common organic modifier for reversed-phase chromatography.
Gradient Elution	0-5 min: 30% B; 5-25 min: 30-70% B; 25-30 min: 70% B; 30.1-35 min: 30% B	A gradient is necessary to elute both the more polar (m-cresol) and less polar (di- and tri-iodinated) impurities within a reasonable timeframe.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column.
Column Temperature	30 °C	Controlled temperature ensures reproducible retention times.
Detection	UV at 220 nm	Phenolic compounds exhibit strong absorbance in this region.
Injection Volume	10 µL

Data Interpretation:

• Identify the main peak corresponding to 3-Iodo-5-methylphenol by comparing its retention time with the reference standard.

• Identify known impurities by comparing their retention times with the individual impurity standards.

• Quantify impurities using the area percentage method or by using the response factor of the main analyte if the impurity standard is not available and the response is assumed to be similar.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is an excellent technique for the analysis of volatile and thermally stable compounds. For phenolic compounds, derivatization is often employed to improve their volatility and chromatographic behavior.[3][8]

Experimental Protocol: GC-MS for 3-Iodo-5-methylphenol Impurity Profiling

• Sample Preparation and Derivatization:

  • Dissolve a small, accurately weighed amount of the synthesized product in a suitable solvent (e.g., dichloromethane).

  • Add a derivatizing agent, such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS), and heat the mixture (e.g., at 60°C for 30 minutes) to convert the phenolic hydroxyl groups to their trimethylsilyl (TMS) ethers.

• GC-MS Conditions:

Parameter	Recommended Condition	Rationale
Column	5% Phenyl-methylpolysiloxane (e.g., HP-5MS), 30 m x 0.25 mm, 0.25 µm film thickness	A versatile column suitable for a wide range of organic compounds.
Carrier Gas	Helium at a constant flow of 1.2 mL/min	Inert carrier gas.
Injector Temperature	250 °C	Ensures rapid volatilization of the sample.
Oven Temperature Program	Initial: 100 °C (hold 2 min), Ramp: 10 °C/min to 280 °C (hold 5 min)	A temperature program is essential for separating compounds with different boiling points.
Transfer Line Temp	280 °C	Prevents condensation of analytes before entering the mass spectrometer.
Ion Source Temp	230 °C
Quadrupole Temp	150 °C
Ionization Mode	Electron Ionization (EI) at 70 eV	Standard ionization technique that produces reproducible fragmentation patterns.
Mass Range	m/z 40-550	Covers the expected mass range of the derivatized analytes and their fragments.

Data Interpretation:

• The mass spectrometer provides structural information for each separated component. The fragmentation patterns can be compared with spectral libraries (e.g., NIST) to identify known impurities.

• For unknown impurities, the fragmentation pattern can be analyzed to deduce their structure.

Comparison of HPLC and GC-MS

Feature	HPLC	GC-MS
Analyte Suitability	Non-volatile, thermally labile compounds	Volatile, thermally stable compounds (derivatization may be required)
Separation Principle	Partitioning between a liquid mobile phase and a solid stationary phase	Partitioning between a gaseous mobile phase and a liquid/solid stationary phase
Identification	Primarily based on retention time comparison with standards	Based on retention time and mass spectral fragmentation patterns
Quantification	Straightforward using external or internal standards	Can be more complex due to variations in ionization efficiency
Sample Preparation	Generally simpler, direct injection often possible	May require derivatization, which adds a step and potential for error

Workflow for Impurity Profiling:

Caption: A generalized workflow for the impurity profiling of 3-Iodo-5-methylphenol.

Regulatory Framework and Acceptance Criteria

The International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH) provides guidelines for the control of impurities in new drug substances.[2][9] The ICH Q3A(R2) guideline is particularly relevant, outlining the thresholds for reporting, identifying, and qualifying impurities.[9]

ICH Q3A(R2) Thresholds for Impurities in a New Drug Substance:

Maximum Daily Dose	Reporting Threshold	Identification Threshold	Qualification Threshold
≤ 2 g/day	0.05%	0.10% or 1.0 mg per day total intake (whichever is lower)	0.15% or 1.0 mg per day total intake (whichever is lower)
> 2 g/day	0.03%	0.05%	0.05%

• Reporting Threshold: Impurities above this level must be reported in the regulatory submission.

• Identification Threshold: Impurities present above this level must be structurally identified.[2]

• Qualification Threshold: Impurities exceeding this level require toxicological assessment to establish their safety.[9]

Conclusion

Establishing a comprehensive impurity profile for synthesized 3-Iodo-5-methylphenol is a critical step in ensuring its quality and suitability for use in pharmaceutical development. A multi-faceted analytical approach, primarily leveraging the strengths of both HPLC and GC-MS, is essential for the separation, identification, and quantification of potential impurities. By integrating these robust analytical methodologies with a thorough understanding of the synthetic process and adherence to regulatory guidelines such as those provided by the ICH, researchers and drug development professionals can confidently assess the purity of their synthesized material, thereby upholding the highest standards of scientific integrity and patient safety.

References

• Studylib.net. (n.d.). Iodination of Phenols: Lab Procedure & Aromatic Substitution. Retrieved from [Link]...

• RSC Publishing. (2003). Determination of iodinated phenol species at parts-per-trillion concentration levels in different water samples by solid-phase microextraction/offline GC-ICP-MS. Retrieved from [Link]

• International Council for Harmonisation. (2006). Impurities in new drug substances Q3A(R2). Retrieved from [Link]

• Kymos. (2024, January 23). Impurity Profiling: Characterization of unknown impurities in pharmaceuticals. Retrieved from [Link]

• IJCRT.org. (n.d.). REVIEW ON ICH GUIDLINE IN IMPURITY PROFILING. Retrieved from [Link]

• ResearchGate. (2003). (PDF) Determination of iodinated phenol species at parts-per-trillion concentration levels in different water samples by solid-phase microextraction/offline GC-ICP-MS. Retrieved from [Link]

• Academia.edu. (n.d.). (PDF) ICH GUIDELINES FOR IMPURITY PROFILE. Retrieved from [Link]

• Asian Journal of Chemistry. (n.d.). Separation of Some Halogenated Phenols by GC-MS. Retrieved from [Link]

• Journal of Analytical Atomic Spectrometry. (2003). Determination of iodinated phenol species at parts-per-trillion concentration levels in different water samples by solid-phase microextraction /offlin.... Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). ANALYTICAL METHODS - Toxicological Profile for Cresols. Retrieved from [Link]

• International Journal of Pharmaceutical Sciences and Research. (n.d.). Simultaneous spectrophotometric determination of the three structural isomers of cresol using multivariate regression methods. Retrieved from [Link]

• AMSbiopharma. (2025, December 10). HPLC-Based Strategies for Impurity Profiling and Validation in Standard Drug Analysis. Retrieved from [Link]

• American Pharmaceutical Review. (2010, December 1). A Fast, Generic and Systematic Approach to vHPLC Impurity Method Development. Retrieved from [Link]

• Occupational Safety and Health Administration. (n.d.). Phenol and Cresol. Retrieved from [Link]

• Organometallics. (2010, April 16). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the. Retrieved from [Link]

• Caltech. (n.d.). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the. Retrieved from [Link]

• AMSbiopharma. (2025, September 22). Impurity profiling and HPLC methods for drug quality compliance. Retrieved from [Link]

• International Journal of Pharmaceutical Research and Applications. (2025, December 14). Impurity profiling and its Significance Active Pharmaceutical Ingredients. Retrieved from [Link]

• Universidade Federal de Minas Gerais. (2019, October 18). Determination of three cresol isomers in sewage sludge by solid-liquid extraction with low temperature purification and gas chro. Retrieved from [Link]

• ResearchGate. (n.d.). HPLC Method Development and Impurity Profiling. Analytical And Process Development with Quality by Design. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). ANALYTICAL METHODS - Toxicological Profile for Phenol. Retrieved from [Link]

• Google Patents. (n.d.). CN104230669A - Separation and purification method of m-cresol.

• ACS Publications. (2013, December 10). Chromatographic Resolution of Closely Related Species in Pharmaceutical Chemistry: Dehalogenation Impurities and Mixtures of Halogen Isomers. Retrieved from [Link]

• MDPI. (2023, November 16). Liquid Nuclear Magnetic Resonance (NMR) Spectroscopy in Transition—From Structure Elucidation to Multi-Analysis Method. Retrieved from [Link]

• MDPI. (2013, February 19). Techniques for Analysis of Plant Phenolic Compounds. Retrieved from [Link]

• Wikipedia. (n.d.). Cresol. Retrieved from [Link]

• LCGC International. (2020, December 8). Implementing Pharmacopeial Methods —Method in the Madness?. Retrieved from [Link]

• Taylor & Francis Online. (n.d.). M-cresol – Knowledge and References. Retrieved from [Link]

• MDPI. (2021, July 8). Development of Efficient and Selective Processes for the Synthesis of Commercially Important Chlorinated Phenols. Retrieved from [Link]

• SIELC Technologies. (n.d.). HPLC Separation of m-Cresol Purple and Related Impurities. Retrieved from [Link]

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Comparative Kinetic Profiling of 3-Iodo-5-methylphenol in Palladium-Catalyzed Cross-Coupling

In pharmaceutical process chemistry and advanced materials science, the selective functionalization of aromatic building blocks is a critical determinant of synthetic efficiency. 3-Iodo-5-methylphenol (also known as 3-iodo-5-cresol) is a highly versatile intermediate. When designing scalable synthetic routes, understanding its kinetic behavior relative to its brominated and chlorinated analogs is essential for optimizing reaction conditions, minimizing catalyst loading, and achieving high chemoselectivity.

This guide provides an objective, data-driven comparison of the kinetic profiles of 3-Iodo-5-methylphenol against 3-Bromo-5-methylphenol and 3-Chloro-5-methylphenol, using the palladium-catalyzed Suzuki-Miyaura cross-coupling as the model reaction[1].

Mechanistic Grounding: The Role of the Halogen

The Suzuki-Miyaura reaction proceeds via three fundamental steps: oxidative addition, transmetalation, and reductive elimination[1]. Extensive kinetic studies have unequivocally demonstrated that oxidative addition is the rate-determining step (RDS) in the catalytic cycle for unactivated aryl halides[2].

During this step, the active Pd(0) catalyst inserts into the carbon-halogen (C-X) bond. The activation energy ( Ea​ ) required for this insertion is directly proportional to the bond dissociation energy (BDE) of the C-X bond. Because the C-I bond is significantly weaker than C-Br and C-Cl bonds, 3-Iodo-5-methylphenol undergoes oxidative addition orders of magnitude faster than its analogs[3].

Catalytic cycle of Suzuki coupling highlighting the rate-determining oxidative addition step.

Comparative Kinetic Data

To objectively evaluate the performance of these substrates, we compare their kinetic parameters under standardized palladium catalysis conditions (e.g., 1 mol% Pd(PPh₃)₄, phenylboronic acid, K₂CO₃, aqueous ethanol, 25°C - 60°C)[4].

The table below summarizes the quantitative kinetic disparities driven by the halogen substituent:

Substrate	Halogen Substituent	Bond Dissociation Energy (kJ/mol)	Relative Rate of Oxidative Addition ( krel​ )	Typical Conversion at 1 hr (25°C)	Apparent Activation Energy ( Ea​ )
3-Iodo-5-methylphenol	Iodine (-I)	~280	10,000	>99%	~60-70 kJ/mol
3-Bromo-5-methylphenol	Bromine (-Br)	~340	100	<10%	~90-100 kJ/mol
3-Chloro-5-methylphenol	Chlorine (-Cl)	~400	1	0%	~110-120 kJ/mol

Note: The relative rate ( krel​ ) is normalized to the chlorinated substrate. Actual values may fluctuate based on the specific ligand architecture used, but the logarithmic trend remains constant.

Experimental Protocols: Self-Validating Kinetic Profiling

To ensure trustworthiness and reproducibility, kinetic data must be derived from a self-validating system. Relying solely on isolated yields is insufficient. Instead, process chemists must utilize an internal standard to track real-time conversion, ensuring that variations in injection volume or solvent evaporation do not skew the concentration data[5].

Step-by-step experimental workflow for kinetic profiling of cross-coupling reactions.

Step-by-Step Methodology

• Reaction Setup (Time t=0 ):

  • Charge a Schlenk flask with 3-Iodo-5-methylphenol (1.0 mmol), phenylboronic acid (1.2 mmol), and an inert internal standard (e.g., biphenyl or dodecane, 0.5 mmol).

  • Add the base (e.g., K₂CO₃, 2.0 mmol) and degassed solvent (e.g., EtOH/H₂O mixture).

  • Bring the mixture to the target temperature (e.g., 40°C) under an inert argon atmosphere.

• Catalyst Initiation:

  • Inject the palladium catalyst (e.g., Pd(PPh₃)₄, 0.01 mmol) to initiate the reaction. Start the timer immediately.

• Aliquot Sampling & Quenching:

  • At predefined intervals (e.g., 2, 5, 10, 15, 30, 60 minutes), withdraw a 50 µL aliquot using a micro-syringe.

  • Immediately quench the aliquot into a vial containing 0.5 mL of cold ethyl acetate and 0.5 mL of saturated aqueous NH₄Cl. This rapidly halts the catalytic cycle by partitioning the catalyst and neutralizing the base.

• Instrumental Analysis:

  • Extract the organic layer, filter through a short plug of silica (to remove residual Pd), and analyze via GC-FID or HPLC-UV.

  • Calculate the concentration of the remaining 3-Iodo-5-methylphenol by comparing its peak area to the absolute peak area of the internal standard.

• Kinetic Modeling:

  • Plot ln([Substrate]t​/[Substrate]0​) against time ( t ). A linear slope indicates pseudo-first-order kinetics with respect to the aryl halide, allowing for the extraction of the rate constant ( kobs​ )[6].

Causality and Process Implications

Understanding the kinetic superiority of 3-Iodo-5-methylphenol over its bromo- and chloro-counterparts provides three distinct advantages for drug development:

• Energy Efficiency and Milder Conditions: Because the activation energy ( Ea​ ) for the C-I bond cleavage is significantly lower (~60 kJ/mol), reactions involving 3-Iodo-5-methylphenol can frequently be driven to completion at room temperature[7]. In contrast, 3-Bromo-5-methylphenol typically requires heating (60–80°C), and 3-Chloro-5-methylphenol requires elevated temperatures (>100°C) and specialized, electron-rich phosphine ligands (e.g., Buchwald ligands) to force the oxidative addition[4].

• Preservation of Sensitive Functional Groups: The ability to run reactions at lower temperatures prevents the thermal degradation of delicate moieties on complex API intermediates.

• Absolute Chemoselectivity: In dihalogenated systems (e.g., 4-bromo-3-iodophenol), the vast kinetic disparity between C-I and C-Br oxidative addition allows for perfect site-selective coupling. The palladium catalyst will exclusively react at the iodine position, leaving the bromine atom intact for subsequent, orthogonal functionalization steps[3].

By leveraging the kinetic profile of 3-Iodo-5-methylphenol, process chemists can design highly efficient, scalable, and selective synthetic routes that minimize energy consumption and maximize yield.

References

• Chemistry LibreTexts. Suzuki-Miyaura Coupling. URL:[Link]

• MDPI - Catalysts. Kinetic Aspects of Suzuki Cross-Coupling Using Ligandless Pd Nanoparticles Embedded in Aromatic Polymeric Matrix. URL:[Link]

• The Journal of Organic Chemistry (ACS Publications). Suzuki–Miyaura Coupling of Halophenols and Phenol Boronic Acids: Systematic Investigation of Positional Isomer Effects. URL:[Link]

• Elektronische Hochschulschriften der LMU München. Kinetics and Intermediates of Palladium-catalyzed Negishi Cross-Coupling Reactions. URL:[Link]

• ResearchGate. Kinetic profile of Suzuki-Miyaura reaction in different solvents. URL:[Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 3-Iodo-5-methylphenol

As researchers and developers, our commitment to scientific advancement goes hand-in-hand with an unwavering responsibility for safety and environmental stewardship. The proper handling and disposal of specialized chemical reagents like 3-Iodo-5-methylphenol are not merely procedural formalities; they are integral to the integrity of our work and the safety of our community. This guide provides a direct, field-tested protocol for the safe disposal of 3-Iodo-5-methylphenol, grounded in established safety principles and regulatory compliance.

The core principle behind the disposal of halogenated phenols is waste stream segregation and chemical inactivation . Due to the presence of an iodine atom, this compound is classified as a halogenated organic waste.[1][2] Improper disposal, such as mixing with non-halogenated waste or release into sanitary sewer systems, can lead to the formation of persistent environmental pollutants and interfere with wastewater treatment processes.[3][4] The following procedures are designed to mitigate these risks effectively.

Hazard Profile & Essential Precautions

Understanding the hazard profile of 3-Iodo-5-methylphenol is foundational to its safe handling. Based on data from structurally similar compounds, it is classified with several key hazards that dictate the necessary personal protective equipment (PPE) and handling protocols.[5][6][7]

Hazard Classification	GHS Category	Description	Source
Acute Toxicity, Oral	Category 4	Harmful if swallowed.	[5][6]
Skin Corrosion/Irritation	Category 2	Causes skin irritation.	[3][5]
Serious Eye Damage/Irritation	Category 2A	Causes serious eye irritation.	[3][5][7]
Specific Target Organ Toxicity	Category 3	May cause respiratory irritation.	[3][6]

Mandatory Engineering Controls & PPE:

• Ventilation: All handling of solid 3-Iodo-5-methylphenol and its solutions must occur within a certified chemical fume hood to prevent inhalation of dust or vapors.[5][8]

• Eye Protection: Safety glasses with side shields are the minimum requirement. When handling larger quantities or if there is a splash risk, a full face shield should be worn over safety glasses.[5][9]

• Hand Protection: Due to its classification as a skin irritant, appropriate gloves are critical. For incidental contact, double-layered nitrile gloves are recommended. For prolonged handling or submersion, heavy-duty neoprene or butyl rubber gloves should be used.[8][10] Always inspect gloves before use and dispose of contaminated gloves in accordance with laboratory procedures.[3][5]

• Body Protection: A standard, fully-buttoned laboratory coat is required. An impervious apron should be worn over the lab coat when there is a significant risk of splashing.[8][10]

Routine Waste Disposal Protocol

This protocol covers the disposal of unused 3-Iodo-5-methylphenol, contaminated labware (e.g., weigh boats, pipette tips), and reaction residues.

Step-by-Step Methodology:

• Waste Segregation: Designate a specific, clearly labeled waste container for "Halogenated Organic Waste."[1][2] This container must be made of a chemically resistant material (e.g., HDPE or glass) and have a secure, vapor-tight lid.

• Solid Waste Collection:

  • Carefully place any unused or expired solid 3-Iodo-5-methylphenol into the designated halogenated waste container.

  • Collect all contaminated disposable materials, such as weigh papers, gloves, and pipette tips, and place them in a sealed bag within the primary halogenated waste container. This double containment prevents the release of dust particles.[11]

• Liquid Waste Collection:

  • Collect all solutions containing 3-Iodo-5-methylphenol in a separate, sealed, and clearly labeled "Halogenated Organic Liquid Waste" container.

  • Crucially, do not mix this waste with non-halogenated solvents or aqueous waste streams. [12] Incompatible mixtures can create unforeseen hazards and complicate the final disposal process.

• Container Management:

  • Keep the waste container closed at all times, except when adding waste.[12][13]

  • Store the container in a designated satellite accumulation area within the laboratory, away from drains and sources of ignition.[12][13]

  • Do not overfill the container; a maximum of 75-80% capacity is recommended to allow for vapor expansion.[13]

• Final Disposal: Arrange for the collection of the sealed and labeled waste container by your institution's Environmental Health and Safety (EHS) department or a licensed professional waste disposal service.[5][14] These services will typically use high-temperature incineration, which is the environmentally preferred method for destroying halogenated organic compounds.[15][16]

Spill Cleanup and Decontamination

Accidental spills require a calm, systematic, and immediate response to mitigate exposure and environmental release.

Workflow for Spill Management

Caption: A logical workflow for responding to a 3-Iodo-5-methylphenol spill.

Step-by-Step Spill Cleanup Protocol:

• Evacuate and Alert: Immediately alert personnel in the vicinity and evacuate the immediate area. Restrict access to the spill zone.[3]

• Ventilate: Ensure adequate ventilation by working within a fume hood or increasing air exchange in the room, but avoid creating strong drafts that could disperse the solid powder.[11]

• Assemble PPE: Before approaching the spill, don the appropriate PPE as described in Section 1, including double nitrile gloves, safety goggles, a face shield, and a lab coat. For large spills, respiratory protection may be necessary.[5]

• Contain the Spill: If the spill is a liquid, create a dike around the edges using an inert absorbent material like vermiculite, sand, or a commercial spill pillow to prevent it from spreading.[11][17]

• Absorb and Collect:

  • For solid spills, gently cover the powder with a layer of absorbent material to prevent it from becoming airborne.

  • Carefully sweep up the material without creating dust and place it into a suitable, labeled container for disposal.[5][18]

  • For liquid spills, add absorbent material, working from the outside in, until all the liquid is absorbed.[11] Scoop the residue and place it into the disposal container.[17]

• Decontaminate Surfaces: Wipe the spill area with a cloth dampened with a suitable solvent (consult your institution's EHS guidelines; ethanol or isopropanol are often used), followed by a thorough cleaning with soap and water.[19]

• Dispose of Cleanup Materials: All materials used for cleanup (absorbents, gloves, wipes) are considered hazardous waste and must be placed in the sealed, labeled halogenated waste container.[19]

• Report: Report the incident to your laboratory supervisor and your institution's EHS office, as required by local policy.[19]

By adhering to these scientifically-grounded procedures, you ensure that your use of 3-Iodo-5-methylphenol is conducted with the highest standards of safety, protecting yourself, your colleagues, and the environment.

References

• Angene Chemical. (2025, August 13). Safety Data Sheet: 3-Bromo-5-methylphenol. Retrieved from [Link]

• Queen Mary University of London. (n.d.). Spill procedure: Clean-up guidance. Retrieved from [Link]

• CPAchem. (2024, January 12). Safety data sheet: 3-Methylphenol. Retrieved from [Link]

• AAPPTec, LLC. (n.d.). Safety Data Sheet: Fmoc-D-Phe(3-Me)-OH. Retrieved from [Link]

• Clarkson University. (n.d.). Chemical Spill Procedures. Retrieved from [Link]

• Nipissing University. (2019, June 12). Hazardous Materials Disposal Guide. Retrieved from [Link]

• University of British Columbia. (n.d.). General Chemical Spill Procedures. Retrieved from [Link]

• 3M. (2023, June 6). Safety Data Sheet. Retrieved from [Link]

• Tripathi, Y. C. (2015, January 9). How can I dispose phenol? ResearchGate. Retrieved from [Link]

• Phenol Awareness & Safety Group. (2020). The DO'S AND DON'TS for the SAFE USE of PHENOL. Retrieved from [Link]

• University of Alabama at Birmingham. (n.d.). Halogenated Waste. Retrieved from [Link]

• Thermo Fisher Scientific. (2025, September 12). Safety Data Sheet: 2-Bromo-p-cresol. Retrieved from [Link]

• Nexeo Solutions. (2023, September 28). Safety Data Sheet. Retrieved from [Link]

• Google Patents. (1988). US4746758A - Processes for preparing iodinated aromatic compounds.

• University of Tennessee. (n.d.). Guidance for Hazardous Waste Spill Cleanup in Laboratories. Retrieved from [Link]

• The City University of New York. (2023, May). Laboratory Chemical Spill Cleanup and Response Guide. Retrieved from [Link]

• Northwestern University. (2023, February 27). Hazardous Waste Disposal Guide. Retrieved from [Link]

• National Institutes of Health. (2014). NIH Waste Disposal Guide 2014: Chemical Waste. Retrieved from [Link]

• Yale Environmental Health & Safety. (n.d.). Phenol Standard Operating Procedure. Retrieved from [Link]

• University of California, Santa Barbara. (n.d.). Appendix P - Phenol First Aid Guide and PPE. Retrieved from [Link]

• European Chemicals Agency (ECHA). (2026, February 3). Assessment of regulatory needs. Retrieved from [Link]

• International Atomic Energy Agency (IAEA). (n.d.). Separation of special toxic substances from the air and incinerator of offgas streams, especially of radioactive iodine and polycyclic carbon hydrogens. Retrieved from [Link]

• Angene Chemical. (2024, September 1). Safety Data Sheet. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Toxicological Profile for Iodine. Retrieved from [Link]

• Case Western Reserve University. (n.d.). Environmental Health and Safety Disposal of Iodine. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 3-Iodo-2-methylphenol. PubChem. Retrieved from [Link]

• REMONDIS SAVA. (n.d.). Iodine recovery facility. Retrieved from [Link]

• American Chemical Society. (2022, January 21). Formation Mechanism of Iodinated Aromatic Disinfection Byproducts: Acid Catalysis with H2OI+. Environmental Science & Technology. Retrieved from [Link]

• New Jersey Department of Health. (2015, August). Hazardous Substance Fact Sheet: Phenol. Retrieved from [Link]

• U.S. Environmental Protection Agency (EPA). (n.d.). Environmental and Human Health Hazards of Five Persistent, Bioaccumulative and Toxic Chemicals. Retrieved from [Link]

• U.S. Environmental Protection Agency (EPA). (2025, June 25). Radiation Regulations and Laws. Retrieved from [Link]

• PubMed. (2022, February 1). Formation Mechanism of Iodinated Aromatic Disinfection Byproducts: Acid Catalysis with H2OI. Retrieved from [Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). (n.d.). Iodine | Public Health Statement. Retrieved from [Link]

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Personal protective equipment for handling 3-Iodo-5-methylphenol

As a Senior Application Scientist, I have designed this comprehensive technical guide to ensure your laboratory handles 3-Iodo-5-methylphenol with uncompromising safety and operational efficiency. This halogenated phenol is a highly valuable building block in advanced synthetic chemistry, particularly in catalytic silylations and cross-coupling reactions [1]. However, its unique structural features—combining an acidic phenolic hydroxyl group with a heavy, lipophilic iodine atom—demand rigorous, field-proven handling protocols.

The following guide bypasses generic safety advice to provide you with the causality behind every safety measure, ensuring your team understands the "why" behind the workflow.

Chemical Profile & Hazard Assessment

Before initiating any experimental workflow, it is critical to understand the physicochemical properties and specific hazards of the compound. 3-Iodo-5-methylphenol presents acute risks primarily related to dermal absorption and mucosal irritation [2].

Property / Hazard Category	Quantitative Data / GHS Classification
Compound Name	3-Iodo-5-methylphenol
CAS Number	1073339-05-5
Molecular Formula	C7H7IO
Molecular Weight	234.03 g/mol
Physical State	Solid (Crystalline powder)
GHS Hazard Statements	H302: Harmful if swallowedH315: Causes skin irritationH319: Causes serious eye irritationH335: May cause respiratory irritation

Personal Protective Equipment (PPE) Matrix: The Causality of Protection

Standard lab attire is insufficient for halogenated phenols. Every piece of PPE recommended below is part of a self-validating safety system designed to mitigate specific mechanisms of exposure.

• Hand Protection (Double Nitrile Gloves):

  • The Causality: Phenols are notorious for rapid transdermal absorption, and the lipophilic iodine substituent on this molecule increases cell membrane permeability. Double gloving ensures that if the outer layer is compromised by a carrier solvent (e.g., THF or DCM during reaction setup), the inner layer provides a critical buffer, allowing time to safely remove the gloves before skin contact occurs.

• Eye/Face Protection (Chemical Splash Goggles):

  • The Causality: Mitigates the H319 hazard. The acidic phenol proton can cause severe, irreversible corneal damage upon contact. Safety glasses with side shields do not provide adequate protection against airborne dust or solvent splashes; tight-fitting goggles are mandatory.

• Respiratory Protection (N95/P100 Particulate Respirator):

  • The Causality: Addresses the H335 hazard. As a solid powder, fine crystalline dust can easily become airborne during weighing and transfer. While all handling must occur inside a fume hood, a respirator acts as a secondary failsafe against acute respiratory tract irritation.

Operational Plan: Safe Handling & Experimental Workflow

The following step-by-step methodology outlines the safe handling of 3-Iodo-5-methylphenol during a typical synthetic application, such as setting up a catalytic silylation reaction [1].

Step 1: Fume Hood Preparation & Verification Purge the Class II fume hood and verify the face velocity is between 80–120 feet per minute (fpm). Clear the workspace of any strong oxidizing agents, which can rapidly degrade the phenol into reactive quinone byproducts.

Step 2: Dispensing and Weighing Weigh the 3-Iodo-5-methylphenol using anti-static weigh boats. Causality: Phenolic powders are highly static-prone; anti-static materials prevent the sudden aerosolization of the compound, minimizing inhalation risks and ensuring stoichiometric accuracy.

Step 3: Immediate Solvation Transfer the solid to the reaction vessel and immediately dissolve it in your chosen aprotic solvent (e.g., toluene or THF). Causality: Transitioning the compound from a solid to a solution instantly eliminates the airborne dust hazard, securing the breathing zone.

Step 4: Reaction Execution (Inert Atmosphere) Seal the vessel and purge with Argon or Nitrogen. Causality: Conducting the reaction under an inert atmosphere prevents the oxidative degradation of the phenol, ensuring high yields in sensitive cross-coupling or silylation workflows [1].

Step 5: Quenching & Aqueous Workup Quench the reaction using a mild aqueous base or sodium thiosulfate. Causality: Sodium thiosulfate specifically reduces any free iodine ( I2​ ) that may have been generated during the catalytic cycle as a byproduct, neutralizing its toxicity and preventing it from staining glassware or contaminating the organic layer.

Operational workflow for safe handling, reaction, and disposal of 3-Iodo-5-methylphenol.

Spill Management & Disposal Plan

In the event of an operational failure, execute the following self-validating protocols to contain and neutralize the hazard.

Solid Spill Response:

• Evacuate & Equip: Step back from the immediate area to allow airborne dust to settle. Don a particulate respirator if not already wearing one.

• Suppress Dust: Do not sweep the dry powder. Cover the spill with a solid, inert absorbent (e.g., damp sand or vermiculite) to trap the dust.

• Collect & Neutralize: Gently scoop the mixture into a sealable, compatible container. Wash the contaminated surface with a dilute basic solution (e.g., 5% sodium carbonate) to deprotonate and solubilize residual phenol, followed by a thorough water rinse.

Waste Segregation (Critical Logistics): Due to the presence of the iodine atom, all organic layers, contaminated solvents, and solid waste associated with this compound MUST be segregated into Halogenated Organic Waste [2].

• The Causality: Mixing halogenated waste with non-halogenated waste streams can lead to the formation of highly toxic, regulated dioxins during facility incineration. Strict segregation ensures environmental compliance and prevents severe regulatory fines.

References

• Title: Catalytic Silylation of C-H Bonds: Reaction Development, Mechanism, and Applications Source: eScholarship (University of California) URL: [Link]